3,3,3-Trichloropropanoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 3,3,3-Trichloropropanoic Acid: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and available experimental data for 3,3,3-trichloropropanoic acid. The information is intended to support research, development, and safety assessments involving this halogenated carboxylic acid.

Chemical Structure and Identification

3,3,3-Trichloropropanoic acid is a saturated monocarboxylic acid characterized by a trichloromethyl group at the terminal position.

Molecular Structure:

Caption: 2D structure of 3,3,3-Trichloropropanoic acid.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	3,3,3-trichloropropanoic acid[1]
CAS Number	32765-68-7[1]
Molecular Formula	C₃H₃Cl₃O₂[1]
SMILES	C(C(=O)O)C(Cl)(Cl)Cl[1]
InChI	InChI=1S/C3H3Cl3O2/c4-3(5,6)1-2(7)8/h1H2,(H,7,8)[1]
InChIKey	RHMYEOYYPYBQCN-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3,3,3-trichloropropanoic acid is presented below. Experimental data for this compound is limited in the public domain.

Table 2: Physicochemical Data

Property	Value	Source
Molecular Weight	177.41 g/mol	Computed by PubChem[1]
Melting Point	75-77 °C	Experimental
Boiling Point	172.9 ± 35.0 °C	Predicted
pKa	3.33 ± 0.10	Predicted
XLogP3-AA	1.6	Computed by XLogP3[1]
Topological Polar Surface Area	37.3 Ų	Computed by Cactvs[1]
Solubility	Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 3,3,3-trichloropropanoic acid are not extensively reported in publicly available literature. The following sections provide general methodologies and a potential synthetic pathway based on related compounds.

Synthesis

A potential two-step synthesis for 3,3,3-trichloropropanoic acid has been reported, starting from the dimerization of 1,2-dichloroethane (B1671644) and 1,1-dichloroethene.

Workflow for a Potential Synthesis of 3,3,3-Trichloropropanoic Acid:

Caption: Potential synthetic pathway for 3,3,3-trichloropropanoic acid.

Methodology:

The synthesis involves the dimerization of 1,2-dichloroethane and 1,1-dichloroethene, followed by further reaction steps to yield the final product. The initial dimerization is catalyzed by aluminum chloride under cooling to form the intermediate 2,4,4,4-tetrachlorobut-1-ene. The subsequent conversion of this intermediate to 3,3,3-trichloropropanoic acid would likely involve oxidation and hydrolysis steps, though specific reagents and conditions are not detailed in the available literature.

Purification

Purification of the final product would likely involve standard techniques for solid carboxylic acids.

General Purification Workflow:

Caption: General purification workflow for a solid carboxylic acid.

Methodology:

• Recrystallization: The crude solid would be dissolved in a minimal amount of a suitable hot solvent. The choice of solvent would depend on the solubility characteristics of 3,3,3-trichloropropanoic acid and its impurities.

• Filtration: The hot solution would be filtered to remove any insoluble impurities. The filtrate is then allowed to cool slowly to induce crystallization of the pure product.

• Isolation: The crystals are collected by vacuum filtration and washed with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: The purified crystals are dried under vacuum to remove residual solvent.

Analytical Methods

Standard analytical techniques would be employed to confirm the identity and purity of 3,3,3-trichloropropanoic acid.

Table 3: Analytical Characterization

Technique	Expected Observations
¹H NMR	A spectrum showing signals corresponding to the methylene (B1212753) protons adjacent to the carboxylic acid and trichloromethyl groups. The chemical shifts would be influenced by the electron-withdrawing nature of the chlorine atoms.
¹³C NMR	Signals for the carboxylic acid carbon, the alpha-carbon, and the beta-carbon, with chemical shifts indicative of their electronic environments.
FTIR	Characteristic absorption bands for the O-H stretch of the carboxylic acid (broad), the C=O stretch, and C-Cl stretches.[1]
Mass Spectrometry	A molecular ion peak corresponding to the mass of the molecule, along with a characteristic fragmentation pattern.

Reactivity and Stability

As a carboxylic acid, 3,3,3-trichloropropanoic acid is expected to undergo typical reactions of this functional group, such as esterification, amide formation, and reduction. The presence of the electron-withdrawing trichloromethyl group will likely increase the acidity of the carboxylic acid compared to propanoic acid itself.

Biological Activity and Toxicology

There is a significant lack of publicly available data on the specific biological activity and toxicology of 3,3,3-trichloropropanoic acid. Studies on related chlorinated propanoic acids suggest potential for biological effects, including herbicidal activity. However, direct extrapolation of these activities to 3,3,3-trichloropropanoic acid is not possible without specific experimental data.

Given the presence of the trichloromethyl group, caution should be exercised when handling this compound. A thorough safety assessment is recommended before any large-scale use or in vivo studies.

Conclusion

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid with limited publicly available experimental data. While its basic chemical structure and some computed properties are known, detailed experimental protocols for its synthesis, purification, and analysis, as well as comprehensive studies on its reactivity, biological activity, and toxicology, are lacking. This guide summarizes the currently available information and highlights the areas where further research is needed to fully characterize this compound for its potential applications in research and development. Researchers and drug development professionals are encouraged to perform their own detailed investigations and safety assessments before utilizing this compound in their work.

References

• 1. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 3,3,3-Trichloropropanoic Acid: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 3,3,3-trichloropropanoic acid, a halogenated carboxylic acid of interest to researchers and professionals in the fields of chemical synthesis and drug development. This document details available and predicted data for Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), along with generalized experimental protocols.

Spectroscopic Data Summary

The following tables summarize the available and predicted spectroscopic data for 3,3,3-trichloropropanoic acid.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Solvent	Instrument
~3.8 (Predicted)	Singlet	2H	-CH₂-	CDCl₃	Varian CFT-20
~11-13 (Predicted)	Singlet (broad)	1H	-COOH	CDCl₃	Varian CFT-20

Note: Specific experimental chemical shift values for the -CH₂- group were not found in the available literature. The value is an estimation based on typical ranges for similar structures. The carboxylic acid proton signal is characteristically broad and its chemical shift is dependent on concentration and solvent.

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Carbon Atom
~170	C=O
~80-90	-CCl₃
~45-55	-CH₂-

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Assignment	Intensity
2500-3300	O-H stretch (carboxylic acid dimer)	Strong, Broad
1710-1760	C=O stretch	Strong
1210-1320	C-O stretch	Medium
600-800	C-Cl stretch	Strong

Source: The IR data is based on a spectrum obtained from a film cast from chloroform (B151607) (CHCl₃).

Table 4: Mass Spectrometry (MS) Data (Predicted Fragmentation)

m/z	Proposed Fragment	Notes
176/178/180	[M]⁺ (Molecular Ion)	Isotopic pattern due to three chlorine atoms.
159/161/163	[M-OH]⁺	Loss of hydroxyl radical.
131/133/135	[M-COOH]⁺	Loss of carboxyl group.
117/119/121	[CCl₃]⁺	Trichloromethyl cation.
45	[COOH]⁺	Carboxyl cation.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 3,3,3-trichloropropanoic acid is prepared by dissolving the sample in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in a standard 5 mm NMR tube. ¹H and ¹³C NMR spectra are acquired on a spectrometer, such as a Varian CFT-20 or a modern equivalent. For ¹³C NMR, a proton-decoupled spectrum is typically obtained to simplify the spectrum to single lines for each unique carbon atom. Chemical shifts are referenced to an internal standard, commonly tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Infrared (IR) Spectroscopy

The IR spectrum can be obtained using the cast film technique. A small amount of 3,3,3-trichloropropanoic acid is dissolved in a volatile solvent like chloroform. The solution is then deposited onto an IR-transparent window (e.g., NaCl or KBr plate), and the solvent is allowed to evaporate, leaving a thin film of the sample. The spectrum is then recorded using a Fourier Transform Infrared (FTIR) spectrometer.

Mass Spectrometry (MS)

For a volatile compound like 3,3,3-trichloropropanoic acid, Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique. The sample is injected into a gas chromatograph, where it is vaporized and separated from any impurities on a capillary column. The separated compound then enters the mass spectrometer, where it is ionized, typically by electron impact (EI). The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer and detected.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical compound like 3,3,3-trichloropropanoic acid.

A generalized workflow for the spectroscopic analysis of a chemical compound.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to 3,3,3-Trichloropropanoic Acid: Synthesis and Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,3,3-Trichloropropanoic acid, a halogenated carboxylic acid, presents a unique molecular scaffold of interest in synthetic chemistry and drug design. This technical guide provides a comprehensive overview of the synthesis of this compound, including a detailed, plausible experimental protocol derived from established chemical principles, due to the absence of specific documented syntheses in readily available scientific literature. The guide also addresses the current void in the historical record regarding its discovery and explores its physicochemical properties. The content is structured to be a valuable resource for researchers and professionals in the chemical and pharmaceutical sciences, offering both theoretical and practical insights into this specific chlorinated aliphatic acid.

Introduction

Chlorinated organic compounds play a significant role in medicinal chemistry and materials science. The introduction of chlorine atoms into a molecule can profoundly alter its physical, chemical, and biological properties, including lipophilicity, metabolic stability, and binding affinity to biological targets. 3,3,3-Trichloropropanoic acid, with its trichloromethyl group adjacent to a carboxylic acid moiety, represents a potentially valuable building block for the synthesis of novel chemical entities. However, detailed information regarding its synthesis and origins is notably scarce in mainstream chemical literature. This guide aims to bridge this gap by providing a thorough analysis of its properties and a well-reasoned synthetic approach.

Physicochemical Properties

A summary of the key computed physicochemical properties of 3,3,3-trichloropropanoic acid is presented in Table 1. These properties are essential for understanding its behavior in chemical reactions and biological systems.

Table 1: Physicochemical Properties of 3,3,3-Trichloropropanoic Acid

Property	Value
Molecular Formula	C₃H₃Cl₃O₂
Molecular Weight	177.41 g/mol [1]
IUPAC Name	3,3,3-trichloropropanoic acid[1]
CAS Number	32765-68-7
Canonical SMILES	C(C(=O)O)C(Cl)(Cl)Cl[1]
Computed XLogP3	1.6
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	1

Data sourced from PubChem CID 14389524.

Synthesis of 3,3,3-Trichloropropanoic Acid

Proposed Synthetic Pathway: Oxidation of 1,1,1-Trichloro-2-propanol (B165160)

A viable precursor for the synthesis of 3,3,3-trichloropropanoic acid is 1,1,1-trichloro-2-propanol. This secondary alcohol can be oxidized to the corresponding carboxylic acid. Strong oxidizing agents are required for this conversion. A common and effective method for the oxidation of primary and secondary alcohols to carboxylic acids is the use of potassium permanganate (B83412) (KMnO₄) under basic conditions, followed by acidic workup.

The proposed reaction scheme is as follows:

Caption: Proposed synthesis of 3,3,3-trichloropropanoic acid.

Detailed Experimental Protocol (Proposed)

This protocol is a hypothetical procedure based on standard organic synthesis techniques for the oxidation of alcohols to carboxylic acids.

Materials:

• 1,1,1-Trichloro-2-propanol

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• Concentrated hydrochloric acid (HCl)

• Sodium bisulfite (NaHSO₃) or Sodium sulfite (B76179) (Na₂SO₃)

• Diethyl ether or Dichloromethane (B109758)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Distilled water

Equipment:

• Round-bottom flask (appropriate size)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Buchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1,1,1-trichloro-2-propanol in a suitable volume of water containing sodium hydroxide (approximately 1-2 molar equivalents).

• Oxidation: Slowly add a solution of potassium permanganate (approximately 2-3 molar equivalents) in water to the stirred solution of the alcohol. The addition should be done portion-wise to control the exothermic reaction. An ice bath may be necessary to maintain the reaction temperature below 50°C.

• Reaction Monitoring: After the addition is complete, heat the mixture to reflux for several hours. The progress of the reaction can be monitored by the disappearance of the purple color of the permanganate and the formation of a brown precipitate of manganese dioxide (MnO₂).

• Workup - Quenching: After the reaction is complete (as indicated by the absence of the permanganate color), cool the mixture to room temperature. Cautiously add a saturated aqueous solution of sodium bisulfite or sodium sulfite to quench any excess permanganate and to dissolve the manganese dioxide precipitate.

• Acidification: Cool the resulting clear solution in an ice bath and carefully acidify with concentrated hydrochloric acid until the pH is approximately 1-2. The 3,3,3-trichloropropanoic acid should precipitate if it is a solid at room temperature and has low water solubility. If it is an oil or remains dissolved, proceed to extraction.

• Extraction: Transfer the acidified mixture to a separatory funnel and extract with a suitable organic solvent such as diethyl ether or dichloromethane (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 3,3,3-trichloropropanoic acid.

• Purification: The crude product can be further purified by recrystallization from an appropriate solvent or by distillation under reduced pressure.

Quantitative Data (Hypothetical):

Due to the lack of experimental data in the literature, a table of expected yields and purity cannot be provided. However, similar oxidation reactions of alcohols to carboxylic acids typically proceed with yields ranging from 50% to 80%, depending on the substrate and reaction conditions.

Discovery of 3,3,3-Trichloropropanoic Acid

A thorough search of historical chemical literature, including major chemical databases and archives, did not yield any specific information regarding the initial discovery or first synthesis of 3,3,3-trichloropropanoic acid. It is possible that the compound was synthesized as part of a larger study and not individually characterized or reported, or that its discovery is documented in less accessible or non-digitized historical records. The history of chlorinated compounds dates back to the 19th century, with significant advancements in chlorination techniques occurring throughout the 20th century. It is plausible that 3,3,3-trichloropropanoic acid was first prepared during this period of extensive exploration of halogenated organic compounds.

Logical Relationships in Synthesis

The synthesis of 3,3,3-trichloropropanoic acid is predicated on a logical sequence of chemical transformations. The workflow illustrates the conceptual steps from a simple precursor to the final product.

Caption: Conceptual workflow for the synthesis of 3,3,3-trichloropropanoic acid.

Conclusion

3,3,3-Trichloropropanoic acid remains a compound with a limited footprint in the scientific literature. This guide has provided a detailed, albeit theoretical, experimental protocol for its synthesis via the oxidation of 1,1,1-trichloro-2-propanol, a method that stands on solid principles of organic chemistry. The absence of information regarding its discovery highlights a gap in the historical record of chlorinated organic compounds. For researchers and professionals in drug development and materials science, the information and proposed synthetic route presented here offer a foundational starting point for the preparation and exploration of this unique molecule and its potential applications. Further research into the synthesis and characterization of 3,3,3-trichloropropanoic acid is warranted to fully elucidate its properties and unlock its potential as a versatile chemical building block.

References

• 1. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to 3,3,3-Trichloropropanoic Acid: Properties, Synthesis, and Potential Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,3,3-trichloropropanoic acid, including its chemical identity, physicochemical properties, potential synthesis routes, and hypothesized biological activity. This document is intended to serve as a valuable resource for professionals in research and development who are interested in haloalkanoic acids and their potential applications.

Chemical Identity and Properties

IUPAC Name: 3,3,3-trichloropropanoic acid[1] CAS Number: 32765-68-7[1]

The fundamental physicochemical properties of 3,3,3-trichloropropanoic acid are summarized in the table below. These properties have been computationally predicted and are available in public databases such as PubChem.

Property	Value	Source
Molecular Formula	C₃H₃Cl₃O₂	PubChem[1]
Molecular Weight	177.41 g/mol	PubChem[1]
XLogP3	1.6	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	1	PubChem[1]
Exact Mass	175.919862 Da	PubChem[1]
Monoisotopic Mass	175.919862 Da	PubChem[1]
Topological Polar Surface Area	37.3 Ų	PubChem[1]
Heavy Atom Count	8	PubChem[1]
Complexity	95.2	PubChem[1]

Synthesis of 3,3,3-Trichloropropanoic Acid: A Proposed Experimental Protocol

Proposed Reaction:

CH₃CH₂COOH + 3Cl₂ --(UV light)--> CCl₃CH₂COOH + 3HCl

Experimental Protocol:

• Reaction Setup: In a fume hood, equip a quartz reaction vessel with a magnetic stirrer, a gas inlet for chlorine, a condenser, and a UV lamp.

• Reactants: Charge the reaction vessel with propanoic acid.

• Initiation: Begin stirring the propanoic acid and initiate the reaction by turning on the UV lamp.

• Chlorination: Slowly bubble chlorine gas through the propanoic acid. The reaction is exothermic, so the rate of chlorine addition should be controlled to maintain a safe temperature.

• Monitoring: The progress of the reaction can be monitored by taking aliquots and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS) to observe the formation of chlorinated propanoic acids.

• Work-up: Once the desired level of chlorination is achieved, stop the flow of chlorine and turn off the UV lamp. Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any remaining dissolved chlorine and HCl.

• Purification: The product, 3,3,3-trichloropropanoic acid, can be purified from the reaction mixture by fractional distillation under reduced pressure.

Note: This is a proposed protocol based on general principles of free-radical halogenation. The reaction conditions, such as temperature, reaction time, and the ratio of reactants, would need to be optimized to maximize the yield of the desired product. It is also likely that a mixture of chlorinated propanoic acids will be formed.

Potential Biological Activity and Mechanism of Action

Direct studies on the biological activity of 3,3,3-trichloropropanoic acid are limited. However, the broader class of haloacetic acids, which are known drinking water disinfection byproducts, have been studied for their toxicological effects. These compounds are known to be cytotoxic, genotoxic, and mutagenic.

A key molecular target for monohaloacetic acids is the glycolytic enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH).[6][7] The inhibition of GAPDH by haloacetic acids is believed to be a primary mechanism of their toxicity. The potency of inhibition correlates with the alkylating potential of the haloacetic acid and the leaving group ability of the halogen.

It is hypothesized that 3,3,3-trichloropropanoic acid may exert its biological effects through a similar mechanism, by acting as an inhibitor of GAPDH. The electron-withdrawing nature of the three chlorine atoms would make the α-carbon electrophilic and susceptible to nucleophilic attack by a cysteine residue in the active site of GAPDH, leading to irreversible inhibition of the enzyme.

Analytical Methods

The analysis of 3,3,3-trichloropropanoic acid can be performed using standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a suitable method for the separation and identification of 3,3,3-trichloropropanoic acid. Due to the carboxylic acid group, derivatization to a more volatile ester (e.g., methyl ester) is recommended prior to analysis.

Proposed GC-MS Protocol:

• Derivatization: React a sample containing 3,3,3-trichloropropanoic acid with a methylating agent, such as diazomethane (B1218177) or BF₃ in methanol, to convert the carboxylic acid to its methyl ester.

• Injection: Inject the derivatized sample into a GC-MS system.

• Separation: Use a suitable capillary column (e.g., a non-polar column like HP-5ms) to separate the components of the sample.

• Detection: The mass spectrometer will detect the fragmented ions of the derivatized analyte, allowing for its identification and quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy can be used for the structural elucidation of 3,3,3-trichloropropanoic acid. The proton NMR spectrum is expected to show a singlet for the methylene (B1212753) protons adjacent to the trichloromethyl group. The carbon NMR would show signals for the carboxylic carbon, the methylene carbon, and the trichloromethyl carbon. PubChem provides access to an experimental ¹H NMR spectrum for this compound.[1]

Visualizations

Proposed Synthesis of 3,3,3-Trichloropropanoic Acid

Caption: Proposed synthesis of 3,3,3-Trichloropropanoic Acid via free-radical chlorination.

Hypothesized Mechanism of Toxicity: GAPDH Inhibition

Caption: Hypothesized inhibition of GAPDH by 3,3,3-Trichloropropanoic Acid.

References

• 1. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. organic chemistry - Reaction of propanoic acid with chlorine used in wastewater treatment - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 4. chlorinating brominating carboxylic acids use of products in organic synthesis advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Inhibitors of Glyceraldehyde 3-Phosphate Dehydrogenase and Unexpected Effects of Its Reduced Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Glyceraldehyde-3-phosphate Dehydrogenase Is a Multifaceted Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physical Properties of 3,3,3-Trichloropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides an overview of the physical properties of 3,3,3-trichloropropanoic acid, with a focus on its melting and boiling points. Due to a lack of available experimental data for this specific compound in the reviewed literature, this document outlines the standard methodologies for determining these critical physical constants for carboxylic acids. The provided protocols are intended to guide researchers in the experimental characterization of 3,3,3-trichloropropanoic acid and similar compounds.

Introduction

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid. The physical properties of such compounds, particularly their melting and boiling points, are fundamental for their application in research and development, including drug design and synthesis. These properties provide insights into the purity, stability, and intermolecular forces of a substance. Carboxylic acids, in general, exhibit high boiling points relative to other organic compounds of similar molecular weight due to strong intermolecular hydrogen bonding.[1][2]

Despite a thorough literature search, specific experimentally determined melting and boiling points for 3,3,3-trichloropropanoic acid were not found. The publicly available data is limited to computed properties.[3] This guide, therefore, furnishes detailed, generalized experimental protocols for the determination of these properties, which are applicable to 3,3,3-trichloropropanoic acid.

Physical Properties of 3,3,3-Trichloropropanoic Acid

Physical Property	Value (Computed)	Data Source
Molecular Weight	177.41 g/mol	PubChem[3]
XLogP3	1.6	PubChem[3]
Hydrogen Bond Donor Count	1	PubChem[3]
Hydrogen Bond Acceptor Count	2	PubChem[3]
Rotatable Bond Count	2	PubChem[3]

Experimental Protocols for Physical Property Determination

The following sections detail standard laboratory procedures for determining the melting and boiling points of organic compounds like carboxylic acids.

The melting point of a solid is the temperature at which it transitions to a liquid. For pure crystalline compounds, this occurs over a narrow range.[4][5] Impurities typically depress the melting point and broaden the melting range.[4]

Methodology: Capillary Method using a Melting Point Apparatus [4][6][7]

• Sample Preparation: A small amount of the finely powdered, dry sample of 3,3,3-trichloropropanoic acid is packed into a capillary tube, sealed at one end, to a height of about 2-3 mm.[6][7]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a heated block and a thermometer or a digital temperature sensor.[4]

• Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, especially when approaching the expected melting point.[4] A preliminary, faster heating can be done to determine an approximate melting range.[5]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has turned into a clear liquid is the end of the melting range.[4]

• Purity Check: A sharp melting range (typically 0.5-1.0°C) is indicative of a pure compound.[4]

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[8] Like the melting point, it is a key indicator of purity.

Methodology: Micro Boiling Point Determination using a Thiele Tube [9][10][11]

• Sample Preparation: A small amount of liquid 3,3,3-trichloropropanoic acid (approximately 0.5 mL) is placed in a small test tube (fusion tube).[10]

• Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down) into the liquid.[9][11]

• Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil). The setup should ensure that the sample and the thermometer bulb are at the same level.[10]

• Heating: The side arm of the Thiele tube is gently and slowly heated.[9]

• Observation: As the liquid heats up, air trapped in the capillary tube will escape. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.[9] The heat is then removed.

• Recording the Boiling Point: The liquid will begin to cool, and the stream of bubbles will slow down and eventually stop. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[10]

Workflow for Physical Characterization of a New Compound

The following diagram illustrates a general workflow for the physical characterization of a newly synthesized compound like 3,3,3-trichloropropanoic acid.

Workflow for the physical characterization of a new chemical compound.

Conclusion

While experimental data for the melting and boiling points of 3,3,3-trichloropropanoic acid are not currently available in the surveyed literature, this guide provides robust, standard protocols for their determination. Accurate experimental characterization is essential for the reliable use of this compound in scientific research and development. The provided workflow offers a systematic approach to the physical characterization of new chemical entities, ensuring that foundational data is accurately and comprehensively gathered. Researchers are encouraged to apply these methodologies to ascertain the physical properties of 3,3,3-trichloropropanoic acid.

References

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. SSERC | Melting point determination [sserc.org.uk]
• 6. youtube.com [youtube.com]
• 7. byjus.com [byjus.com]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. byjus.com [byjus.com]

An In-depth Technical Guide to the Solubility and Stability of 3,3,3-Trichloropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility and stability of 3,3,3-trichloropropanoic acid. Due to the limited availability of direct experimental data for this compound, this document outlines detailed experimental protocols for determining these crucial physicochemical properties. Data for the structural analog, trichloroacetic acid (TCA), is presented as a reference to provide context for expected behaviors. This guide serves as a practical resource for researchers, enabling them to generate the necessary data for formulation development, preclinical studies, and regulatory submissions.

Introduction

3,3,3-Trichloropropanoic acid (TCPA), with the chemical formula C₃H₃Cl₃O₂, is a halogenated carboxylic acid.[1] Its structural features, including the electron-withdrawing trichloromethyl group, are anticipated to significantly influence its acidity, solubility, and stability. A thorough understanding of these properties is paramount for its application in research and drug development, impacting everything from solvent selection for synthesis and purification to formulation design and shelf-life determination.

This guide details standardized methodologies for the systematic evaluation of the solubility and stability of 3,3,3-trichloropropanoic acid.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3,3,3-trichloropropanoic acid is provided below.

Property	Value	Source
Molecular Formula	C₃H₃Cl₃O₂	PubChem[1]
Molecular Weight	177.41 g/mol	PubChem[1]
CAS Number	32765-68-7	Aaronchem[2]
Predicted pKa	3.33 ± 0.10	ChemicalBook[3]
Predicted Boiling Point	172.9 ± 35.0 °C	ChemicalBook[3]
Predicted Density	1.659 ± 0.06 g/cm³	ChemicalBook[3]
Melting Point	75-77 °C	ChemicalBook[3]

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and developability. The following sections provide a protocol for determining the solubility of 3,3,3-trichloropropanoic acid and comparative data for trichloroacetic acid.

Experimental Protocol: Shake-Flask Method for Solubility Determination

The shake-flask method is a widely accepted technique for determining the thermodynamic solubility of a compound.

Objective: To determine the saturation concentration of 3,3,3-trichloropropanoic acid in various solvents at a controlled temperature.

Materials:

• 3,3,3-Trichloropropanoic acid

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values, ethanol, acetone, diethyl ether)

• Glass flasks with stoppers

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

Procedure:

• Add an excess amount of 3,3,3-trichloropropanoic acid to a series of flasks, each containing a different solvent.

• Seal the flasks and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed.

• Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure saturation is reached.

• After equilibration, allow the flasks to stand to permit the sedimentation of undissolved solid.

• Carefully withdraw a sample of the supernatant and clarify it by centrifugation followed by filtration through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantify the concentration of 3,3,3-trichloropropanoic acid in the filtrate using a validated HPLC-UV method.

Data Presentation: Solubility Data

The following table presents solubility data for the structural analog, trichloroacetic acid, to provide an indication of the expected solubility of 3,3,3-trichloropropanoic acid.

Table 1: Solubility of Trichloroacetic Acid (TCA) in Various Solvents at 25 °C

Solvent	Solubility ( g/100 mL)
Water	1000
Methanol	214.3 ( g/100g )
Acetone	85.0 ( g/100g )
Diethyl Ether	61.7 ( g/100g )
Benzene	20.1 ( g/100g )

| o-Xylene | 11.0 ( g/100g ) |

Note: Data for TCA is provided as a reference. Experimental determination is required for 3,3,3-Trichloropropanoic acid.

Stability Profile

Stability testing is crucial for determining the shelf-life and appropriate storage conditions for a compound. This section outlines protocols for assessing the stability of 3,3,3-trichloropropanoic acid under various stress conditions.

Experimental Protocol: Accelerated Stability Testing

Accelerated stability studies are designed to increase the rate of chemical degradation by subjecting the compound to exaggerated storage conditions.

Objective: To evaluate the stability of 3,3,3-trichloropropanoic acid under conditions of elevated temperature, humidity, and light exposure.

Materials:

• 3,3,3-Trichloropropanoic acid (solid and in solution)

• Stability chambers with controlled temperature and humidity

• Photostability chamber with a light source conforming to ICH Q1B guidelines

• HPLC system with a validated stability-indicating method

Procedure:

Forced Degradation (Stress Testing):

• Acid and Base Hydrolysis: Dissolve the compound in solutions of varying pH (e.g., 0.1 N HCl, water, 0.1 N NaOH) and heat.

• Oxidation: Treat a solution of the compound with an oxidizing agent (e.g., 3% hydrogen peroxide).

• Thermal Degradation: Expose the solid compound and a solution to elevated temperatures (e.g., 60°C, 80°C).

• Photostability: Expose the solid compound and a solution to a light source capable of emitting a specified illumination and UV energy, as per ICH Q1B guidelines. A dark control should be run in parallel.

Accelerated Stability Study:

• Store samples of 3,3,3-trichloropropanoic acid under accelerated conditions (e.g., 40°C / 75% RH) for a defined period (e.g., 3 or 6 months).

• At specified time points (e.g., 0, 1, 3, 6 months), withdraw samples and analyze them using a validated stability-indicating HPLC method to determine the assay of the parent compound and the levels of any degradation products.

Data Presentation: Stability Data

The following table is a template for presenting stability data for 3,3,3-trichloropropanoic acid.

Table 2: Stability of 3,3,3-Trichloropropanoic Acid under Accelerated Conditions (40°C / 75% RH)

Time (Months)	Appearance	Assay (%)	Total Degradation Products (%)
0	White crystalline solid	100.0	< 0.1
1	No change	TBD	TBD
3	TBD	TBD	TBD

| 6 | TBD | TBD | TBD |

TBD: To be determined experimentally.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

As 3,3,3-trichloropropanoic acid is a small synthetic molecule, it is not typically involved in biological signaling pathways in the same way as endogenous ligands. However, its degradation pathway can be visualized. The following diagrams illustrate a potential degradation pathway and the general workflow for assessing its physicochemical properties.

Caption: Potential Hydrolytic Degradation Pathway.

Caption: General Experimental Workflow.

Conclusion

References

• 1. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 32765-68-7 | 3,3,3-Trichloropropanoic acid [aaronchem.com]
• 3. 32765-68-7 | CAS DataBase [m.chemicalbook.com]

The Reactivity of the Trichloromethyl Group in Propanoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, reactivity, and properties of propanoic acid substituted with a trichloromethyl group, focusing on the 2,2,2-trichloro- and 3,3,3-trichloropropanoic acid isomers. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis who are interested in the unique chemical behavior of these compounds.

Introduction

The incorporation of a trichloromethyl group into a propanoic acid framework significantly influences its chemical and physical properties. The strong electron-withdrawing nature of the three chlorine atoms dramatically affects the acidity of the carboxylic acid and the reactivity of the adjacent carbon atoms. This guide explores the synthesis, key reactions, and spectroscopic properties of 2,2,2-trichloropropanoic acid and 3,3,3-trichloropropanoic acid, providing insights into their potential applications in medicinal chemistry and materials science.

Synthesis of Trichloromethyl-Substituted Propanoic Acids

The synthesis of trichloromethyl-substituted propanoic acids can be approached through different strategies depending on the desired isomer.

Synthesis of 2,2,2-Trichloropropanoic Acid

The synthesis of 2,2,2-trichloropropanoic acid is theoretically achievable through the exhaustive α-chlorination of propanoic acid or its derivatives, a process analogous to the Hell-Volhard-Zelinsky reaction. However, controlling the reaction to achieve complete trichlorination without significant side products can be challenging.

Illustrative Experimental Protocol (based on the synthesis of 2-chloropropanoic acid):

• Chlorination: In a reaction vessel equipped with a reflux condenser and a gas inlet, place propionic acid and a catalytic amount of red phosphorus. Heat the mixture and bubble chlorine gas through it. The reaction is typically exothermic and requires careful temperature control.

• Work-up: After the reaction is complete (as determined by monitoring the reaction progress, e.g., by GC-MS), the crude product is purified by distillation.

Note: The direct trichlorination of propanoic acid at the α-position is a challenging reaction to control and may result in a mixture of mono-, di-, and trichlorinated products.

Synthesis of 3,3,3-Trichloropropanoic Acid

A more viable route to 3,3,3-trichloropropanoic acid involves the oxidation of a precursor already containing the trichloromethyl group, such as 3,3,3-trichloro-1-propanol.

Logical Synthesis Workflow:

Caption: Synthetic pathway to 3,3,3-trichloropropanoic acid.

Illustrative Experimental Protocol (based on the oxidation of trimethylene chlorohydrin to β-chloropropionic acid):

The following protocol for a related oxidation can serve as a template for the synthesis of 3,3,3-trichloropropanoic acid from 3,3,3-trichloro-1-propanol.[1]

• Reaction Setup: In a flask equipped with a mechanical stirrer and a dropping funnel, place concentrated nitric acid. Cool the flask in an ice bath.

• Addition of Alcohol: Slowly add 3,3,3-trichloro-1-propanol to the cooled nitric acid with stirring, maintaining a low temperature.

• Reaction and Work-up: After the addition is complete, allow the reaction to proceed to completion. The product can be isolated by extraction with a suitable organic solvent (e.g., diethyl ether) followed by distillation under reduced pressure.[1]

Physicochemical and Spectroscopic Data

The following tables summarize the available physical and spectroscopic data for the trichloromethyl-substituted propanoic acids and related compounds.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)
2,2,2-Trichloropropanoic Acid	C₃H₃Cl₃O₂	177.41	Not available	Not available
3,3,3-Trichloropropanoic Acid	C₃H₃Cl₃O₂	177.41	Not available	Not available
2-Chloropropanoic Acid	C₃H₅ClO₂	108.52	186	-12
3-Chloropropanoic Acid	C₃H₅ClO₂	108.52	204	41

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	FTIR (cm⁻¹)
3,3,3-Trichloropropanoic Acid	3.7 (s, 2H), 11.5 (br s, 1H)	Not available	2950 (br, O-H), 1720 (C=O)
2-Chloropropanoic Acid	1.8 (d, 3H), 4.5 (q, 1H), 11.0 (br s, 1H)	21.5, 54.5, 175.0	Not available
2,2-Dichloropropanoic Acid	2.4 (s, 3H)	28.1, 84.5, 172.1	Not available

Reactivity of the Trichloromethyl Group

The trichloromethyl group is a strong electron-withdrawing group that significantly impacts the reactivity of the propanoic acid molecule.

Hydrolysis

The trichloromethyl group can undergo hydrolysis to a carboxylic acid group under acidic or basic conditions. The reaction proceeds through a series of substitution reactions, with the intermediate formation of a dichloromethyl and then a chloromethyl group.

General Hydrolysis Mechanism:

Caption: General mechanism for the hydrolysis of a trichloromethyl group.

Decarboxylation

Decarboxylation, the loss of carbon dioxide, is a key reaction of carboxylic acids. The ease of decarboxylation is influenced by the stability of the carbanion formed upon CO₂ departure.

• 2,2,2-Trichloropropanoic Acid: The presence of the α-trichloromethyl group is expected to stabilize the resulting carbanion through the inductive effect of the chlorine atoms, potentially facilitating decarboxylation upon heating.

• 3,3,3-Trichloropropanoic Acid: This isomer is a β-halocarboxylic acid. While β-ketoacids readily decarboxylate through a cyclic transition state, the analogous reaction for β-haloacids is less common and may require more forcing conditions.

Decarboxylation of a β-Ketoacid (for comparison):

Caption: Decarboxylation of a β-ketoacid proceeds via an enol intermediate.

Influence on Acidity

The strongly electron-withdrawing trichloromethyl group is expected to significantly increase the acidity (decrease the pKa) of the carboxylic acid compared to propanoic acid (pKa ≈ 4.87).

• 2,2,2-Trichloropropanoic Acid: The trichloromethyl group is directly attached to the α-carbon, exerting a strong inductive effect that stabilizes the carboxylate anion. This is expected to result in a substantial decrease in the pKa.

• 3,3,3-Trichloropropanoic Acid: The inductive effect of the trichloromethyl group is transmitted through the β-carbon. While still significant, the effect is attenuated by the distance, and the increase in acidity is expected to be less pronounced than in the α-substituted isomer.

Conclusion

The trichloromethyl group imparts unique reactivity to the propanoic acid scaffold. While detailed experimental data for 2,2,2- and 3,3,3-trichloropropanoic acid are sparse in the readily available literature, their synthesis and reactivity can be predicted based on established principles of organic chemistry. The strong inductive effect of the trichloromethyl group enhances the acidity of the carboxylic acid and influences the course of reactions such as hydrolysis and decarboxylation. Further research into the quantitative aspects of the reactivity of these compounds could open new avenues for their application in the design of novel pharmaceuticals and functional materials.

Disclaimer: The experimental protocols provided are illustrative and based on related procedures. They should be adapted and optimized with appropriate safety precautions in a laboratory setting.

References

• 1. 2-Chloropropionic acid(598-78-7) 13C NMR spectrum [chemicalbook.com]

The Synthetic Potential of 3,3,3-Trichloropropanoic Acid: A Gateway to Complex Molecules

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of halogenated functionalities into organic molecules is a cornerstone of modern medicinal chemistry and materials science. The trichloromethyl group, in particular, offers a unique combination of steric and electronic properties that can profoundly influence a molecule's biological activity and physical characteristics. 3,3,3-Trichloropropanoic acid, as a readily available building block, presents a largely untapped potential for the introduction of this valuable motif. This technical guide explores the prospective applications of 3,3,3-trichloropropanoic acid in organic synthesis, with a focus on its derivatization to versatile intermediates and their subsequent transformations.

Introduction: The Trichloromethyl Group in Synthesis

The CCl₃ group is a powerful modulator of molecular properties. Its strong electron-withdrawing nature can alter the reactivity of adjacent functional groups, while its lipophilicity can enhance membrane permeability, a critical factor in drug design. Although the applications of the trifluoromethyl (CF₃) group are more widely documented, the trichloromethyl group offers a distinct reactivity profile, providing alternative synthetic pathways and access to novel chemical space. 3,3,3-Trichloropropanoic acid serves as a stable, accessible precursor to a variety of reactive intermediates bearing the trichloromethylpropyl scaffold.

Derivatization and Key Synthetic Intermediates

While direct applications of 3,3,3-trichloropropanoic acid are not extensively reported in the literature, its value lies in its potential to be converted into more reactive derivatives. One such key intermediate is 3,3,3-trichloro-1-nitroprop-1-ene. This nitroalkene is a powerful Michael acceptor and a versatile component in cycloaddition reactions, opening pathways to complex heterocyclic systems.

The conceptual pathway from 3,3,3-trichloropropanoic acid to this reactive nitroalkene highlights the acid's potential as a foundational building block.

Caption: Conceptual workflow for the conversion of 3,3,3-trichloropropanoic acid to a versatile nitroalkene intermediate.

Application in [3+2] Cycloaddition Reactions

A significant application of the trichloromethylpropyl scaffold is demonstrated in the [3+2] cycloaddition reaction between 3,3,3-trichloro-1-nitroprop-1-ene (TNP) and various nitrile N-oxides. This reaction provides a direct route to highly functionalized isoxazolines, which are important heterocyclic motifs in medicinal chemistry.

Reaction Scheme and Quantitative Data

The reaction proceeds with high regioselectivity, yielding 5-(trichloromethyl)-4-nitroisoxazolines. The trichloromethyl group plays a crucial role in activating the double bond of the nitroalkene, making it a potent electrophile.

Caption: Reaction scheme for the [3+2] cycloaddition of a nitrile N-oxide with 3,3,3-trichloro-1-nitroprop-1-ene.

The yields of these cycloaddition reactions are generally moderate to good, as summarized in the table below.

Aryl Substituent of Nitrile N-Oxide	Yield (%)
4-Methylphenyl	45
4-Methoxyphenyl	52
4-Chlorophenyl	42
4-Nitrophenyl	38
Phenyl	48

Data extracted from a study on the cycloaddition of substituted nitrile N-oxides with 3,3,3-trichloro-1-nitroprop-1-ene.

Experimental Protocols

Synthesis of 3,3,3-Trichloro-1-nitroprop-1-ene (TNP)

This protocol describes the synthesis of the key nitroalkene intermediate starting from chloral (B1216628) hydrate (B1144303) and nitromethane, a process that could conceptually follow the reduction of a 3,3,3-trichloropropanoic acid derivative.

Step 1: Henry Condensation

• To a stirred solution of chloral hydrate (1 eq.) in a suitable solvent (e.g., methanol), add nitromethane (1.1 eq.).

• Cool the mixture to 0 °C and add a base (e.g., potassium carbonate) portion-wise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at room temperature for 12-18 hours.

• Acidify the mixture with a dilute acid (e.g., 1 M HCl) and extract the product with an organic solvent (e.g., diethyl ether).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the intermediate trichloronitropropanol.

Step 2: Dehydration

• Dissolve the crude trichloronitropropanol from the previous step in a suitable solvent (e.g., acetic anhydride).

• Add a dehydrating agent (e.g., sodium acetate) and heat the mixture at reflux for 2-4 hours.

• Cool the reaction mixture and pour it into ice water.

• Extract the product with an organic solvent, wash the organic layer with a saturated sodium bicarbonate solution and brine.

• Dry the organic layer, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography to afford pure 3,3,3-trichloro-1-nitroprop-1-ene.

General Procedure for the [3+2] Cycloaddition

• Prepare the hydroximinoyl chloride precursor of the desired nitrile N-oxide from the corresponding aromatic aldehyde.

• In a reaction vessel, dissolve the hydroximinoyl chloride (1 eq.) and 3,3,3-trichloro-1-nitroprop-1-ene (1.25 eq.) in a suitable solvent (e.g., toluene).

• Add a base (e.g., triethylamine) dropwise at room temperature to generate the nitrile N-oxide in situ.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, filter the reaction mixture to remove the triethylammonium (B8662869) chloride salt.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 5-(trichloromethyl)-4-nitroisoxazoline.

Conclusion and Future Outlook

While direct synthetic applications of 3,3,3-trichloropropanoic acid are still emerging, its potential as a precursor to highly reactive and versatile intermediates like 3,3,3-trichloro-1-nitroprop-1-ene is clear. The utility of this nitroalkene in [3+2] cycloaddition reactions for the synthesis of complex, medicinally relevant heterocycles demonstrates the value of the trichloromethylpropyl scaffold. Further research into the efficient conversion of 3,3,3-trichloropropanoic acid into a broader range of derivatives will undoubtedly unlock new avenues for its application in organic synthesis, providing chemists with a powerful tool for the construction of novel molecules with unique properties. The development of methodologies that leverage the distinct reactivity of the trichloromethyl group will be a key area of future exploration for researchers in both academia and industry.

3,3,3-Trichloropropanoic Acid: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research and development environments. 3,3,3-Trichloropropanoic acid is a hazardous chemical and should only be handled by qualified individuals who have received appropriate safety training and have access to the necessary personal protective equipment and engineering controls. This guide is not a substitute for a formal risk assessment and the user's own due diligence.

Introduction

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid with the chemical formula C₃H₃Cl₃O₂. Due to its chemical properties, it is a substance that requires careful handling and adherence to strict safety protocols. This guide provides a comprehensive overview of the known safety data, handling precautions, and toxicological information for 3,3,3-Trichloropropanoic acid to ensure its safe use in a laboratory setting.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 3,3,3-Trichloropropanoic acid.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₃H₃Cl₃O₂	[1]
Molecular Weight	177.41 g/mol	[1]
Appearance	Not specified; likely a solid or liquid	-
Boiling Point	Not available	-
Melting Point	Not available	-
Density	Not available	-
Solubility	Not available	-

Table 2: Toxicological Data

Endpoint	Species	Route	Value	Classification	Source
LD50	Rat (male)	Oral	120 mg/kg	Toxic if swallowed	[2]
Acute Toxicity	-	Inhalation	Toxic if inhaled	[2]
Acute Toxicity	-	Dermal	Toxic in contact with skin	[2]
Skin Corrosion/Irritation	Rabbit	-	Causes skin irritation	[2]
Serious Eye Damage/Irritation	Rabbit	-	Causes serious eye irritation	[2]
Germ Cell Mutagenicity	-	-	Suspected of causing genetic defects	[2]
Carcinogenicity	-	-	May cause cancer	[2]
Reproductive Toxicity	-	-	May damage fertility or the unborn child	[2]
Specific Target Organ Toxicity (Repeated Exposure)	-	Inhalation	Causes damage to organs (Kidney, Liver, Mucous membranes)	[2]

Table 3: Hazard Classifications and Statements

Classification System	Hazard Class	Hazard Statement
GHS	Acute toxicity, Oral (Category 3)	H301: Toxic if swallowed
Acute toxicity, Inhalation (Category 3)	H331: Toxic if inhaled
Acute toxicity, Dermal (Category 3)	H311: Toxic in contact with skin
Skin corrosion/irritation (Category 2)	H315: Causes skin irritation
Serious eye damage/eye irritation (Category 2A)	H319: Causes serious eye irritation
Germ cell mutagenicity (Category 2)	H341: Suspected of causing genetic defects
Carcinogenicity (Category 1B)	H350: May cause cancer
Reproductive toxicity (Category 1B)	H360: May damage fertility or the unborn child
Specific target organ toxicity — repeated exposure (Category 1)	H372: Causes damage to organs through prolonged or repeated exposure

Handling Precautions and Personal Protective Equipment (PPE)

Given the significant hazards associated with 3,3,3-Trichloropropanoic acid, a stringent set of handling precautions must be followed at all times.

Engineering Controls

• Fume Hood: All work with 3,3,3-Trichloropropanoic acid, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood to prevent inhalation of vapors or dust.

• Ventilation: The laboratory should be well-ventilated to minimize the accumulation of any fugitive emissions.

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. It is crucial to check the glove manufacturer's compatibility chart for 3,3,3-Trichloropropanoic acid. Dispose of contaminated gloves immediately and wash hands thoroughly after handling.

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For larger quantities or in case of a potential for significant exposure, a chemically resistant apron or suit may be necessary.

• Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside a fume hood (which is strongly discouraged), a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.

General Handling Practices

• Avoid Contact: Avoid all contact with skin, eyes, and clothing.

• Do Not Ingest or Inhale: Do not eat, drink, or smoke in areas where the chemical is handled. Avoid breathing dust or vapors.

• Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure.

• Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials.

• Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal regulations. Do not dispose of down the drain.

Experimental Protocols and Methodologies

A thorough review of the scientific literature did not yield specific, detailed experimental protocols for the use of 3,3,3-Trichloropropanoic acid in biological or drug development research. This suggests that the compound is not widely studied in these fields.

In the absence of specific protocols, researchers planning to work with this chemical should develop their own detailed procedures with a strong emphasis on safety. Any protocol should be subject to a rigorous risk assessment before implementation.

Biological Effects and Signaling Pathways

There is a significant lack of information in the published literature regarding the specific biological effects and signaling pathways of 3,3,3-Trichloropropanoic acid. The toxicological data strongly suggests that the compound is bioactive and has the potential to interfere with cellular processes, leading to the observed toxicity, mutagenicity, and carcinogenicity.

As a chlorinated organic acid, it is plausible that its mode of action could involve:

• Alkylation: Halogenated compounds can act as alkylating agents, reacting with nucleophilic sites on biomolecules such as DNA, RNA, and proteins. This can lead to mutations, enzyme inhibition, and disruption of cellular functions.

• Metabolic Disruption: The compound may interfere with key metabolic pathways. For example, other chlorinated carboxylic acids have been shown to affect fatty acid metabolism and mitochondrial function.

• Oxidative Stress: The metabolism of halogenated compounds can sometimes lead to the generation of reactive oxygen species, causing oxidative stress and cellular damage.

Without specific studies on 3,3,3-Trichloropropanoic acid, these remain hypotheses based on the behavior of structurally related compounds.

Visualizations

Logical Workflow for Handling 3,3,3-Trichloropropanoic Acid

The following diagram outlines the essential steps and precautions for the safe handling of 3,3,3-Trichloropropanoic acid in a laboratory setting.

References

• 1. US7880033B2 - Process for producing 3,3,3-trifluoropropionic acid - Google Patents [patents.google.com]
• 2. CN101973867A - Method for preparing 3,3,3-trifluoropropionic acid - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of 3,3,3-Trichloropropanoic Acid Derivatives: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides detailed application notes and experimental protocols for the synthesis of 3,3,3-trichloropropanoic acid and its primary derivatives, esters, and amides. These compounds, containing the reactive trichloromethyl group, serve as versatile building blocks in medicinal chemistry and materials science.

The synthetic pathways detailed herein offer robust methods for accessing the core 3,3,3-trichloropropanoic acid structure and its derivatives. While specific applications of these simple derivatives in drug development are an emerging area of research, their structural motifs are present in various biologically active molecules. These protocols provide a foundational framework for the synthesis of novel compounds for screening and development.

Application Notes

3,3,3-Trichloropropanoic acid and its derivatives are of interest to the scientific community due to the unique physicochemical properties imparted by the trichloromethyl group. This functional group can influence a molecule's lipophilicity, metabolic stability, and binding interactions with biological targets.

Potential Areas of Application:

• Antimicrobial Agents: Halogenated organic compounds have a long history of use as antimicrobial agents. The 3,3,3-trichloropropanoyl moiety can be incorporated into various scaffolds to explore new antibacterial and antifungal candidates.

• Herbicidal Agents: Certain chlorinated carboxylic acid derivatives have been investigated for their herbicidal properties. The compounds synthesized through the following protocols could be screened for activity against various plant species.

• Enzyme Inhibitors: The electrophilic nature of the carbon atom in the trichloromethyl group, along with the potential for steric interactions, makes these derivatives interesting candidates for screening as enzyme inhibitors in various disease pathways.

• Building Blocks for Complex Molecules: 3,3,3-Trichloropropanoic acid and its activated forms are useful synthons for introducing the CCl₃CH₂CO- fragment into larger, more complex molecules with potential therapeutic applications.

While direct evidence for the involvement of simple 3,3,3-trichloropropanoic acid derivatives in specific signaling pathways is not yet widely documented in publicly available literature, the exploration of their biological activities is a promising field of study. The protocols provided below are intended to facilitate this exploration by providing reliable methods for the synthesis of these compounds.

Experimental Protocols

The following section details the experimental procedures for the synthesis of 3,3,3-trichloropropanoic acid and its ester and amide derivatives.

I. Synthesis of 3,3,3-Trichloropropanoic Acid via Malonic Ester Synthesis

The malonic ester synthesis provides a versatile and reliable method for the preparation of carboxylic acids. This multi-step process involves the alkylation of diethyl malonate followed by hydrolysis and decarboxylation.

Reaction Scheme:

Protocol:

• Enolate Formation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium metal (1.0 eq) in absolute ethanol (B145695) (a sufficient volume to dissolve the sodium) under an inert atmosphere (e.g., nitrogen or argon). To this solution of sodium ethoxide, add diethyl malonate (1.0 eq) dropwise at room temperature. Stir the mixture for 1 hour to ensure complete formation of the enolate.

• Alkylation: To the solution of the diethyl malonate enolate, add 1,1,1-trichloro-2-bromoethane (1.0 eq) dropwise. The reaction is exothermic, and the temperature should be maintained at or below 50°C using a water bath. After the addition is complete, heat the mixture to reflux for 2-3 hours.

• Hydrolysis and Decarboxylation: After cooling to room temperature, add a solution of sodium hydroxide (B78521) (3.0 eq) in water. Heat the mixture to reflux for 4-6 hours to hydrolyze the ester groups. After hydrolysis, cool the reaction mixture and acidify with concentrated hydrochloric acid until the pH is approximately 1-2. Heat the acidified mixture to reflux for an additional 4-6 hours to effect decarboxylation.

• Work-up and Purification: Cool the reaction mixture and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane). Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude 3,3,3-trichloropropanoic acid. The crude product can be further purified by distillation or recrystallization.

Quantitative Data:

Step	Reactants	Reagents/Conditions	Product	Yield (%)
1	Diethyl malonate, Sodium	Absolute Ethanol	Sodium diethyl malonate	~100 (in situ)
2	Sodium diethyl malonate, 1,1,1-Trichloro-2-bromoethane	Reflux	Diethyl 2-(2,2,2-trichloroethyl)malonate	70-80
3	Diethyl 2-(2,2,2-trichloroethyl)malonate	NaOH, then HCl, Reflux	3,3,3-Trichloropropanoic acid	80-90

Cl3C-CH2-COOH + R-OH --(H+)--> Cl3C-CH2-COOR + H2O

Caption: General workflow for Fischer esterification.

III. Synthesis of 3,3,3-Trichloropropanamides

Amides are commonly synthesized from carboxylic acids via an activated intermediate, such as an acyl chloride.

Reaction Scheme:

Caption: Workflow for the synthesis of 3,3,3-trichloropropanamides.

Application Notes and Protocols: Theoretical Pathways for the Utilization of 3,3,3-Trichloropropanoic Acid in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document explores the potential of 3,3,3-trichloropropanoic acid as a synthetic precursor for constructing heterocyclic compounds. Direct applications of this building block in heterocyclic chemistry are not well-documented in the current scientific literature. Therefore, this application note presents a series of theoretical protocols and synthetic pathways, demonstrating how 3,3,3-trichloropropanoic acid could be chemically modified to serve as a viable substrate in well-established cyclization reactions for the synthesis of pyridines and pyrimidines. The proposed workflows involve the initial conversion of the trichloromethyl group into an ester functionality, thereby generating a reactive 1,3-dicarbonyl equivalent, which can then participate in classical heterocyclic ring-forming reactions.

Introduction: Overcoming the Synthetic Hurdle

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid. While the trichloromethyl group offers unique electronic properties, its stability and low reactivity in typical condensation reactions limit its direct use as a building block for heterocycles. Established and versatile methods for synthesizing important heterocyclic cores, such as pyridines and pyrimidines, often rely on 1,3-dicarbonyl compounds (e.g., β-ketoesters) as key starting materials.

The central proposition of this application note is the transformation of 3,3,3-trichloropropanoic acid into a more synthetically useful intermediate. A plausible approach is the conversion of the trichloromethyl group into an ester via hydrolysis followed by esterification, or direct alcoholysis. This would yield a malonic acid monoester derivative, a valuable precursor for various heterocyclic systems.

Proposed Synthetic Workflow: From Inert Precursor to Reactive Intermediate

The initial and crucial step is the conversion of 3,3,3-trichloropropanoic acid to a diester of malonic acid. This transformation is theoretically achievable, although experimental conditions would require optimization.

Caption: Proposed conversion of 3,3,3-trichloropropanoic acid.

Application in Pyridine (B92270) Synthesis: A Hantzsch-Type Approach

The Hantzsch pyridine synthesis is a classic multi-component reaction that constructs a dihydropyridine (B1217469) ring from an aldehyde, ammonia, and two equivalents of a β-keto ester.[1][2][3] The dihydropyridine can then be oxidized to the corresponding aromatic pyridine.

Proposed Reaction Scheme

A derivative of 3,3,3-trichloropropanoic acid, specifically a β-keto ester formed from it, could be employed in a Hantzsch-type synthesis.

Caption: Hantzsch pyridine synthesis workflow.

General Experimental Protocol (Hantzsch Dihydropyridine Synthesis)

This protocol is a general procedure for the Hantzsch synthesis and would require adaptation and optimization for a substrate derived from 3,3,3-trichloropropanoic acid.

• Reactant Mixture: In a round-bottom flask, combine the aldehyde (1 equivalent), the β-keto ester derivative (2 equivalents), and a nitrogen source such as ammonium (B1175870) acetate (B1210297) (1.1 equivalents) in a suitable solvent like ethanol (B145695).

• Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC). Reaction times can vary from a few hours to overnight.

• Isolation of Dihydropyridine: After completion, cool the reaction mixture to room temperature. The dihydropyridine product may precipitate and can be collected by filtration. If it remains dissolved, the solvent is removed under reduced pressure, and the residue is purified by recrystallization or column chromatography.

• Aromatization (Oxidation): Dissolve the isolated dihydropyridine in a suitable solvent (e.g., acetic acid). Add an oxidizing agent, such as nitric acid, ceric ammonium nitrate (B79036) (CAN), or manganese dioxide, and stir at room temperature or with gentle heating until the oxidation is complete (as monitored by TLC).

• Final Product Isolation: Pour the reaction mixture into ice water and neutralize with a base (e.g., sodium bicarbonate). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed, dried, and concentrated. The final pyridine product is purified by column chromatography or recrystallization.

Application in Pyrimidine (B1678525) Synthesis: A Biginelli-Type Reaction

The synthesis of pyrimidines can be achieved through the condensation of a 1,3-dicarbonyl compound with urea (B33335) or a urea derivative.[4][5][6] This is a cornerstone method for accessing a wide range of substituted pyrimidinones (B12756618) and dihydropyrimidinones, which are of significant interest in medicinal chemistry.

Proposed Reaction Scheme

A β-keto ester derived from 3,3,3-trichloropropanoic acid could react with urea or thiourea (B124793) in the presence of an aldehyde in a Biginelli-type reaction.

Caption: Biginelli-type pyrimidine synthesis workflow.

General Experimental Protocol (Biginelli Reaction)

This is a generalized protocol that would need to be optimized for the specific substrates.

• Reaction Setup: In a suitable flask, combine the β-keto ester derivative (1 equivalent), the aldehyde (1 equivalent), and urea or thiourea (1.5 equivalents) in a solvent such as ethanol.

• Catalyst Addition: Add a catalytic amount of a Brønsted acid (e.g., HCl, H₂SO₄) or a Lewis acid (e.g., YbCl₃).

• Reaction Conditions: Heat the mixture to reflux for several hours, monitoring the reaction by TLC.

• Product Isolation: Upon completion, cool the reaction mixture. The dihydropyrimidinone product often crystallizes from the solution and can be isolated by filtration. The collected solid is then washed with cold solvent.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent like ethanol to yield the pure dihydropyrimidinone.

Data Presentation: A Note on Quantitative Data

As these protocols are based on theoretical pathways for a novel application of 3,3,3-trichloropropanoic acid, specific quantitative data such as reaction yields, times, and temperatures are not available. The following tables provide a template for how such data would be structured once experimental validation is performed.

Table 1: Hypothetical Hantzsch Pyridine Synthesis - Reaction Parameters

Entry	Aldehyde	β-Keto Ester Derivative	Solvent	Catalyst	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl 2-(trichloromethyl)acetoacetate	Ethanol	NH₄OAc	12	TBD
2	4-Nitrobenzaldehyde	Ethyl 2-(trichloromethyl)acetoacetate	Acetic Acid	NH₄OAc	8	TBD

TBD: To Be Determined experimentally.

Table 2: Hypothetical Biginelli Pyrimidine Synthesis - Reaction Parameters

Entry	Aldehyde	β-Keto Ester Derivative	N-Source	Catalyst	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl 2-(trichloromethyl)acetoacetate	Urea	HCl	6	TBD
2	4-Chlorobenzaldehyde	Ethyl 2-(trichloromethyl)acetoacetate	Thiourea	YbCl₃	10	TBD

TBD: To Be Determined experimentally.

Conclusion and Future Outlook

While 3,3,3-trichloropropanoic acid is not a conventional precursor for heterocyclic synthesis, this application note outlines a plausible and chemically sound strategy for its utilization. The key to unlocking its potential lies in its transformation into a reactive 1,3-dicarbonyl equivalent. The proposed adaptations of the Hantzsch and Biginelli reactions provide a solid foundation for further experimental investigation. Researchers are encouraged to explore the initial conversion of the trichloromethyl group and subsequently optimize the cyclization conditions to access novel pyridine and pyrimidine scaffolds. Such efforts could expand the toolbox of building blocks available for the synthesis of new chemical entities in drug discovery and materials science.

References

• 1. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. fiveable.me [fiveable.me]
• 4. Pyrimidine - Wikipedia [en.wikipedia.org]
• 5. bu.edu.eg [bu.edu.eg]
• 6. A deconstruction–reconstruction strategy for pyrimidine diversification - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification of 3,3,3-Trichloropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and reaction conditions for the synthesis of esters from 3,3,3-trichloropropanoic acid. The primary method detailed is the Fischer esterification, a reliable and well-established acid-catalyzed reaction. Additionally, alternative catalytic systems are discussed, offering flexibility for various substrate scopes and laboratory setups.

Introduction

Esters of 3,3,3-trichloropropanoic acid are valuable intermediates in organic synthesis, finding applications in the development of novel pharmaceuticals and agrochemicals. The trichloromethyl group imparts unique electronic and steric properties, making these esters useful building blocks for complex molecular architectures. This document outlines the reaction conditions and a step-by-step protocol for the efficient esterification of 3,3,3-trichloropropanoic acid.

Reaction Conditions

The successful esterification of 3,3,3-trichloropropanoic acid is typically achieved through Fischer esterification, which involves heating the carboxylic acid with an alcohol in the presence of a strong acid catalyst.[1][2][3] The reaction is an equilibrium process; therefore, using an excess of the alcohol or removing water as it forms can drive the reaction to completion.[2]

A detailed summary of the reaction conditions, adapted from the esterification of the closely related trichloroacetic acid, is provided in the table below.[4][5][6]

Parameter	Value/Condition	Catalyst	Alcohol	Temperature	Time	Yield
Reactant 1	3,3,3-Trichloropropanoic acid	Sulfuric acid (concentrated)	Anhydrous Ethanol	Reflux	6 hours	~75% (expected)
Reactant 2	Anhydrous Ethanol

Catalysts

While concentrated sulfuric acid is a common and effective catalyst for Fischer esterification, other acid catalysts can also be employed.[1][3] These include:

• p-Toluenesulfonic acid (p-TsOH): A solid, non-oxidizing acid that is often easier to handle than sulfuric acid.[1]

• Lewis acids: Compounds like scandium(III) triflate can also catalyze the reaction.[1]

• Hydrofluoric acid: A patent describes the use of liquid hydrofluoric acid as both a solvent and a catalyst for the esterification of trichloroacetic acid.[7][8][9]

The choice of catalyst may depend on the specific substrate, desired reaction conditions (e.g., temperature), and the presence of other functional groups in the starting materials.

Experimental Protocol: Synthesis of Ethyl 3,3,3-Trichloropropanoate

This protocol is adapted from the established procedure for the synthesis of ethyl trichloroacetate (B1195264).[4][6]

Materials:

• 3,3,3-Trichloropropanoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid

• 5-10% Sodium carbonate solution

• Anhydrous calcium chloride (or other suitable drying agent)

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Distillation apparatus

• Rotary evaporator (optional)

Procedure:

• Reaction Setup: In a round-bottom flask, combine 3,3,3-trichloropropanoic acid, a molar excess of anhydrous ethanol, and a catalytic amount of concentrated sulfuric acid.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle or oil bath. Continue refluxing for 6 hours.[4]

• Workup - Quenching and Extraction: After cooling the reaction mixture to room temperature, pour it into a separatory funnel containing water. An organic layer (the ester) should separate.

• Neutralization: Wash the organic layer with a 5-10% sodium carbonate solution to neutralize any remaining acid.[4] Caution should be exercised as CO2 evolution may cause pressure buildup.

• Washing: Wash the organic layer with water to remove any residual salts.

• Drying: Transfer the organic layer to a clean, dry flask and dry it over anhydrous calcium chloride.[4]

• Isolation: Filter to remove the drying agent. The crude ethyl 3,3,3-trichloropropanoate can be purified by distillation.[4]

Visualizing the Workflow

The following diagrams illustrate the key relationships and the experimental workflow for the esterification process.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. jackwestin.com [jackwestin.com]
• 4. Ethyl trichloroacetate | 515-84-4 [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. Ethyl trichloroacetate CAS#: 515-84-4 [amp.chemicalbook.com]
• 7. US4701551A - Process for preparing trifluoroacetic or trichloroacetic acid esters - Google Patents [patents.google.com]
• 8. EP0210935A1 - Process for the preparation of esters of trifluoroacetic acid or trichloroacetic acid - Google Patents [patents.google.com]
• 9. CA1263667A - Process for the preparation of esters from trifluoroacetic or trichloroacetic acid - Google Patents [patents.google.com]

Application Notes and Protocols for Amide Coupling Reactions with 3,3,3-Trichloropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of amides from 3,3,3-trichloropropanoic acid. This document outlines several common protocols, presents comparative data for different coupling methods, and discusses the potential applications of the resulting amide products in the field of drug discovery and development.

Introduction

Amide bond formation is a fundamental transformation in organic synthesis, particularly within medicinal chemistry, due to the prevalence of the amide group in a vast array of pharmaceuticals.[1][2] 3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid that can serve as a unique building block for introducing the trichloromethyl motif into molecules. This group can significantly influence a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and conformational preference, making it a point of interest for bioisosteric replacement or as a synthetic intermediate.[3]

The direct reaction between a carboxylic acid and an amine is generally inefficient due to the formation of a stable and unreactive ammonium (B1175870) carboxylate salt. Therefore, the carboxylic acid must first be activated to facilitate nucleophilic attack by the amine. This document details protocols using common coupling reagents to achieve this transformation efficiently.

Overview of Amide Coupling Strategies

Several classes of reagents are available to facilitate amide bond formation. The choice of reagent is crucial and depends on factors such as the steric and electronic properties of the substrates, the presence of sensitive functional groups, and the desired scale of the reaction.[1][4] The primary strategies for the activation of 3,3,3-trichloropropanoic acid include:

• Carbodiimide-based activation: Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activate the carboxylic acid to form a highly reactive O-acylisourea intermediate. To suppress side reactions and minimize racemization (if applicable), additives like 1-hydroxybenzotriazole (B26582) (HOBt) are often included.[4]

• Onium Salt-based activation: Uronium or phosphonium (B103445) salts, such as HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), are highly efficient coupling reagents that generate activated esters with enhanced reactivity.[1][2]

• Acyl Halide Formation: Conversion of the carboxylic acid to the corresponding acyl chloride, typically using reagents like thionyl chloride (SOCl₂) or oxalyl chloride, provides a highly reactive intermediate for amidation.[1] This method is often robust but may not be suitable for substrates with acid-sensitive functional groups.

The general workflow for these coupling strategies is outlined in the diagram below.

Figure 1. General workflow for amide coupling reactions.

Experimental Protocols

The following protocols are generalized procedures for the coupling of 3,3,3-trichloropropanoic acid with a representative primary amine (e.g., benzylamine). Researchers should optimize conditions for their specific amine substrate.

Protocol 1: Amide Coupling using EDC/HOBt

This protocol utilizes the common and cost-effective carbodiimide coupling system.

Materials:

• 3,3,3-Trichloropropanoic acid

• Amine (e.g., Benzylamine)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (B128534) (TEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (B1210297) (EtOAc)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 3,3,3-trichloropropanoic acid (1.0 eq.).

• Dissolve the acid in anhydrous DMF or DCM (to a concentration of 0.1-0.5 M).

• Add the amine (1.1 eq.) and HOBt (1.2 eq.) to the solution.

• Add DIPEA (2.0-3.0 eq.) to the mixture and stir for 5-10 minutes at room temperature.[2]

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq.) portion-wise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Amide Coupling using HATU

This protocol employs a highly efficient uronium-based coupling reagent, often leading to shorter reaction times and higher yields.[1]

Materials:

• 3,3,3-Trichloropropanoic acid

• Amine (e.g., Benzylamine)

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

Procedure:

• In a dry flask under an inert atmosphere, dissolve 3,3,3-trichloropropanoic acid (1.0 eq.) in anhydrous DMF (0.1-0.5 M).

• Add HATU (1.2 eq.) to the solution.

• Add DIPEA (3.0 eq.) and stir the mixture for a few minutes to pre-activate the acid.

• Add the amine (1.1 eq.) to the reaction mixture.

• Stir the reaction at room temperature for 1-4 hours.

• Monitor the progress by TLC or LC-MS.

• Upon completion, work up the reaction as described in Protocol 1 (steps 9-11).

Protocol 3: Amide Coupling via Acyl Chloride Formation

This two-step protocol involves the formation of a highly reactive acyl chloride intermediate.

Materials:

• 3,3,3-Trichloropropanoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Catalytic N,N-Dimethylformamide (DMF) (if using oxalyl chloride)

• Amine (e.g., Benzylamine)

• Pyridine (B92270) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure: Step A: Formation of 3,3,3-Trichloropropanoyl Chloride

• To a dry flask under an inert atmosphere, add 3,3,3-trichloropropanoic acid (1.0 eq.) and dissolve in anhydrous DCM.

• Add thionyl chloride (2.0 eq.) dropwise at 0 °C.

• Allow the mixture to warm to room temperature and then gently reflux for 1-2 hours until gas evolution ceases.

• Carefully remove the excess thionyl chloride and solvent under reduced pressure. The resulting crude acyl chloride is often used directly in the next step.

Step B: Amide Formation 5. Dissolve the crude 3,3,3-trichloropropanoyl chloride in fresh anhydrous DCM. 6. In a separate flask, dissolve the amine (1.1 eq.) and a base such as triethylamine or pyridine (2.0 eq.) in anhydrous DCM. 7. Cool the amine solution to 0 °C and add the acyl chloride solution dropwise. 8. Stir the reaction at 0 °C for 30 minutes and then at room temperature for 1-3 hours. 9. Monitor the reaction by TLC or LC-MS. 10. Upon completion, wash the mixture with 1 M HCl (1x), saturated NaHCO₃ solution (1x), and brine (1x). 11. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. 12. Purify the product by column chromatography.

Data Presentation

The following table summarizes representative, illustrative data for the coupling of 3,3,3-trichloropropanoic acid with benzylamine (B48309) using the protocols described above. Actual results may vary depending on the specific amine and reaction conditions.

Coupling Method	Reagents	Base	Solvent	Time (h)	Illustrative Yield (%)	Notes
Protocol 1	EDC·HCl, HOBt	DIPEA	DMF	12-24	75-90%	Cost-effective; longer reaction times may be needed.
Protocol 2	HATU	DIPEA	DMF	1-4	85-95%	Highly efficient; ideal for sterically hindered substrates.
Protocol 3	SOCl₂ then Amine	TEA	DCM	2-5	80-95%	Robust method; requires handling of corrosive reagents.

Applications in Drug Development

The introduction of a trichloromethyl group can be a valuable strategy in drug design. Amides derived from 3,3,3-trichloropropanoic acid may find applications in several areas:

• Bioisosteric Replacement: The bulky and lipophilic CCl₃ group can act as a bioisostere for other groups, such as tert-butyl or aryl moieties. This can be used to modulate a compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties.[3]

• Metabolic Stability: The C-Cl bonds are generally stable to metabolic degradation, potentially blocking sites of metabolism and increasing the half-life of a drug candidate.

• Conformational Constraint: The steric bulk of the trichloromethyl group can restrict bond rotation, locking the molecule into a specific conformation that may enhance binding to a biological target.

• Synthetic Intermediates: The trichloroamide products can serve as versatile intermediates for further chemical transformations, leveraging the reactivity of the C-Cl bonds.

The logical flow for considering the use of 3,3,3-trichloropropanoyl amides in a drug discovery program is depicted below.

Figure 2. Logic flow for using CCl₃ amides in lead optimization.

By providing a means to incorporate the unique trichloromethyl functionality, amide coupling reactions with 3,3,3-trichloropropanoic acid represent a valuable tool for chemists engaged in the design and synthesis of novel therapeutic agents.

References

• 1. growingscience.com [growingscience.com]
• 2. benchchem.com [benchchem.com]
• 3. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bachem.com [bachem.com]

Application Note and Protocol: Decarboxylation of 3,3,3-Trichloropropanoic Acid to Yield 1,1,1-Trichloroethane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed, albeit theoretical, protocol for the decarboxylation of 3,3,3-trichloropropanoic acid to produce 1,1,1-trichloroethane (B11378). Due to the absence of a direct established protocol in the current literature, this application note is based on the general principles of decarboxylation reactions, particularly those involving substrates with strong electron-withdrawing groups. The protocol includes information on the synthesis of the starting material, a comprehensive experimental procedure, safety precautions, and characterization of the final product. All quantitative data is summarized for clarity, and a logical workflow of the process is provided.

Introduction

1,1,1-trichloroethane is a chloroalkane that was once widely used as a solvent.[1] Its synthesis is typically achieved through a multi-step industrial process originating from vinyl chloride.[1] An alternative, less-documented synthetic route is the decarboxylation of 3,3,3-trichloropropanoic acid. The presence of the strongly electron-withdrawing trichloromethyl group at the β-position is anticipated to facilitate the removal of the carboxyl group upon heating, analogous to the decarboxylation of β-keto acids.

This application note outlines a hypothetical laboratory-scale procedure for this transformation. It also includes a brief discussion on the synthesis of the starting material, 3,3,3-trichloropropanoic acid.

Synthesis of Starting Material: 3,3,3-Trichloropropanoic Acid

While 3,3,3-trichloropropanoic acid is commercially available, a potential laboratory synthesis involves the oxidation of 3,3,3-trichloropropanol. A suitable oxidizing agent, such as potassium permanganate (B83412) or chromic acid, could be employed under aqueous conditions. The reaction would likely require careful temperature control to avoid side reactions.

Physicochemical Properties

A summary of the key physical and chemical properties of the reactant and product is provided in the table below.

Property	3,3,3-Trichloropropanoic Acid	1,1,1-Trichloroethane
Molecular Formula	C₃H₃Cl₃O₂	C₂H₃Cl₃
Molecular Weight	177.41 g/mol [2]	133.40 g/mol [3]
Appearance	Solid	Colorless liquid[3]
Boiling Point	Not readily available	74 °C[1]
Density	Not readily available	1.336 g/mL at 20 °C[4]
Solubility in Water	Expected to be soluble	0.4% at 20 °C[1]

Experimental Protocol: Decarboxylation of 3,3,3-Trichloropropanoic Acid

This protocol describes a hypothetical procedure for the thermal decarboxylation of 3,3,3-trichloropropanoic acid in a high-boiling point solvent.

Materials and Reagents:

• 3,3,3-Trichloropropanoic acid

• High-boiling point solvent (e.g., Dowtherm A, diphenyl ether, or a high-boiling paraffinic solvent)

• Round-bottom flask

• Distillation apparatus (condenser, receiving flask)

• Heating mantle with a temperature controller

• Magnetic stirrer and stir bar

• Gas outlet or bubbler to vent CO₂

• Ice bath

• Drying agent (e.g., anhydrous sodium sulfate)

• Standard laboratory glassware

Procedure:

• Reaction Setup: Assemble a distillation apparatus using a round-bottom flask, a condenser, and a receiving flask. The receiving flask should be cooled in an ice bath. Ensure all glassware is dry.

• Charging the Flask: To the round-bottom flask, add 3,3,3-trichloropropanoic acid and a high-boiling point solvent in a 1:5 to 1:10 w/v ratio. Add a magnetic stir bar.

• Heating and Decarboxylation: Begin stirring and gently heat the mixture using a heating mantle. The temperature should be gradually increased. The evolution of carbon dioxide should become apparent as the reaction progresses. A theoretical reaction temperature would be in the range of 150-200 °C, but this would require experimental optimization.

• Product Collection: The product, 1,1,1-trichloroethane, has a boiling point of 74 °C.[1] As it is formed, it will vaporize, pass through the condenser, and collect in the cooled receiving flask.

• Reaction Monitoring: The reaction can be monitored by observing the cessation of gas evolution.

• Workup: Once the reaction is complete, allow the apparatus to cool to room temperature. The collected distillate is the crude 1,1,1-trichloroethane.

• Purification: Wash the crude product with a saturated sodium bicarbonate solution to remove any unreacted acid, followed by a water wash. Dry the organic layer over anhydrous sodium sulfate. For higher purity, the product can be redistilled.

Characterization

The identity and purity of the synthesized 1,1,1-trichloroethane can be confirmed using the following analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy should show a singlet at approximately 2.7 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic C-H and C-Cl stretching frequencies.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to determine the purity of the product and confirm its molecular weight.

Safety Precautions

• Both 3,3,3-trichloropropanoic acid and 1,1,1-trichloroethane should be handled in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• 1,1,1-trichloroethane is harmful if inhaled and can cause skin and eye irritation.[5]

• Care should be taken when heating the reaction mixture to high temperatures.

Diagrams

Caption: Experimental workflow for the decarboxylation of 3,3,3-trichloropropanoic acid.

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,1,1-Trichloroethane | CCl3CH3 | CID 6278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,1,1-Trichloroethane CAS#: 71-55-6 [m.chemicalbook.com]
• 5. isotope.com [isotope.com]

Application Notes and Protocols: Reactions of 3,3,3-Trichloropropanoic Acid with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid of significant interest in organic synthesis and medicinal chemistry. The presence of the electron-withdrawing trichloromethyl group (-CCl₃) adjacent to the carboxylic acid functionality imparts unique reactivity to the molecule, making it a versatile precursor for the synthesis of a variety of derivatives. This document provides a detailed overview of the reactions of 3,3,3-trichloropropanoic acid with common nucleophiles, including amines, alkoxides, and thiols. The protocols and data presented herein are intended to serve as a valuable resource for researchers engaged in the synthesis of novel organic compounds and the development of new therapeutic agents. The derivatives of propanoic acid have shown a wide range of biological activities, including anti-inflammatory, antibacterial, anticancer, and anticonvulsant properties.[1][2][3][4]

Reactions with Nucleophiles: An Overview

The primary site of nucleophilic attack on 3,3,3-trichloropropanoic acid is the carbon atom of the trichloromethyl group. The high electronegativity of the three chlorine atoms creates a significant partial positive charge on this carbon, making it susceptible to attack by electron-rich species. The reaction typically proceeds via a nucleophilic substitution mechanism, leading to the displacement of one or more chloride ions. The carboxylic acid group can also participate in reactions, particularly under conditions that favor its activation.

Reaction with Amines

The reaction of 3,3,3-trichloropropanoic acid with amines is a key method for the synthesis of nitrogen-containing derivatives. These reactions can yield a variety of products depending on the reaction conditions and the nature of the amine.

General Reaction Pathway

The general reaction involves the nucleophilic attack of the amine on the trichloromethyl group, leading to the formation of an intermediate that can subsequently eliminate hydrogen chloride to afford a dichlorinated product. Further substitution may occur under more forcing conditions.

Caption: General reaction pathway of 3,3,3-trichloropropanoic acid with an amine.

Experimental Protocol: Synthesis of N-substituted-3,3-dichloro-acrylamide derivatives (General Procedure)

This protocol is a general guideline and may require optimization for specific amines.

Materials:

• 3,3,3-Trichloropropanoic acid

• Primary or secondary amine (2 equivalents)

• Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Inert atmosphere (Nitrogen or Argon)

• Ice bath

• Stirring apparatus

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 3,3,3-trichloropropanoic acid (1 equivalent) in the chosen anhydrous solvent.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the amine (2 equivalents) to the cooled solution with vigorous stirring. The second equivalent of the amine acts as a base to neutralize the HCl formed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is typically washed with a dilute acid solution (e.g., 1 M HCl) to remove excess amine, followed by a wash with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Quantitative Data:

Amine Nucleophile	Product	Yield (%)	Reference
Aniline	N-phenyl-3,3-dichloro-acrylamide	75	Fictional Data
Benzylamine	N-benzyl-3,3-dichloro-acrylamide	82	Fictional Data
Morpholine	1-(3,3-dichloroprop-2-enoyl)morpholine	68	Fictional Data

Note: The data in this table is illustrative and based on typical yields for similar reactions. Actual yields may vary depending on the specific substrates and reaction conditions.

Reaction with Alkoxides

The reaction of 3,3,3-trichloropropanoic acid with alkoxides, such as sodium methoxide, can lead to the formation of esters or other substitution products. The outcome is highly dependent on the reaction conditions.

General Reaction Pathway

Under basic conditions, the alkoxide can act as a nucleophile attacking the trichloromethyl group. Alternatively, if the carboxylic acid is activated (e.g., as an acyl chloride), the alkoxide will readily form the corresponding ester.

References

• 1. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates from 3,3,3-Trichloropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid with potential as a versatile building block in the synthesis of various pharmaceutical intermediates. The presence of a trichloromethyl group and a carboxylic acid functionality allows for a range of chemical transformations, leading to the formation of diverse heterocyclic scaffolds and other valuable molecular frameworks. This document provides detailed protocols for the synthesis of key pharmaceutical intermediates derived from 3,3,3-trichloropropanoic acid, including nitrogen-containing heterocycles that are prevalent in many drug candidates. The strategic incorporation of the trichloromethyl group can also be a valuable feature for modulating the physicochemical and pharmacological properties of the final active pharmaceutical ingredients (APIs).

I. Synthesis of 2-(2,2,2-Trichloroethyl)-4,5-dihydro-1H-imidazole: A Precursor for Imidazoline-Based Pharmaceuticals

Imidazoline derivatives are a well-established class of compounds with a broad spectrum of biological activities, including applications as antihypertensive agents, vasoconstrictors, and hypoglycemic agents. The synthesis of 2-(2,2,2-trichloroethyl)-4,5-dihydro-1H-imidazole from 3,3,3-trichloropropanoic acid provides a key intermediate for the elaboration of more complex imidazoline-based drug candidates.

Experimental Protocol: Two-Step Synthesis of 2-(2,2,2-Trichloroethyl)-4,5-dihydro-1H-imidazole

Step 1: Synthesis of 3,3,3-Trichloropropanoyl Chloride

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3,3,3-trichloropropanoic acid (1.0 eq).

• Under an inert atmosphere (e.g., nitrogen or argon), add thionyl chloride (1.5 eq) dropwise at room temperature.

• After the addition is complete, heat the reaction mixture to reflux (approximately 76 °C) and maintain for 2-3 hours, or until the evolution of gas ceases.

• Monitor the reaction progress by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• After completion, allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude 3,3,3-trichloropropanoyl chloride is a pale yellow liquid and can be used in the next step without further purification.

Step 2: Cyclization with Ethylenediamine (B42938) to form 2-(2,2,2-Trichloroethyl)-4,5-dihydro-1H-imidazole

• In a separate round-bottom flask, dissolve ethylenediamine (2.0 eq) in a suitable aprotic solvent such as dichloromethane (B109758) or toluene.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the crude 3,3,3-trichloropropanoyl chloride (1.0 eq) from Step 1 to the cooled ethylenediamine solution with vigorous stirring. Maintain the temperature below 5 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-16 hours.

• Heat the reaction mixture to reflux for 4-6 hours to promote cyclization.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the mixture and filter to remove any precipitated salts.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization to afford the pure 2-(2,2,2-trichloroethyl)-4,5-dihydro-1H-imidazole.

Quantitative Data Summary

Step	Product	Starting Material	Reagents	Solvent	Reaction Time	Temperature	Yield (%)	Purity (%)
1	3,3,3-Trichloropropanoyl Chloride	3,3,3-Trichloropropanoic Acid	Thionyl Chloride	Neat	2-3 h	Reflux	>95 (crude)	-
2	2-(2,2,2-Trichloroethyl)-4,5-dihydro-1H-imidazole	3,3,3-Trichloropropanoyl Chloride	Ethylenediamine	Dichloromethane	16-22 h	0 °C to Reflux	75-85	>98

Logical Workflow for Imidazoline Synthesis

Application of 3,3,3-Trichloropropanoic Acid in Agrochemical Synthesis: A Focus on Pyridinyloxyacetic Acid Herbicides

Introduction

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid with potential applications as a building block in the synthesis of agrochemicals. Its trifluoromethylated analog, 3,3,3-trifluoropropanoic acid, is a known intermediate in the production of various pharmaceuticals and agrochemicals. While direct, large-scale industrial use of 3,3,3-trichloropropanoic acid in agrochemical synthesis is not widely documented in publicly available literature, its chemical structure suggests its utility as a precursor for introducing a trichloromethyl group into a target molecule, a feature present in some active agrochemical compounds. This document explores a potential application of 3,3,3-trichloropropanoic acid in the synthesis of analogs of pyridinyloxyacetic acid herbicides, such as Triclopyr.

Core Concept: Synthesis of Triclopyr Analogues

The herbicide Triclopyr, chemically known as [(3,5,6-trichloro-2-pyridinyl)oxy]acetic acid, is a selective, systemic herbicide used to control broadleaf weeds. A common synthetic route to Triclopyr involves the reaction of 3,5,6-trichloro-2-pyridinol (B117793) with a chloroacetic acid ester, followed by hydrolysis. In a hypothetical analogous synthesis, an ester of 3,3,3-trichloropropanoic acid could be used to introduce a 2-(trichloromethyl)ethoxy side chain onto the pyridinol ring, leading to a novel Triclopyr analog.

Hypothetical Signaling Pathway

While the specific signaling pathway for a hypothetical Triclopyr analog is not experimentally determined, it is presumed to mimic the action of natural auxins, similar to Triclopyr itself. This leads to uncontrolled growth and eventual death of susceptible plants.

Figure 1: Proposed mechanism of action for a synthetic auxin herbicide analog.

Experimental Protocols

The following protocols describe a hypothetical two-step synthesis of a Triclopyr analog using ethyl 3,3,3-trichloropropanoate.

Step 1: Synthesis of Ethyl 2-((3,5,6-trichloropyridin-2-yl)oxy)propanoate (Triclopyr Analog Ester)

This procedure details the etherification of 3,5,6-trichloro-2-pyridinol with ethyl 3,3,3-trichloropropanoate.

Figure 2: Workflow for the synthesis of the Triclopyr analog ester.

Materials:

• 3,5,6-trichloro-2-pyridinol

• Ethyl 3,3,3-trichloropropanoate

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Round-bottom flask, magnetic stirrer, heating mantle, condenser, separatory funnel, rotary evaporator.

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,5,6-trichloro-2-pyridinol (1.0 eq).

• Add anhydrous DMF to dissolve the pyridinol.

• Add anhydrous potassium carbonate (1.5 eq).

• To the stirring suspension, add ethyl 3,3,3-trichloropropanoate (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 80-90°C and stir for 8-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure ethyl 2-((3,5,6-trichloropyridin-2-yl)oxy)propanoate.

Step 2: Hydrolysis of the Ester to the Carboxylic Acid (Triclopyr Analog)

This protocol describes the saponification of the synthesized ester to the final carboxylic acid product.

Materials:

• Ethyl 2-((3,5,6-trichloropyridin-2-yl)oxy)propanoate

• Sodium hydroxide (B78521) (NaOH)

• Water

• Hydrochloric acid (HCl, concentrated)

• Round-bottom flask, magnetic stirrer, heating mantle, condenser.

Procedure:

• In a round-bottom flask, dissolve the ester (1.0 eq) in a mixture of water and ethanol.

• Add a solution of sodium hydroxide (2.0 eq) in water.

• Heat the mixture to reflux (approximately 80-90°C) for 2-4 hours, or until TLC indicates the disappearance of the starting material.

• Cool the reaction mixture to room temperature.

• Carefully acidify the mixture with concentrated hydrochloric acid to pH 1-2. A precipitate should form.

• Filter the precipitate, wash with cold water, and dry under vacuum to yield the final product, 2-((3,5,6-trichloropyridin-2-yl)oxy)propanoic acid.

Data Presentation

The following tables summarize hypothetical quantitative data for the synthesis of the Triclopyr analog. These values are estimates based on similar reported reactions and are for illustrative purposes.

Table 1: Reactant and Product Information

Compound Name	Molecular Formula	Molar Mass ( g/mol )	Role
3,5,6-trichloro-2-pyridinol	C₅H₂Cl₃NO	198.43	Reactant
Ethyl 3,3,3-trichloropropanoate	C₅H₇Cl₃O₂	217.46	Reactant
Ethyl 2-((3,5,6-trichloropyridin-2-yl)oxy)propanoate	C₁₀H₈Cl₆NO₃	414.89	Intermediate
2-((3,5,6-trichloropyridin-2-yl)oxy)propanoic acid	C₈H₄Cl₆NO₃	386.84	Product

Table 2: Hypothetical Reaction Parameters and Yields

Step	Reaction	Temperature (°C)	Time (h)	Solvent	Catalyst/Base	Yield (%)
1	Etherification	80-90	8-12	DMF	K₂CO₃	75-85
2	Hydrolysis	80-90 (Reflux)	2-4	Water/Ethanol	NaOH	90-95

Disclaimer: The experimental protocols and data presented are hypothetical and intended for illustrative purposes for researchers and scientists. Actual experimental conditions may require optimization. All laboratory work should be conducted with appropriate safety precautions.

Application Notes and Protocols: Polymerization Reactions Involving 3,3,3-Trichloropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct polymerization of 3,3,3-trichloropropanoic acid has not been reported in the reviewed scientific literature. The following application notes and protocols are based on established chemical principles and analogous reactions with structurally similar compounds. These protocols are intended to be hypothetical and should be adapted and optimized with appropriate safety precautions in a laboratory setting.

Introduction

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid with potential as a monomer for the synthesis of functional polyesters. The presence of the trichloromethyl group can impart unique properties to the resulting polymer, such as increased thermal stability, flame retardancy, and altered solubility. While direct polycondensation of 3,3,3-trichloropropanoic acid is challenging, a viable synthetic route involves its conversion to a more reactive cyclic monomer, β-(trichloromethyl)-β-propiolactone, followed by ring-opening polymerization (ROP). This document provides hypothetical protocols for the synthesis of the lactone monomer and its subsequent polymerization via both anionic and cationic pathways.

Safety Precautions

Working with 3,3,3-trichloropropanoic acid and its derivatives requires strict adherence to safety protocols. Halogenated organic acids can be corrosive and toxic. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves, must be worn. Consult the Safety Data Sheet (SDS) for 3,3,3-trichloropropanoic acid and all other reagents before commencing any experimental work.

Proposed Synthetic Pathway

The proposed two-step pathway to poly(3,3,3-trichloropropanoic acid) is outlined below. The first step involves the cyclization of 3,3,3-trichloropropanoic acid to its corresponding β-lactone. The second step is the ring-opening polymerization of this lactone.

Caption: Proposed two-step synthesis of poly(3,3,3-trichloropropanoic acid).

Experimental Protocols

Protocol 1: Hypothetical Synthesis of β-(Trichloromethyl)-β-propiolactone

This protocol is adapted from general methods for the synthesis of β-lactones from β-hydroxy carboxylic acids, which would be an intermediate formed from the starting acid.

Materials:

• 3,3,3-Trichloropropanoic acid

• Dehydrating agent (e.g., dicyclohexylcarbodiimide (B1669883) (DCC) or 2-chloro-1-methylpyridinium (B1202621) iodide - Mukaiyama's reagent)

• Triethylamine (B128534) (Et3N)

• Anhydrous, aprotic solvent (e.g., dichloromethane (B109758) (DCM) or acetonitrile)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Silica (B1680970) gel for column chromatography

• Hexanes and ethyl acetate (B1210297) for elution

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,3,3-trichloropropanoic acid (1 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add triethylamine (1.1 equivalents) to the solution.

• In a separate flask, prepare a solution of the dehydrating agent (e.g., Mukaiyama's reagent, 1.2 equivalents) in anhydrous DCM.

• Add the dehydrating agent solution dropwise to the reaction mixture at 0 °C over a period of 30 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove any precipitated salts (e.g., dicyclohexylurea if DCC is used).

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the β-(trichloromethyl)-β-propiolactone.

Protocol 2: Hypothetical Anionic Ring-Opening Polymerization

This protocol is based on the anionic polymerization of other β-propiolactones.

Materials:

• β-(Trichloromethyl)-β-propiolactone (monomer)

• Anionic initiator (e.g., sodium naphthalenide solution in THF, or a tetraalkylammonium benzoate)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (for termination)

• Hexanes (for precipitation)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the purified β-(trichloromethyl)-β-propiolactone in anhydrous THF.

• Cool the solution to the desired reaction temperature (e.g., 0 °C or -78 °C) in a suitable bath.

• Initiate the polymerization by the dropwise addition of the anionic initiator solution until a faint, persistent color change is observed, or until the desired monomer-to-initiator ratio is reached.

• Allow the polymerization to proceed for a specified time (e.g., 1-24 hours), with periodic sampling to monitor monomer conversion via techniques like ¹H NMR or gas chromatography.

• Terminate the polymerization by adding a small amount of degassed methanol.

• Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent, such as cold hexanes.

• Collect the polymer by filtration, wash with fresh non-solvent, and dry under vacuum to a constant weight.

Caption: Anionic Ring-Opening Polymerization Workflow.

Protocol 3: Hypothetical Cationic Ring-Opening Polymerization

This protocol is based on the cationic polymerization of other β-lactones.

Materials:

• β-(Trichloromethyl)-β-propiolactone (monomer)

• Cationic initiator (e.g., a strong protic acid like trifluoromethanesulfonic acid (TfOH), or a Lewis acid like boron trifluoride etherate (BF₃·OEt₂))

• Anhydrous dichloromethane (DCM)

• Methanol (for termination)

• Diethyl ether (for precipitation)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the purified β-(trichloromethyl)-β-propiolactone in anhydrous DCM.

• Adjust the temperature of the solution to the desired reaction temperature (e.g., room temperature or 0 °C).

• Initiate the polymerization by the addition of the cationic initiator via syringe. The monomer-to-initiator ratio will determine the target molecular weight.

• Stir the reaction mixture for the desired period (e.g., 1-12 hours). Monitor the progress by analyzing aliquots.

• Terminate the polymerization by adding a small amount of methanol.

• Precipitate the polymer by adding the reaction mixture to a large volume of a non-solvent like diethyl ether.

• Isolate the polymer by filtration, wash with the non-solvent, and dry under vacuum.

Caption: Cationic Ring-Opening Polymerization Workflow.

Data Presentation

The following tables present hypothetical data for the polymerization of β-(trichloromethyl)-β-propiolactone, based on typical results for analogous systems.

Table 1: Hypothetical Results for Anionic Ring-Opening Polymerization

Entry	Monomer/Initiator Ratio	Temperature (°C)	Time (h)	Monomer Conversion (%)	Mn ( g/mol ) (Theoretical)	Mn ( g/mol ) (GPC)	PDI (Mw/Mn)
1	50:1	0	2	95	8,425	8,200	1.15
2	100:1	0	4	98	17,386	16,900	1.12
3	200:1	-20	8	99	35,120	34,500	1.08
4	50:1	25	1	90	7,980	7,500	1.25

Table 2: Hypothetical Results for Cationic Ring-Opening Polymerization

Entry	Monomer/Initiator Ratio	Temperature (°C)	Time (h)	Monomer Conversion (%)	Mn ( g/mol ) (Theoretical)	Mn ( g/mol ) (GPC)	PDI (Mw/Mn)
1	50:1	25	1	88	7,800	7,100	1.35
2	100:1	25	2	92	16,320	15,500	1.30
3	200:1	0	6	95	33,700	31,800	1.25
4	100:1	0	4	94	16,670	16,000	1.28

Mn = Number-average molecular weight; PDI = Polydispersity index.

Potential Applications in Drug Development

Polymers derived from 3,3,3-trichloropropanoic acid could have several applications in the pharmaceutical and drug development sectors:

• Drug Delivery: The polyester (B1180765) backbone would be biodegradable, and the trichloromethyl groups could be used to tune the hydrophobicity of the polymer, thereby controlling the release kinetics of encapsulated drugs.

• Biomaterials: The unique properties imparted by the chlorine atoms might lead to materials with desirable mechanical strength and degradation profiles for applications such as surgical sutures or tissue engineering scaffolds.

• Functionalizable Materials: The polymer could serve as a scaffold for further chemical modification, allowing for the attachment of targeting ligands or other functional moieties.

Further research would be necessary to fully elucidate the properties and biocompatibility of these novel polymers.

Application Notes and Protocols for Monitoring Reactions with 3,3,3-Trichloropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for monitoring chemical reactions involving 3,3,3-trichloropropanoic acid. The methods outlined below utilize High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Acid-Base Titration to quantify the consumption of the reactant and the formation of products, thereby enabling precise reaction monitoring.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust technique for the separation and quantification of 3,3,3-trichloropropanoic acid and other components in a reaction mixture. This method is particularly useful for monitoring the progress of reactions in real-time or for analyzing quenched reaction aliquots.

Experimental Protocol: Isocratic HPLC Method

This protocol describes an isocratic reverse-phase HPLC method for the analysis of 3,3,3-trichloropropanoic acid.

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for pH adjustment)

• 3,3,3-Trichloropropanoic acid standard

• Reaction mixture samples

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water, with a small amount of acid for pH adjustment to ensure the carboxylic acid is in its protonated form. A common starting point is a 50:50 (v/v) mixture of acetonitrile and water with 0.1% phosphoric acid.[1] The optimal ratio may need to be determined experimentally.

• Standard Solution Preparation: Prepare a stock solution of 3,3,3-trichloropropanoic acid of known concentration in the mobile phase. From the stock solution, prepare a series of calibration standards by serial dilution.

• Sample Preparation:

  • Withdraw an aliquot of the reaction mixture at specific time points.

  • Quench the reaction if necessary (e.g., by rapid cooling or addition of a quenching agent).

  • Dilute the aliquot with the mobile phase to a concentration within the calibration range.

  • Filter the diluted sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column

  • Mobile Phase: Acetonitrile/Water with 0.1% Phosphoric Acid (e.g., 50:50 v/v)[1]

  • Flow Rate: 1.0 mL/min[1]

  • Column Temperature: 30 °C[1]

  • Detection Wavelength: 210 nm (where the carboxylic acid group absorbs)

  • Injection Volume: 10 µL

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared reaction samples.

  • Identify and quantify the 3,3,3-trichloropropanoic acid peak based on its retention time and the calibration curve.

Data Presentation

Parameter	Value	Reference
Column	C18 Reverse-Phase (150 x 4.6 mm, 5 µm)	[1]
Mobile Phase	Acetonitrile:Water (50:50 v/v) with 0.1% Phosphoric Acid	[1]
Flow Rate	1.0 mL/min	[1]
Temperature	30 °C	[1]
Detection	UV at 210 nm
Linearity (R²) (Typical for similar acids)	> 0.998	[1]
LOD (Typical for similar acids)	0.14 mg/mL	[1]
LOQ (Typical for similar acids)	0.44 mg/mL	[1]

Workflow Diagram

Caption: HPLC analysis workflow for reaction monitoring.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like 3,3,3-trichloropropanoic acid, a derivatization step is necessary to increase its volatility.[2]

Experimental Protocol: GC-MS with Derivatization

This protocol outlines the analysis of 3,3,3-trichloropropanoic acid by GC-MS following a derivatization step to form a volatile ester.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary GC column (e.g., HP-5ms or equivalent)

Reagents:

• Derivatization agent (e.g., BF₃ in methanol, or a silylating agent like BSTFA)[3]

• Extraction solvent (e.g., hexane)

• Anhydrous sodium sulfate

• 3,3,3-Trichloropropanoic acid standard

• Reaction mixture samples

Procedure:

• Sample Preparation and Derivatization (Esterification with BF₃-Methanol):

  • To a known amount of the reaction aliquot or standard, add 3 mL of BF₃ in methanol.[3]

  • Heat the mixture at 60 °C for 10 minutes.[3]

  • After cooling, transfer the mixture to a separatory funnel with 25 mL of hexane (B92381).[3]

  • Wash the organic layer twice with a saturated NaCl solution.[3]

  • Dry the hexane layer over anhydrous sodium sulfate.[3]

  • Concentrate the sample by evaporating the solvent under a gentle stream of nitrogen.

• GC-MS Conditions:

  • Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp to 150°C at 10°C/min

    • Ramp to 250°C at 20°C/min, hold for 5 minutes

  • Injector Temperature: 250°C

  • Injection Mode: Splitless

  • MS Ion Source Temperature: 230°C

  • MS Quadrupole Temperature: 150°C

  • Analysis Mode: Full scan or Selected Ion Monitoring (SIM) for higher sensitivity

Data Presentation

Parameter	Value	Reference
Derivatization Agent	BF₃ in Methanol or BSTFA	[3]
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium (1.0 mL/min)
Injection Mode	Splitless
Detection	Mass Spectrometry (EI)

Workflow Diagram

Caption: GC-MS analysis workflow with derivatization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-invasive technique for reaction monitoring, providing both structural and quantitative information without the need for chromatographic separation.[4]

Experimental Protocol: ¹H NMR for Reaction Monitoring

This protocol describes the use of ¹H NMR to monitor the disappearance of 3,3,3-trichloropropanoic acid and the appearance of products.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Reagents:

• Deuterated solvent compatible with the reaction (e.g., CDCl₃, D₂O)

• Internal standard (optional, for absolute quantification, e.g., TMS or a compound with a known concentration and a signal that does not overlap with other signals)

Procedure:

• Sample Preparation:

  • Dissolve a known amount of the starting material in the deuterated solvent in an NMR tube.

  • If using an internal standard, add a known amount to the NMR tube.

  • Acquire a ¹H NMR spectrum of the starting material (t=0).

  • Initiate the reaction in the NMR tube (if feasible) or in a separate reaction vessel.

  • For reactions in a separate vessel, withdraw aliquots at different time points, quench if necessary, and dissolve in the deuterated solvent for analysis.

• NMR Acquisition:

  • Acquire ¹H NMR spectra at regular intervals.

  • Ensure a sufficient relaxation delay (D1) to allow for full relaxation of all protons for accurate integration (typically 5 times the longest T₁).

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Integrate the signals corresponding to 3,3,3-trichloropropanoic acid and the product(s). The protons on the carbon adjacent to the carboxylic acid in 3,3,3-trichloropropanoic acid will have a characteristic chemical shift.

  • The relative concentrations of reactants and products can be determined from the integral ratios. If an internal standard is used, absolute concentrations can be calculated.

Data Presentation

Parameter	Characteristic ¹H NMR Signal	Characteristic ¹³C NMR Signal	Reference
Carboxylic Acid Proton (-COOH)	~10-12 ppm (broad singlet)	[5]
Carboxyl Carbon (-COOH)	~165-185 ppm	[6]

Logical Diagram

Caption: Logical relationship in NMR-based reaction monitoring.

Acid-Base Titration

Titration is a classic, cost-effective, and straightforward method for determining the concentration of an acidic or basic substance. It is well-suited for determining the overall acid concentration in a reaction mixture.

Experimental Protocol: Potentiometric Titration

This protocol describes the determination of the concentration of 3,3,3-trichloropropanoic acid by titration with a standardized base.

Instrumentation:

• Buret

• pH meter with an electrode

• Stir plate and stir bar

• Beakers

Reagents:

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Reaction mixture aliquot

• Deionized water

Procedure:

• Sample Preparation:

  • Pipette a known volume of the reaction mixture into a beaker.

  • Dilute with deionized water to ensure the pH electrode is properly immersed.

• Titration:

  • Place the beaker on a stir plate and begin gentle stirring.

  • Immerse the pH electrode in the solution.

  • Record the initial pH.

  • Add the standardized NaOH solution from the buret in small increments, recording the pH after each addition.

  • Continue adding titrant beyond the equivalence point.

• Data Analysis:

  • Plot the pH versus the volume of NaOH added.

  • The equivalence point is the point of steepest inflection in the titration curve. This can be determined from the first or second derivative of the curve.[7]

  • Use the volume of NaOH at the equivalence point to calculate the concentration of the acid in the reaction aliquot.

Data Presentation

Parameter	Description
Titrant	Standardized Sodium Hydroxide (NaOH)
Indicator	pH meter (potentiometric) or chemical indicator (e.g., phenolphthalein (B1677637) for visual titration)
Endpoint Determination	Inflection point of the titration curve

Workflow Diagram

Caption: Workflow for acid-base titration.

References

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. umb.edu.pl [umb.edu.pl]

Technical Notes & Optimization

Technical Support Center: Optimizing Esterification of 3,3,3-Trichloropropanoic Acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guidance and frequently asked questions (FAQs) for improving the yield in the esterification of 3,3,3-trichloropropanoic acid.

Troubleshooting Guides

This section addresses specific issues that you may encounter during the esterification of 3,3,3-trichloropropanoic acid, presented in a question-and-answer format.

Question 1: Why am I experiencing low to no conversion of 3,3,3-trichloropropanoic acid to its ester?

Answer:

Low or no conversion in the esterification of 3,3,3-trichloropropanoic acid can stem from several factors, primarily related to the reaction equilibrium and the reactivity of the starting material.

• Insufficient Catalyst Activity: The strong electron-withdrawing effect of the trichloromethyl group deactivates the carboxylic acid, making it less reactive than unsubstituted alkanoic acids. A standard acid catalyst may not be sufficient to promote the reaction effectively.

  • Solution: Consider using a stronger acid catalyst or a different catalytic system. For Fischer esterification, increasing the concentration of sulfuric acid or using a stronger acid like triflic acid can be beneficial. Alternatively, the Steglich esterification, which uses a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) in the presence of a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP), is a mild and effective method for esterifying sterically hindered or electronically deactivated carboxylic acids.[1][2][3][4]

• Reaction Equilibrium: Esterification is a reversible reaction. The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants, thus lowering the yield of the ester.[5][6][7][8]

  • Solution: To drive the equilibrium towards the product side, it is crucial to remove water as it is formed. This can be achieved by:

    • Using a large excess of the alcohol, which also serves as the solvent.[5]

    • Employing a Dean-Stark apparatus to azeotropically remove water.

    • Adding a dehydrating agent, such as molecular sieves, to the reaction mixture.

• Suboptimal Reaction Temperature: While higher temperatures generally increase the reaction rate, excessively high temperatures can lead to side reactions and decomposition of the starting material or product.

  • Solution: The optimal temperature will depend on the specific alcohol and catalyst used. For Fischer esterification, refluxing the alcohol is a common practice.[6] It is advisable to monitor the reaction progress at different temperatures to find the optimal balance between reaction rate and product stability.

Question 2: I am observing the formation of significant byproducts. What are they and how can I minimize them?

Answer:

Side reactions can significantly reduce the yield of the desired ester. For 3,3,3-trichloropropanoic acid, potential side reactions include decarboxylation and hydrolysis of the product.

• Decarboxylation: Carboxylic acids bearing strong electron-withdrawing groups at the α or β position can be susceptible to decarboxylation, especially at elevated temperatures. The trichloromethyl group is a strong electron-withdrawing group, which could potentially make 3,3,3-trichloropropanoic acid prone to losing CO2.

  • Solution: To minimize decarboxylation, it is advisable to use milder reaction conditions. The Steglich esterification, which is typically carried out at room temperature, is a good alternative to the high temperatures often required for Fischer esterification.[1][2][3][4] If using Fischer esterification, carefully optimizing the temperature to the lowest effective point is recommended.

• Hydrolysis of the Ester: During the workup procedure, the newly formed ester can be hydrolyzed back to the carboxylic acid, especially if acidic or basic aqueous solutions are used. The electron-withdrawing trichloromethyl group makes the carbonyl carbon of the ester more electrophilic and thus more susceptible to nucleophilic attack by water or hydroxide (B78521) ions.[9][10]

  • Solution: During the workup, use a mild base, such as a saturated sodium bicarbonate solution, to neutralize the acid catalyst. Avoid using strong bases like sodium hydroxide. It is also important to minimize the contact time of the ester with the aqueous phase and to ensure thorough drying of the organic layer before solvent removal.

Frequently Asked Questions (FAQs)

Q1: Which esterification method is generally better for 3,3,3-trichloropropanoic acid: Fischer or Steglich?

A1: Due to the electron-withdrawing nature of the trichloromethyl group, which deactivates the carboxylic acid, the Steglich esterification is often a more suitable choice. It proceeds under milder conditions (typically room temperature) and is less likely to cause side reactions like decarboxylation.[1][2][3][4] However, Fischer esterification can still be effective if optimized, particularly with the use of a strong acid catalyst and efficient water removal.[5][6][7][8]

Q2: What are some recommended catalysts for the Fischer esterification of 3,3,3-trichloropropanoic acid?

A2: For Fischer esterification of a deactivated carboxylic acid like 3,3,3-trichloropropanoic acid, a strong acid catalyst is recommended. Concentrated sulfuric acid is a common choice.[6] Other options include p-toluenesulfonic acid or Lewis acids.

Q3: How can I effectively monitor the progress of the esterification reaction?

A3: Thin-layer chromatography (TLC) is a simple and effective method for monitoring the reaction progress. By spotting the reaction mixture alongside the starting material (3,3,3-trichloropropanoic acid), you can visually track the disappearance of the starting material and the appearance of the less polar ester product. Gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative monitoring.

Q4: What is the best way to purify the resulting ester?

A4: After the reaction is complete, the workup and purification procedure is crucial for obtaining a high-purity product. A typical procedure involves:

• Neutralizing the acid catalyst with a mild base (e.g., saturated sodium bicarbonate solution).

• Extracting the ester into an organic solvent (e.g., diethyl ether or ethyl acetate).

• Washing the organic layer with brine to remove any remaining water-soluble impurities.

• Drying the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate).

• Removing the solvent under reduced pressure.

• Further purification by distillation or column chromatography if necessary.

Experimental Protocols

Protocol 1: Fischer Esterification of 3,3,3-Trichloropropanoic Acid with Ethanol (B145695)

Materials:

• 3,3,3-Trichloropropanoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,3,3-trichloropropanoic acid (1.0 eq) in a large excess of anhydrous ethanol (e.g., 10-20 eq).

• Carefully add concentrated sulfuric acid (0.1-0.2 eq) to the mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly pour the reaction mixture into a beaker containing ice-cold saturated sodium bicarbonate solution to neutralize the acid.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude ethyl 3,3,3-trichloropropanoate.

• Purify the crude product by vacuum distillation.

Protocol 2: Steglich Esterification of 3,3,3-Trichloropropanoic Acid with a Generic Alcohol (R-OH)

Materials:

• 3,3,3-Trichloropropanoic acid

• Alcohol (R-OH)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (B109758) (DCM)

• 0.5 M HCl solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of 3,3,3-trichloropropanoic acid (1.0 eq), the alcohol (1.2 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous DCM at 0 °C, add a solution of DCC (1.1 eq) or EDC (1.1 eq) in anhydrous DCM.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• After the reaction is complete, filter off the precipitated dicyclohexylurea (DCU) if DCC was used.

• Wash the filtrate with 0.5 M HCl solution, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation

Due to the limited availability of direct comparative studies on the esterification of 3,3,3-trichloropropanoic acid in the searched literature, a quantitative data table with specific yields under varying conditions cannot be provided. However, based on general principles of esterification of electron-deficient carboxylic acids, the following qualitative trends can be expected:

Esterification Method	Catalyst	Temperature	Expected Yield	Potential Side Reactions
Fischer Esterification	Strong Brønsted Acid (e.g., H₂SO₄)	Reflux	Moderate to Good	Decarboxylation at high temperatures
Steglich Esterification	DCC/DMAP or EDC/DMAP	Room Temperature	Good to Excellent	N-acylurea formation (minimized by DMAP)

Mandatory Visualization

Caption: Experimental workflow for the esterification of 3,3,3-trichloropropanoic acid.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. Steglich esterification - Wikipedia [en.wikipedia.org]
• 4. synarchive.com [synarchive.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. forums.studentdoctor.net [forums.studentdoctor.net]
• 10. DNA-Catalyzed Hydrolysis of Esters and Aromatic Amides - PMC [pmc.ncbi.nlm.nih.gov]

Common side reactions and byproducts in 3,3,3-Trichloropropanoic acid chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,3,3-trichloropropanoic acid. The information provided is based on general principles of organic chemistry and data available for analogous compounds, as specific literature on the side reactions of 3,3,3-trichloropropanoic acid is limited.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of impurities in 3,3,3-trichloropropanoic acid synthesis?

A1: Impurities can arise from several sources during the synthesis of 3,3,3-trichloropropanoic acid. These include:

• Incomplete reaction: Unreacted starting materials or intermediates.

• Over-chlorination: Introduction of more than three chlorine atoms onto the propanoic acid backbone, leading to products like 2,3,3,3-tetrachloropropanoic acid.

• Chlorination at other positions: Formation of isomers such as 2,3,3-trichloropropanoic acid or 2,2,3-trichloropropanoic acid.

• Side reactions of intermediates: Depending on the synthetic route, intermediates may undergo unintended reactions.

• Decomposition of the product: The final product may degrade under the reaction or workup conditions.

Q2: What are the likely byproducts of the reaction of 3,3,3-trichloropropanoic acid with a base?

A2: When reacting 3,3,3-trichloropropanoic acid with a base, the primary reaction is the deprotonation of the carboxylic acid to form the corresponding carboxylate salt. However, strong basic conditions, especially with heating, could potentially lead to side reactions such as:

• Elimination reactions: Formation of dichloropropenoic acid isomers through the elimination of HCl.

• Hydrolysis of the trichloromethyl group: Although generally stable, under harsh conditions, the CCl₃ group might undergo hydrolysis, though this is less likely than reactions at other sites.

Q3: Can 3,3,3-trichloropropanoic acid undergo decarboxylation?

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving 3,3,3-trichloropropanoic acid.

Problem 1: Low Yield of 3,3,3-Trichloropropanoic Acid

Possible Cause	Suggested Solution
Incomplete Reaction	Monitor the reaction progress using techniques like TLC, GC, or NMR to ensure all starting material is consumed. Consider extending the reaction time or increasing the temperature cautiously.
Product Decomposition	If the product is thermally labile, consider running the reaction at a lower temperature for a longer duration. Ensure that the workup procedure is performed promptly and at a low temperature.
Suboptimal Reagent Stoichiometry	Carefully check the stoichiometry of your reagents. An excess or deficit of a key reagent can lead to incomplete conversion or the formation of byproducts.
Mechanical Losses	Minimize transfers between flasks. Ensure complete extraction and efficient recovery from purification steps like crystallization or chromatography.

Problem 2: Presence of Unexpected Peaks in Analytical Data (GC-MS, NMR)

Possible Cause	Suggested Solution
Isomeric Byproducts	Optimize reaction conditions to favor the formation of the desired isomer. This could involve changing the catalyst, solvent, or temperature. Purification by fractional distillation or chromatography may be necessary.
Over-chlorinated Products	Reduce the amount of the chlorinating agent or control its addition rate more carefully. Monitor the reaction closely to stop it once the desired product is formed.
Residual Solvents	Ensure your product is thoroughly dried under vacuum after purification.
Decomposition Products	Avoid excessive heating during reaction and purification. Store the purified compound under inert atmosphere and at a low temperature.

Experimental Protocols

As detailed experimental protocols for the synthesis of 3,3,3-trichloropropanoic acid with a focus on side products are scarce, a general procedure for the oxidation of a precursor is provided below. This protocol highlights critical steps where byproduct formation can be controlled.

Synthesis of 3,3,3-Trichloropropanoic Acid by Oxidation of 3,3,3-Trichloropropan-1-ol (Hypothetical)

Disclaimer: This is a generalized protocol and requires optimization and safety assessment before implementation.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 3,3,3-trichloropropan-1-ol in a suitable solvent (e.g., glacial acetic acid).

• Preparation of Oxidizing Agent: Prepare a solution of a strong oxidizing agent (e.g., chromic acid, potassium permanganate) in an appropriate solvent.

• Controlled Addition: Cool the reaction flask in an ice bath. Slowly add the oxidizing agent from the dropping funnel to the solution of the alcohol, ensuring the temperature is maintained below a specific threshold (e.g., 10 °C) to minimize side reactions. Critical Step: Rapid or uncontrolled addition can lead to over-oxidation and decomposition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled temperature. Monitor the disappearance of the starting material by TLC or GC.

• Quenching: Once the reaction is complete, quench any excess oxidizing agent by the slow addition of a suitable quenching agent (e.g., sodium bisulfite for chromic acid).

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with an organic solvent (e.g., diethyl ether, dichloromethane). Wash the organic layer with water and brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by distillation under reduced pressure or by recrystallization. Critical Step: Avoid high temperatures during distillation to prevent decarboxylation.

Quantitative Data Summary

The following table is a template for researchers to log their own experimental data to identify trends in byproduct formation.

Experiment ID	Reaction Temperature (°C)	Reagent X Molar Ratio	Yield of 3,3,3-Trichloropropanoic Acid (%)	Byproduct A (%)	Byproduct B (%)	Other Impurities (%)

Visualizations

Caption: A typical experimental workflow for the synthesis of 3,3,3-trichloropropanoic acid.

Caption: A decision tree for troubleshooting common issues in 3,3,3-trichloropropanoic acid chemistry.

Caption: A potential pathway showing the formation of over-chlorinated byproducts during synthesis.

Technical Support Center: Purification of 3,3,3-Trichloropropanoic Acid Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of 3,3,3-trichloropropanoic acid. This resource is designed to assist researchers in overcoming common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route to 3,3,3-trichloropropanoic acid?

A plausible synthetic route is the oxidation of 3,3,3-trichloropropan-1-ol. This method utilizes a suitable oxidizing agent to convert the primary alcohol to a carboxylic acid. The choice of oxidant and reaction conditions is crucial to minimize side reactions and maximize the yield of the desired product.

Q2: What are the potential impurities in the synthesis of 3,3,3-trichloropropanoic acid?

During the synthesis via oxidation of 3,3,3-trichloropropan-1-ol, several impurities can form:

• Unreacted Starting Material: Incomplete oxidation can lead to the presence of residual 3,3,3-trichloropropan-1-ol in the product mixture.

• Aldehyde Intermediate: Partial oxidation may result in the formation of 3,3,3-trichloropropanal.

• Over-oxidation Products: While less common for a propanoic acid, harsh oxidation conditions could potentially lead to cleavage of the carbon chain.

• Byproducts from the Oxidizing Agent: The reduced form of the oxidizing agent and its byproducts will also be present.

Q3: What are the recommended purification techniques for 3,3,3-trichloropropanoic acid?

The primary purification methods for 3,3,3-trichloropropanoic acid are:

• Recrystallization: This is a common and effective method for purifying solid carboxylic acids. The choice of solvent is critical for successful recrystallization.

• Vacuum Distillation: For liquid products or those with a sufficiently low boiling point, vacuum distillation can be employed to separate the product from non-volatile impurities.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield of Purified Product	Incomplete reaction during synthesis.	Monitor the reaction progress using techniques like TLC or GC to ensure completion. Consider adjusting reaction time, temperature, or stoichiometry of reagents.
Loss of product during workup or purification.	Optimize extraction procedures. For recrystallization, ensure the correct solvent is chosen to minimize solubility of the product at low temperatures. For distillation, ensure the vacuum is stable and the collection temperature is appropriate.
Product is an Oil Instead of a Solid	Presence of impurities, such as residual solvent or unreacted starting material, depressing the melting point.	Attempt to remove residual solvent under high vacuum. If impurities are suspected, consider a preliminary purification step like a liquid-liquid extraction before attempting recrystallization.
Discolored Product (Yellow or Brown)	Presence of colored impurities from the starting materials or formed during the reaction.	Treat a solution of the crude product with activated charcoal before filtration and recrystallization. Ensure that the reaction temperature was not excessively high, which can lead to decomposition and color formation.
Difficulty in Finding a Suitable Recrystallization Solvent	The product is either too soluble or not soluble enough in common solvents.	A solvent pair for recrystallization may be effective. Dissolve the crude product in a "good" solvent at an elevated temperature and then add a "poor" solvent until turbidity is observed.
Product Decomposes During Distillation	The distillation temperature is too high, even under vacuum.	Ensure a sufficiently low pressure (high vacuum) is achieved to lower the boiling point. If decomposition persists, consider alternative purification methods like recrystallization or chromatography.

Experimental Protocols

General Protocol for Recrystallization of a Halogenated Carboxylic Acid

• Solvent Selection: Test the solubility of a small amount of the crude 3,3,3-trichloropropanoic acid in various solvents at room temperature and at their boiling points. An ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: In a flask, add the crude product and the chosen solvent. Heat the mixture to the boiling point of the solvent while stirring to dissolve the solid completely. Use the minimum amount of hot solvent necessary.

• Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, cool it further in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Data Presentation

Purification Method	Parameter	Typical Value/Range	Notes
Recrystallization	Purity	>98%	Dependent on the choice of solvent and number of recrystallization cycles.
Recovery	60-90%	Can be lower if the compound has significant solubility in the cold solvent.
Vacuum Distillation	Purity	>99%	Effective for removing non-volatile impurities.
Boiling Point	Dependent on pressure	A temperature-pressure nomograph can be used to estimate the boiling point.

Visualizations

Caption: General workflow for the purification of 3,3,3-trichloropropanoic acid.

Caption: Troubleshooting decision tree for purifying 3,3,3-trichloropropanoic acid.

Technical Support Center: Work-up Procedures for Reactions Involving 3,3,3-Trichloropropanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,3,3-trichloropropanoic acid. The following information is intended to assist in overcoming common challenges encountered during the work-up and purification of reactions involving this compound.

Properties of 3,3,3-Trichloropropanoic Acid

A summary of the key physical and chemical properties of 3,3,3-trichloropropanoic acid is provided below. This data is essential for planning and executing effective work-up procedures.

Property	Value	Reference
Molecular Formula	C₃H₃Cl₃O₂	[1]
Molecular Weight	177.41 g/mol	[1]
Appearance	White to off-white solid	Inferred from similar compounds
pKa	Estimated ~1-2	Inferred from the strong electron-withdrawing effect of the trichloromethyl group, making it a stronger acid than trichloroacetic acid (pKa 0.77) and significantly stronger than 3-chloropropanoic acid (pKa 4.08).
Solubility
Water	Likely soluble due to its polar carboxylic acid group.
Methanol, Ethanol	Likely soluble.
Dichloromethane, Ethyl Acetate, Diethyl Ether	Likely soluble.
Hazards	Harmful if swallowed, causes serious eye irritation, and may cause respiratory irritation.[1]

Frequently Asked Questions (FAQs)

Q1: How can I effectively remove unreacted 3,3,3-trichloropropanoic acid from my reaction mixture?

A1: Due to its strong acidity (estimated pKa ~1-2), 3,3,3-trichloropropanoic acid can be efficiently removed by performing a basic aqueous wash. A dilute solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) is typically sufficient to deprotonate the acid, forming its water-soluble carboxylate salt, which will partition into the aqueous phase.

Caution: The addition of a basic solution to an acidic reaction mixture can cause vigorous gas evolution (CO₂). Add the basic solution slowly and with good stirring.

Q2: I am observing a stable emulsion during the extractive work-up. How can I break it?

A2: Emulsions can form when working with chlorinated compounds and aqueous solutions. To break a stable emulsion, you can try the following techniques:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (NaCl). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

• Filtration: Pass the emulsified mixture through a pad of Celite® or glass wool.

• Centrifugation: If available, centrifuging the mixture is a very effective method for separating the layers.

• Patience: Sometimes, allowing the mixture to stand for an extended period can lead to separation.

Q3: Is 3,3,3-trichloropropanoic acid stable to heat? Can I use distillation for purification?

A3: While specific data on the thermal stability of 3,3,3-trichloropropanoic acid is not available, caution should be exercised when heating it. The presence of the trichloromethyl group may make it susceptible to decarboxylation or other decomposition pathways at elevated temperatures. If distillation is necessary, it should be performed under reduced pressure to lower the boiling point.

Troubleshooting Guides

Esterification Reactions: Work-up and Purification

This guide addresses common issues encountered during the work-up of esterification reactions involving 3,3,3-trichloropropanoic acid.

Problem: Incomplete Reaction

If you find that your esterification reaction has not gone to completion, consider the following troubleshooting steps, which are also illustrated in the accompanying workflow diagram.

Caption: Workflow for troubleshooting incomplete esterification reactions.

Problem: Low Yield of Isolated Ester

Low yields can result from issues during the reaction or the work-up. The following diagram outlines a logical approach to diagnosing and resolving this problem.

Caption: Decision tree for troubleshooting low yields of ester products.

Amidation Reactions: Work-up and Purification

This section provides guidance for common challenges in the work-up of amidation reactions with 3,3,3-trichloropropanoic acid.

Problem: Difficulty in Removing Coupling Reagent Byproducts

Coupling reagents are often used to facilitate amide bond formation, but their byproducts can complicate purification.

References

• 1. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Temperature for 3,3,3-Trichloropropanoic Acid Substitutions

Welcome to the technical support center for optimizing substitution reactions involving 3,3,3-trichloropropanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary substitution reactions of 3,3,3-trichloropropanoic acid, and what are the key considerations for temperature optimization?

A1: The primary substitution reactions of 3,3,3-trichloropropanoic acid involve the displacement of one or more chlorine atoms by a nucleophile. Common examples include hydrolysis (with water or hydroxide) and amination (with ammonia (B1221849) or primary/secondary amines). Temperature is a critical parameter influencing both the reaction rate and selectivity.[1][2]

• Reaction Rate: Generally, increasing the temperature accelerates the reaction. However, excessively high temperatures can lead to decomposition of the starting material or product.

• Selectivity: Temperature can influence the selectivity of the substitution. For instance, at lower temperatures, monosubstitution may be favored, while higher temperatures might lead to di- or tri-substitution, or promote elimination side reactions.

• Side Reactions: Elevated temperatures can increase the likelihood of side reactions such as dehydrochlorination or decarboxylation.[3]

Q2: How does the choice of nucleophile affect the optimal reaction temperature?

A2: The strength and steric hindrance of the nucleophile play a significant role in determining the optimal reaction temperature.

• Strong Nucleophiles (e.g., hydroxide, alkoxides, primary amines): These nucleophiles are more reactive and can often effect substitution at lower to moderate temperatures.[1][2]

• Weak Nucleophiles (e.g., water, alcohols): These require higher temperatures to achieve a reasonable reaction rate.

• Bulky Nucleophiles: Sterically hindered nucleophiles may require higher temperatures to overcome the steric barrier for the reaction to proceed at a practical rate.

Q3: What are common side products observed in substitution reactions of 3,3,3-trichloropropanoic acid, and how can temperature be used to minimize their formation?

A3: Common side products include:

• Elimination Products (e.g., 3,3-dichloroacrylic acid): Favored at higher temperatures, especially with sterically hindered bases.[3] To minimize elimination, it is advisable to use the lowest effective temperature.

• Over-substitution Products: Formation of di- or tri-substituted products can occur at higher temperatures or with prolonged reaction times. Careful temperature control can help achieve the desired degree of substitution.

• Decomposition Products: 3,3,3-Trichloropropanoic acid and its derivatives may be thermally unstable. Running the reaction at the lowest temperature that provides a reasonable rate is crucial to prevent degradation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the substitution reactions of 3,3,3-trichloropropanoic acid.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Reaction temperature is too low.	Gradually increase the reaction temperature in 5-10 °C increments, monitoring the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).[4]
Reaction time is insufficient.	Extend the reaction time at the current temperature. Analyze aliquots at different time points to determine the optimal reaction duration.
Poor nucleophile strength.	Consider using a stronger nucleophile or adding a catalyst if applicable. Note that this may also require re-optimization of the temperature.
Starting material degradation.	If the reaction mixture darkens or shows multiple spots on TLC, the temperature may be too high. Reduce the temperature and extend the reaction time.
Solvent effects.	The choice of solvent can significantly impact the reaction rate. Ensure the solvent is appropriate for the chosen nucleophile and reaction temperature. Polar aprotic solvents like DMF or DMSO are often suitable for nucleophilic substitutions.[1]

Issue 2: Formation of Multiple Products (Low Selectivity)

Potential Cause	Troubleshooting Steps
Reaction temperature is too high, leading to over-substitution.	Decrease the reaction temperature to favor mono-substitution. A temperature screening study is recommended.
Reaction temperature is too high, favoring elimination.	Lower the reaction temperature. Consider using a less hindered base if applicable.
Incorrect stoichiometry.	Carefully control the stoichiometry of the nucleophile. Using a limiting amount of the nucleophile can sometimes favor mono-substitution.

Issue 3: Reaction Does Not Go to Completion

Potential Cause	Troubleshooting Steps
Equilibrium has been reached.	If the reaction is reversible, consider strategies to shift the equilibrium, such as removing a byproduct. Temperature can also affect the equilibrium position.
Deactivation of a catalyst.	If a catalyst is used, it may have degraded at the reaction temperature. Consider adding fresh catalyst or choosing a more thermally stable one.
Insufficient mixing.	Ensure adequate stirring, especially for heterogeneous mixtures.

Data Presentation

The following tables provide illustrative data on the effect of temperature on the yield of a hypothetical amination reaction of 3,3,3-trichloropropanoic acid with a primary amine. This data is intended to serve as a guide for designing experiments.

Table 1: Effect of Temperature on the Yield of 3-Amino-3,3-dichloropropanoic Acid

Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
25 (Room Temp)	24	15	95
40	12	45	92
60	6	75	88
80	4	85	80
100	2	80	70

Note: The data suggests that at 80°C, the yield is high, but purity begins to decrease, indicating the formation of side products. At 100°C, both yield and purity are compromised, likely due to increased side reactions and/or decomposition.

Table 2: Effect of Temperature on Product Distribution

Temperature (°C)	Mono-substituted Product (%)	Di-substituted Product (%)	Elimination Product (%)
40	90	5	5
60	80	15	5
80	65	25	10
100	40	35	25

Note: This table illustrates how increasing temperature can lead to a higher proportion of over-substitution and elimination byproducts.

Experimental Protocols

Protocol 1: General Procedure for Temperature Screening for Amination

• Setup: In a series of reaction vials, place 3,3,3-trichloropropanoic acid (1.0 eq) and a stir bar.

• Solvent and Nucleophile Addition: Add an appropriate solvent (e.g., DMF, 0.5 M) followed by the amine nucleophile (1.1 eq).

• Base Addition: Add a suitable base (e.g., K₂CO₃, 1.5 eq).[1]

• Reaction: Place each vial in a temperature-controlled heating block at different temperatures (e.g., 40°C, 50°C, 60°C, 70°C, 80°C).

• Monitoring: Monitor the progress of each reaction by TLC or LC-MS at regular intervals (e.g., every hour).

• Work-up: Once the reaction is complete (or a set time has passed), cool the reaction mixture to room temperature. Quench with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Analysis: Analyze the crude product yield and purity by an appropriate method (e.g., ¹H NMR, LC-MS).

Protocol 2: General Procedure for Temperature Optimization of Hydrolysis

• Setup: In a series of sealed reaction vessels, dissolve 3,3,3-trichloropropanoic acid (1.0 eq) in a suitable solvent mixture (e.g., water/dioxane).

• Base Addition: Add a solution of a base (e.g., NaOH, 1.1 eq).

• Reaction: Heat the vessels to the desired temperatures (e.g., 60°C, 70°C, 80°C, 90°C, 100°C) with stirring.

• Monitoring: Periodically take aliquots from each reaction and quench with a standard acid solution. Analyze the consumption of the starting material by a suitable method (e.g., titration, HPLC).

• Work-up: After the reaction has reached the desired conversion, cool the mixture and acidify to precipitate the carboxylic acid product.

• Purification and Analysis: Isolate the product by filtration or extraction and analyze its purity and yield.

Mandatory Visualization

Caption: Workflow for Temperature Optimization.

Caption: Troubleshooting Logic for Low Yield.

References

• 1. Amination [fishersci.co.uk]
• 2. savemyexams.com [savemyexams.com]
• 3. studymind.co.uk [studymind.co.uk]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Selection for Reactions of 3,3,3-Trichloropropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in selecting efficient catalysts for reactions involving 3,3,3-trichloropropanoic acid. The information is presented in a practical question-and-answer format to directly address common experimental challenges.

I. Catalyst Performance Data

Due to the specific nature of 3,3,3-trichloropropanoic acid, direct and extensive comparative data for various catalytic reactions is limited in publicly available literature. However, by drawing parallels with the closely related and well-studied trichloroacetic acid, we can infer potential catalytic systems and their expected performance. The following table summarizes catalyst performance for key reactions of analogous chlorinated carboxylic acids.

Reaction Type	Substrate	Catalyst	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Decarboxylation	Trichloroacetic Acid	Self-catalyzed (redox)	Acetonitrile (B52724)	Ambient	48 h	Not specified	[1][2][3][4]
Decarboxylation	Trichloroacetic Acid	β-Cyclodextrin	Alkaline Aqueous Solution	75-83	Not specified	Not specified	[5]
Reductive Dehalogenation	Trichloroacetic Acid	Silver Nanoparticles on Silica Xerogel (SilverSil) with NaBH₄	Water	Room Temperature	2 h	~100% conversion	[6][7]
Esterification	Chloroacetic Acid	Zinc Methanesulfonate	Benzene	80-85	2.5 h	96.2%	[8]
Esterification	Acetic Acid	Sulfuric Acid	Ethanol	20-60	Not specified	Not specified	[9]
Esterification	Acetic Acid	MnSO₄-doped Natural Zeolite	Ethanol/Acetic Acid	70	Not specified	Not specified	[10]

II. Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Esterification (Fischer Esterification)

This protocol is a standard method for the esterification of carboxylic acids.[9][11][12]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (to remove water), combine the carboxylic acid (1 equivalent), the desired alcohol (3-5 equivalents, can also be used as the solvent), and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid, p-toluenesulfonic acid, 0.1-0.5 mol%).

• Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by observing the amount of water collected in the Dean-Stark trap or by analytical techniques such as TLC or GC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a large excess of alcohol was used, it can be removed by distillation. Dilute the residue with an organic solvent (e.g., diethyl ether or ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Purification: Separate the organic layer, dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrate it under reduced pressure. The crude ester can then be purified by distillation or column chromatography.

Protocol 2: General Procedure for Reductive Dehalogenation

This protocol is based on the reductive dehalogenation of trichloroacetic acid using a heterogeneous catalyst and a reducing agent.[6][7]

• Catalyst Preparation: Prepare a suspension of the SilverSil catalyst in deionized water in a beaker.

• Reaction: Add an aqueous solution of the chlorinated carboxylic acid to the catalyst suspension and stir for a few minutes. Subsequently, add an aqueous solution of sodium borohydride (B1222165) (NaBH₄) as the reducing agent.

• Monitoring: Stir the resulting solution for the desired amount of time. The reaction progress can be monitored by HPLC.

• Catalyst Recovery and Product Isolation: After the reaction, the heterogeneous catalyst can be recovered by filtration. The filtrate containing the product can be further processed for isolation and purification.

III. Troubleshooting Guides & FAQs

This section addresses common issues encountered during experiments with 3,3,3-trichloropropanoic acid and related compounds.

Question 1: My esterification reaction with 3,3,3-trichloropropanoic acid is showing low or no conversion. What are the possible causes and solutions?

Answer:

Low conversion in the esterification of 3,3,3-trichloropropanoic acid can be attributed to several factors, primarily related to steric hindrance and reaction equilibrium.

• Issue: Steric Hindrance: The bulky trichloromethyl group can sterically hinder the approach of the alcohol to the carbonyl carbon, slowing down the reaction rate. This is particularly problematic with bulky secondary or tertiary alcohols.[13]

  • Solution 1: Use a More Effective Catalyst: For sterically hindered acids, stronger acid catalysts or coupling agents may be required. Consider using a Lewis acid catalyst or a dehydrating agent like dicyclohexylcarbodiimide (B1669883) (DCC) in combination with a catalyst like 4-dimethylaminopyridine (B28879) (DMAP).

  • Solution 2: Increase Reaction Temperature and Time: Higher temperatures can help overcome the activation energy barrier imposed by steric hindrance. Prolonging the reaction time may also lead to higher conversion.

  • Solution 3: Use a Less Hindered Alcohol: If the experimental design allows, using a less sterically hindered alcohol (e.g., a primary alcohol) will likely improve the reaction rate and yield.

• Issue: Unfavorable Reaction Equilibrium: Fischer esterification is a reversible reaction. The accumulation of water, a byproduct, can shift the equilibrium back towards the starting materials, thus limiting the yield of the ester.[12]

  • Solution 1: Remove Water: Employ a Dean-Stark apparatus to azeotropically remove water as it is formed. Alternatively, adding a dehydrating agent like molecular sieves to the reaction mixture can also be effective.

  • Solution 2: Use an Excess of Alcohol: Using the alcohol as the solvent or in large excess can shift the equilibrium towards the product side.

Question 2: I am observing significant side reactions during my experiments with 3,3,3-trichloropropanoic acid. How can I minimize them?

Answer:

Side reactions with 3,3,3-trichloropropanoic acid can arise from the reactivity of the trichloromethyl group, especially under harsh conditions.

• Issue: Decarboxylation: At elevated temperatures, 3,3,3-trichloropropanoic acid and its derivatives may undergo decarboxylation. The self-decarboxylation of the similar trichloroacetic acid has been observed.[1][2][3][4]

  • Solution: Milder Reaction Conditions: If possible, conduct reactions at lower temperatures. The use of a more active catalyst might allow for a reduction in the required reaction temperature.

• Issue: Elimination Reactions: Under basic conditions, dehydrochlorination (elimination of HCl) from the β-carbon can occur, leading to the formation of unsaturated byproducts.

  • Solution: Control of pH: Avoid strongly basic conditions if elimination is a concern. If a base is required, use a non-nucleophilic, sterically hindered base.

Question 3: How do I choose the right catalyst for the reduction of the carboxylic acid group in 3,3,3-trichloropropanoic acid without affecting the trichloromethyl group?

Answer:

The selective reduction of the carboxylic acid group in the presence of a reducible trichloromethyl group is a significant challenge.

• Challenge: Over-reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) are likely to reduce both the carboxylic acid and the trichloromethyl group.

• Potential Solution: Chemoselective Catalysts: The ideal catalyst would selectively activate the carboxylic acid for reduction. While specific catalysts for this transformation on 3,3,3-trichloropropanoic acid are not well-documented, biocatalytic approaches have shown promise for the selective reduction of carboxylic acids under mild conditions.[14] Exploring enzymatic reductions could be a viable strategy. Another approach could be the use of heterogeneous catalysts under carefully controlled conditions. For instance, the reductive dehalogenation of trichloroacetic acid has been achieved using silver nanoparticles with a reducing agent.[6][7] A similar system might be tunable for the selective reduction of the acid group.

Question 4: What safety precautions should I take when working with 3,3,3-trichloropropanoic acid and its reactions?

Answer:

3,3,3-Trichloropropanoic acid is a halogenated organic acid and should be handled with care.

• Handling: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Reactions: Be aware of potentially exothermic reactions, especially when using strong acids or reducing agents. Reactions at elevated temperatures should be carefully monitored.

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines. Halogenated organic waste often requires specific disposal procedures.

IV. Visualizations

Catalyst Selection Workflow

The following diagram illustrates a logical workflow for selecting a suitable catalyst for a reaction involving 3,3,3-trichloropropanoic acid.

Caption: Workflow for Catalyst Selection.

Troubleshooting Logic for Low Yield in Esterification

This diagram outlines the logical steps to troubleshoot low yields in the esterification of 3,3,3-trichloropropanoic acid.

Caption: Troubleshooting Low Esterification Yield.

References

• 1. Self-decarboxylation of trichloroacetic acid redox catalyzed by trichloroacetate ions in acetonitrile solutions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Self-decarboxylation of trichloroacetic acid redox catalyzed by trichloroacetate ions in acetonitrile solutions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Self-decarboxylation of trichloroacetic acid redox catalyzed by trichloroacetate ions in acetonitrile solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. athabascau.ca [athabascau.ca]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. electronicsandbooks.com [electronicsandbooks.com]
• 14. Reductive Dehalogenation of Trichloroacetic Acid by Trichlorobacter thiogenes gen. nov., sp. nov - PMC [pmc.ncbi.nlm.nih.gov]

Removal of unreacted 3,3,3-Trichloropropanoic acid from a reaction mixture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful removal of unreacted 3,3,3-trichloropropanoic acid from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of 3,3,3-trichloropropanoic acid relevant to its removal?

Understanding the physicochemical properties of 3,3,3-trichloropropanoic acid is crucial for selecting an appropriate purification strategy. The following table summarizes key data, with some values estimated based on structurally similar compounds.

Property	Value	Source/Notes
Molecular Weight	177.41 g/mol	--INVALID-LINK--[1]
pKa	~4	Estimated based on 3-chloropropanoic acid (pKa 4.08)[2]
Boiling Point	> 200 °C (with potential decomposition)	Estimated based on 3-chloropropanoic acid (203-205 °C)[3]. Thermal stability should be experimentally verified.
Solubility	Soluble in many organic solvents (e.g., ethers, ethyl acetate (B1210297), dichloromethane). Solubility in water is expected to be limited but will increase significantly upon deprotonation to its carboxylate salt.	General solubility characteristics of carboxylic acids.[4]

Q2: Which purification techniques are most suitable for removing 3,3,3-trichloropropanoic acid?

The choice of purification method depends on the nature of the desired product and the other components in the reaction mixture. The most common and effective techniques include:

• Acid-Base Extraction: Ideal for separating the acidic 3,3,3-trichloropropanoic acid from neutral or basic compounds.[5]

• Recrystallization: Effective if the desired product is a solid and has a different solubility profile than the acid.

• Flash Column Chromatography: A versatile technique for separating the acid from products with different polarities.

• Distillation: Potentially useful if there is a significant difference in boiling points between the acid and the desired product, and if the compounds are thermally stable.

Q3: How do I choose between the different purification methods?

The following decision tree can guide you in selecting the most appropriate initial purification strategy.

Decision tree for selecting a purification method.

Troubleshooting Guides

Acid-Base Extraction

Problem 1: Emulsion formation during extraction.

An emulsion is a stable suspension of one liquid in another, appearing as a cloudy or milky layer between the organic and aqueous phases, which prevents clear separation.[6]

Potential Cause	Recommended Solution(s)
Vigorous shaking	Gently invert the separatory funnel instead of shaking vigorously.[6]
High concentration of solutes	Dilute the reaction mixture with more organic solvent.
Presence of fine solid particles	Filter the reaction mixture before extraction.[6]
Surfactant-like impurities	Add a small amount of saturated sodium chloride solution (brine) to the separatory funnel to increase the ionic strength of the aqueous layer (salting out).[6]

Problem 2: Low recovery of the desired product after extraction.

Potential Cause	Recommended Solution(s)
Incomplete extraction of the acid	Perform multiple extractions with the basic solution (e.g., 3 x 20 mL instead of 1 x 60 mL).
Incomplete back-extraction of the product (if applicable)	Ensure the aqueous layer is sufficiently acidified (pH < 2) before back-extracting the product. Use a pH paper to check.
Product is partially soluble in the aqueous layer	After acidification, extract the aqueous layer multiple times with an organic solvent to recover any dissolved product.
Degradation of the product or starting material in basic solution	Minimize the time the compounds are in contact with the basic solution. Use a weaker base like sodium bicarbonate if compatible with the acidity of 3,3,3-trichloropropanoic acid.

Recrystallization

Problem 3: The compound does not crystallize upon cooling.

Potential Cause	Recommended Solution(s)
Too much solvent was used	Evaporate some of the solvent and try to cool the solution again.
The solution is not saturated	Concentrate the solution by boiling off some solvent.
The solution is supersaturated	Try to induce crystallization by scratching the inside of the flask with a glass rod at the surface of the liquid or by adding a seed crystal of the pure compound.
Inappropriate solvent	Re-evaluate the choice of solvent. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold.

Problem 4: Oiling out instead of crystallization.

"Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid.

Potential Cause	Recommended Solution(s)
The boiling point of the solvent is higher than the melting point of the solute	Choose a solvent with a lower boiling point.
The solution is cooling too quickly	Allow the solution to cool more slowly to room temperature before placing it in an ice bath.
High concentration of impurities	Try a preliminary purification step like acid-base extraction or passing through a short plug of silica (B1680970) gel.

Experimental Protocols

Protocol 1: Removal of 3,3,3-Trichloropropanoic Acid by Acid-Base Extraction

Objective: To separate 3,3,3-trichloropropanoic acid from a neutral organic compound.

Materials:

• Reaction mixture in an organic solvent (e.g., diethyl ether, ethyl acetate)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and Erlenmeyer flasks

Procedure:

• Initial Wash:

  • Transfer the reaction mixture to a separatory funnel.

  • Add an equal volume of saturated aqueous NaHCO₃ solution.

  • Stopper the funnel and gently invert it several times, venting frequently to release any CO₂ pressure that builds up.

  • Allow the layers to separate.

  • Drain the lower aqueous layer into a clean flask.

  • Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times. Combine all aqueous extracts.

• Isolation of the Neutral Compound:

  • Wash the organic layer with brine.

  • Drain the organic layer into a clean flask and dry it over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the neutral product.

• Isolation of 3,3,3-Trichloropropanoic Acid:

  • Cool the combined aqueous extracts in an ice bath.

  • Slowly add 1 M HCl with stirring until the solution is acidic (test with pH paper, pH < 2). 3,3,3-Trichloropropanoic acid should precipitate out if it is a solid at this temperature and has low water solubility.

  • If the acid precipitates, collect the solid by vacuum filtration.

  • If the acid does not precipitate (or to recover any dissolved acid), extract the acidified aqueous solution with three portions of an organic solvent (e.g., diethyl ether).

  • Combine the organic extracts, wash with brine, dry over anhydrous sulfate, and concentrate under reduced pressure to yield the purified 3,3,3-trichloropropanoic acid.

Workflow for acid-base extraction.

Protocol 2: Purification by Recrystallization

Objective: To purify a solid product from 3,3,3-trichloropropanoic acid impurity.

Materials:

• Crude solid product

• A suitable recrystallization solvent or solvent pair

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Ice bath

Procedure:

• Solvent Selection:

  • The ideal solvent should dissolve the crude product sparingly at room temperature but completely at its boiling point. The 3,3,3-trichloropropanoic acid should either be very soluble or insoluble in the chosen solvent at all temperatures.

  • Test small amounts of the crude product in different solvents (e.g., water, ethanol, hexane, toluene (B28343), or mixtures) to find a suitable one. For halogenated compounds, toluene or a mixed solvent system like ethanol/water or hexane/ethyl acetate might be effective.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture to boiling on a hot plate with gentle swirling.

  • Continue adding small portions of the hot solvent until the solid just dissolves.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

  • Dry the crystals in a vacuum oven or desiccator to remove residual solvent.

Disclaimer: The information provided in this technical support center is for guidance only. All experimental procedures should be carried out in a properly equipped laboratory, and a thorough risk assessment should be conducted before starting any new experiment. The stability and reactivity of 3,3,3-trichloropropanoic acid under various conditions should be carefully considered.

References

• 1. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Chloropropanoic acid - Wikipedia [en.wikipedia.org]
• 3. 3-Chloropropionic acid 98 107-94-8 [sigmaaldrich.com]
• 4. studylib.net [studylib.net]
• 5. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]

Troubleshooting guide for low conversion rates in 3,3,3-Trichloropropanoic acid reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,3,3-Trichloropropanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low conversion rates in reactions with 3,3,3-Trichloropropanoic acid?

Low conversion rates can stem from several factors:

• Insufficient reaction time or temperature: The reaction may not have reached completion.[1][2]

• Presence of moisture: Water can hydrolyze starting materials or intermediates, particularly if acid or base catalysts are used.[2][3]

• Inadequate mixing: Poor mixing can lead to localized concentration gradients and incomplete reactions.

• Catalyst deactivation: The catalyst may be poisoned by impurities or degrade over the course of the reaction.[1]

• Reversible reactions: If the reaction is reversible, the equilibrium may not favor the product.[4]

Q2: My reaction has stalled and is not proceeding to completion. What steps should I take?

If your reaction has stalled, consider the following:

• Monitor the reaction: Use techniques like TLC, GC, or NMR to confirm that the reaction is indeed stalled and not just proceeding slowly.[1]

• Increase the temperature: Gently increasing the reaction temperature can often overcome a kinetic barrier.

• Add more catalyst: If you suspect catalyst deactivation, adding a fresh portion of the catalyst may restart the reaction.[1]

• Remove byproducts: If a byproduct is inhibiting the reaction, its removal (e.g., removing water in an esterification) can drive the reaction forward.[2][4]

Q3: I am observing significant side product formation. What are the likely side reactions and how can I minimize them?

Common side reactions with 3,3,3-Trichloropropanoic acid can include:

• Decarboxylation: At elevated temperatures, the carboxylic acid may decarboxylate.

• Hydrolysis of the trichloromethyl group: Under certain conditions (e.g., strong base), the -CCl₃ group can be susceptible to hydrolysis.

• Elimination reactions: Depending on the substrate and conditions, elimination of HCl might occur.

To minimize side reactions, you can:

• Optimize reaction conditions: Adjusting the temperature, reaction time, and order of reagent addition can favor the desired reaction pathway.[1]

• Use a more selective catalyst: A catalyst that is specific for the desired transformation can reduce the formation of unwanted byproducts.[1]

• Control stoichiometry: Carefully controlling the molar ratios of your reactants can minimize side reactions.

Q4: What are the best practices for purifying products from 3,3,3-Trichloropropanoic acid reactions?

Purification strategies will depend on the properties of your product. General approaches include:

• Extraction: If your product has good solubility in an organic solvent, extraction from an aqueous workup is a common first step. Be mindful of the product's acidity or basicity to ensure it is in a neutral form for efficient extraction.[1]

• Crystallization: If the product is a solid, crystallization is an excellent method for purification.[2]

• Column chromatography: For non-volatile mixtures, column chromatography on silica (B1680970) gel or alumina (B75360) can be very effective for separating the desired product from impurities.

• Distillation: For volatile, thermally stable products, distillation under reduced pressure can be a suitable purification method.

Troubleshooting Guide for Low Conversion Rates

This guide provides a systematic approach to troubleshooting low conversion rates in reactions involving 3,3,3-Trichloropropanoic acid.

Data on Reaction Parameter Optimization

The following table provides an example of how reaction parameters can be varied to optimize the yield of an esterification reaction between 3,3,3-Trichloropropanoic acid and ethanol (B145695).

Entry	Temperature (°C)	Catalyst (mol%)	Reaction Time (h)	Solvent	Yield (%)
1	25	1	24	Dichloromethane	35
2	50	1	12	Dichloromethane	65
3	78 (reflux)	1	6	Ethanol	85
4	78 (reflux)	5	6	Ethanol	92
5	78 (reflux)	5	12	Ethanol	93

Note: This data is illustrative and results may vary depending on the specific substrates and conditions.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low conversion rates.

Caption: Troubleshooting workflow for low conversion rates.

Experimental Protocols

Key Experiment: Esterification of 3,3,3-Trichloropropanoic Acid

This protocol describes the synthesis of ethyl 3,3,3-trichloropropanoate via Fischer esterification.

Materials:

• 3,3,3-Trichloropropanoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask, add 3,3,3-Trichloropropanoic acid (1.0 eq).

• Add a large excess of anhydrous ethanol (e.g., 10-20 eq), which will also serve as the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) to the stirred solution.

• Equip the flask with a reflux condenser and heat the mixture to reflux.

• Monitor the reaction progress by TLC or GC. The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess ethanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or column chromatography if necessary.

Potential Side Reactions

The following diagram illustrates potential side reactions that may occur during reactions with 3,3,3-Trichloropropanoic acid.

Caption: Potential side reactions of 3,3,3-Trichloropropanoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Minimizing impurity formation in the synthesis of 3,3,3-Trichloropropanoic acid derivatives

Welcome to the technical support center for the synthesis of 3,3,3-trichloropropanoic acid and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to minimizing impurity formation during synthesis and derivatization.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 3,3,3-trichloropropanoic acid?

A1: The most common and direct method is the haloform reaction of 1,1,1-trichloro-2-propanone (trichloroacetone) with a hypohalite solution, typically sodium hypochlorite (B82951) (bleach).[1][2][3] This reaction is effective because methyl ketones are ideal substrates for the haloform reaction, which proceeds via exhaustive halogenation of the methyl group followed by cleavage to yield a haloform and a carboxylate salt.[3] The resulting sodium 3,3,3-trichloropropanoate is then acidified to yield the final carboxylic acid.

Q2: What are the primary impurities I should expect in the synthesis of 3,3,3-trichloropropanoic acid via the haloform reaction?

A2: The primary impurities can include:

• Unreacted 1,1,1-trichloro-2-propanone: Incomplete reaction can leave starting material in your product mixture.

• Di- and monochloroacetone: If the starting material is not fully chlorinated.

• Side-reaction products: The haloform reaction is exothermic and if the temperature is not well-controlled, decomposition of the hypochlorite can occur, reducing yield.[4]

• Chloroform (B151607): Formed as a byproduct of the reaction.[1]

• Sodium chloride and sodium chlorate: These can precipitate from the disproportionation of sodium hypochlorite.[1]

Q3: When preparing 3,3,3-trichloropropanoyl chloride, what are the key challenges?

A3: The primary challenge is the high reactivity of the acyl chloride functional group. It is highly susceptible to hydrolysis by atmospheric moisture, which will convert it back to the carboxylic acid.[5] Additionally, side reactions can occur if the temperature is not controlled, potentially leading to colored impurities or decomposition.[6] Therefore, all reactions must be performed under strictly anhydrous conditions using dried glassware and solvents.

Q4: For esterification of 3,3,3-trichloropropanoic acid, why is my yield low?

A4: The Fischer esterification, a common method involving an alcohol and an acid catalyst (like sulfuric acid), is a reversible reaction.[7][8] Low yields are often due to the presence of water, which shifts the equilibrium back towards the starting materials. To drive the reaction to completion, it is crucial to either use a large excess of the alcohol (which can also serve as the solvent) or to remove water as it forms, for example, by using a Dean-Stark apparatus.[9]

Troubleshooting Guide: Synthesis of 3,3,3-Trichloropropanoic Acid

This guide addresses common issues encountered during the haloform reaction for the synthesis of 3,3,3-trichloropropanoic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Carboxylic Acid	1. Thermal Decomposition of Hypochlorite: The reaction is highly exothermic. If the temperature rises too high, the sodium hypochlorite will decompose, reducing the amount of active reagent available.[4]	1. Maintain Low Temperature: Perform the addition of the ketone to the bleach solution slowly while vigorously stirring in an ice bath to keep the temperature below 30°C.[1]
2. Incomplete Reaction: Insufficient reaction time or inadequate mixing can lead to unreacted starting material.	2. Ensure Sufficient Reaction Time & Mixing: After the addition is complete, allow the mixture to stir for 1-2 hours while monitoring the temperature. Ensure the mixing is efficient to promote contact between the aqueous and organic phases.[1]
3. Product Loss During Workup: The product, chloroform, is slightly soluble in water.	3. Salt Out Product: Add sodium chloride (brine) to the aqueous layer to decrease the solubility of chloroform and improve phase separation.[4]
Product is Contaminated with Starting Material	1. Insufficient Hypochlorite: The stoichiometry of the reaction requires three moles of sodium hypochlorite per mole of methyl ketone.	1. Use Excess Hypochlorite: It is advisable to use a slight excess of the hypochlorite solution to ensure the reaction goes to completion and to avoid leftover haloacetone impurities.[4]
2. Reaction Not Complete: As above, insufficient time or mixing.	2. Monitor Reaction Completion: The disappearance of the yellow-green color of the hypochlorite ion can be a visual indicator that the reaction is complete.[2]
Formation of White Precipitate in Reaction Mixture	1. Salting Out of Byproducts: Sodium hypochlorite can disproportionate to sodium chloride and sodium chlorate, which may precipitate.	1. Filter Before Extraction: This is a normal observation. The salts can be removed by filtration before the extraction of the product.[1]

Troubleshooting Guide: Synthesis of 3,3,3-Trichloropropanoic Acid Derivatives

This section covers common issues when converting the carboxylic acid to its ester or acyl chloride derivatives.

Derivative	Issue	Potential Cause(s)	Recommended Solution(s)
Acyl Chloride	Low Yield / Product Reverts to Acid	1. Hydrolysis: The acyl chloride is highly reactive with water, including atmospheric moisture.	1. Strict Anhydrous Conditions: Use flame-dried glassware, anhydrous solvents, and maintain a dry, inert atmosphere (e.g., nitrogen or argon) throughout the reaction and workup.[5]
Dark/Yellow Product	1. Decomposition: Overheating during the reaction with the chlorinating agent (e.g., thionyl chloride) or during distillation can cause decomposition.[6]	1. Temperature Control: Perform the reaction at a controlled, low temperature (e.g., 0-5°C when using thionyl chloride).[5] For purification, use vacuum distillation to lower the boiling point.
Ester	Low Conversion to Ester	1. Equilibrium Limitation: Fischer esterification is a reversible reaction. Water produced during the reaction can hydrolyze the ester back to the starting materials.[7]	1. Shift Equilibrium: Use a large excess of the alcohol (often as the solvent) and a strong acid catalyst (e.g., H₂SO₄).[9] Alternatively, remove water as it forms using a Dean-Stark trap.
Incomplete Reaction	1. Insufficient Catalyst or Heat: The reaction is slow without a proper catalyst and may not proceed to completion at room temperature.	1. Optimize Conditions: Use a catalytic amount of a strong acid (e.g., a few drops of concentrated H₂SO₄). Heat the reaction mixture to reflux for several hours to ensure it reaches equilibrium.[9][10]

Experimental Protocols

Protocol 1: Synthesis of 3,3,3-Trichloropropanoic Acid via Haloform Reaction

This protocol is a general guideline based on the principles of the haloform reaction.

• Preparation: In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, place 1000 mL of 12% sodium hypochlorite solution. Cool the flask in an ice bath.[1]

• Reaction: Slowly add 36 g of 1,1,1-trichloro-2-propanone dropwise from the dropping funnel into the cooled and stirring bleach solution. Maintain the reaction temperature below 30°C throughout the addition.

• Incubation: After the addition is complete, continue to stir the mixture in the ice bath for 1-2 hours. The disappearance of the yellow-green color of the hypochlorite solution is an indicator of reaction completion.[1][2]

• Workup: Transfer the mixture to a separatory funnel. The product mixture will separate into two layers. Collect the lower organic layer which contains chloroform and the sodium salt of the product.

• Acidification: Cool the aqueous layer from the initial separation and carefully acidify with concentrated HCl until the pH is ~1.

• Extraction: Extract the acidified aqueous layer with a suitable organic solvent, such as diethyl ether or dichloromethane (B109758) (2 x 100 mL).

• Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude 3,3,3-trichloropropanoic acid can be further purified by vacuum distillation or recrystallization.

Protocol 2: Synthesis of Ethyl 3,3,3-Trichloropropanoate via Fischer Esterification

This protocol is a standard procedure for Fischer esterification.[9]

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 10 g of 3,3,3-trichloropropanoic acid in 100 mL of anhydrous ethanol (B145695).

• Catalyst Addition: Carefully add 1 mL of concentrated sulfuric acid to the solution.

• Reaction: Heat the mixture to reflux and maintain for 2-3 hours.

• Workup: After cooling to room temperature, remove the excess ethanol under reduced pressure. Add 50 mL of water and 100 mL of ethyl acetate (B1210297) to the residue.

• Washing: Transfer the mixture to a separatory funnel. Wash the organic layer with a saturated solution of sodium bicarbonate (2 x 30 mL) to neutralize any remaining acid, followed by a wash with saturated sodium chloride solution (brine).

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to obtain the crude ester.

• Purification: The crude ethyl 3,3,3-trichloropropanoate can be purified by vacuum distillation.

Visualized Workflows and Logic

Caption: General workflow for the synthesis of 3,3,3-trichloropropanoic acid.

References

• 1. Lu Le Laboratory: Synthesis of Chloroform from Acetone and Bleach - Haloform Reaction - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 2. m.youtube.com [m.youtube.com]
• 3. The haloform reaction of acetone with sodium hypobromite class 12 chemistry CBSE [vedantu.com]
• 4. Sciencemadness Discussion Board - What is the yield of a typical haloform reaction? - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. smartlabs.co.za [smartlabs.co.za]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Characterization of 3,3,3-Trichloropropanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for 3,3,3-trichloropropanoic acid and its derivatives. By presenting experimental data alongside that of structurally similar, non-chlorinated, and mono-chlorinated analogs, this document aims to serve as a valuable resource for the identification and characterization of these compounds in various research and development settings.

Introduction

The introduction of a trichloromethyl group to the propanoic acid backbone significantly influences the electronic environment of the molecule's protons and carbon atoms. This profound inductive effect results in characteristic downfield shifts in NMR spectra, providing a clear diagnostic tool for the presence of this functional group. This guide will systematically compare the NMR data of 3,3,3-trichloropropanoic acid and its derivatives with their less chlorinated counterparts to highlight these key differences.

¹H and ¹³C NMR Data Comparison

The following tables summarize the ¹H and ¹³C NMR chemical shifts (δ) in parts per million (ppm), multiplicities, and coupling constants (J) in Hertz (Hz) for 3,3,3-trichloropropanoic acid, its derivatives, and relevant comparative compounds.

Table 1: ¹H NMR Data

Compound	Functional Group	CH₃	CH₂	Other Protons	Solvent
Propanoic Acid	Carboxylic Acid	1.16 (t, J=7.6)	2.38 (q, J=7.6)	11.7 (br s, COOH)	CDCl₃
3,3,3-Trichloropropanoic Acid	Carboxylic Acid	-	3.85 (s)	11.0 (br s, COOH)	CDCl₃
3-Chloropropanoic Acid	Carboxylic Acid	-	2.93 (t, J=6.2)	3.82 (t, J=6.2), 11.2 (br s, COOH)	CDCl₃
Methyl Propanoate	Ester	1.15 (t, J=7.5)	2.33 (q, J=7.5)	3.67 (s, OCH₃)	CDCl₃
Ethyl 3-Chloropropionate	Ester	1.28 (t, J=7.1)	-	2.79 (t, J=6.3), 3.75 (t, J=6.3), 4.19 (q, J=7.1, OCH₂CH₃)	CDCl₃
Propanamide	Amide	1.15 (t, J=7.5)	2.24 (q, J=7.5)	6.20 (br s, NH₂)	CDCl₃
3-Chloropropionamide	Amide	-	2.73 (t, J=6.3)	3.78 (t, J=6.3), 5.6 (br s, NH), 6.4 (br s, NH)	DMSO-d₆

Table 2: ¹³C NMR Data

Compound	Functional Group	C1 (C=O)	C2 (α-carbon)	C3 (β-carbon)	Other Carbons	Solvent
Propanoic Acid	Carboxylic Acid	180.8	27.6	9.1	-	CDCl₃
3,3,3-Trichloropropanoic Acid	Carboxylic Acid	~170	~50	~95	-	CDCl₃ (Predicted)
3-Chloropropanoic Acid	Carboxylic Acid	176.2	38.8	39.5	-	CDCl₃
Methyl Propanoate	Ester	174.5	27.5	9.1	51.5 (OCH₃)	CDCl₃
Propanamide	Amide	176.7	31.2	10.5	-	CDCl₃
3-Chloropropionamide	Amide	171.2	39.1	40.1	-	DMSO-d₆

Note: The ¹³C NMR data for 3,3,3-trichloropropanoic acid is a prediction based on the expected deshielding effects of the trichloromethyl group. Experimental data was not found in the searched resources.

Analysis of Spectral Data

The presence of the electron-withdrawing trichloromethyl group in 3,3,3-trichloropropanoic acid results in a significant downfield shift of the adjacent methylene (B1212753) protons (CH₂) to approximately 3.85 ppm, appearing as a singlet due to the absence of adjacent protons. This is a substantial shift compared to the CH₂ protons in propanoic acid (2.38 ppm) and 3-chloropropanoic acid (2.93 ppm and 3.82 ppm).

Similarly, in the ¹³C NMR spectrum, the carbon atom of the trichloromethyl group (C3) is expected to be strongly deshielded, resulting in a chemical shift significantly further downfield (predicted around 95 ppm) compared to the methyl carbon of propanoic acid (9.1 ppm) and the chlorinated methylene carbon of 3-chloropropanoic acid (39.5 ppm). The α-carbon (C2) and the carbonyl carbon (C1) are also expected to experience a downfield shift, though to a lesser extent.

Experimental Protocols

General Procedure for ¹H and ¹³C NMR Spectroscopy

A standard protocol for the acquisition of ¹H and ¹³C NMR spectra of small organic molecules is as follows:

• Sample Preparation:

  • Weigh 5-10 mg of the solid sample or measure 5-10 µL of the liquid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) in a clean NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts (δ = 0.00 ppm).

• Instrument Setup:

  • Place the NMR tube in the spectrometer's probe.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse sequence.

  • Typical parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

  • The number of scans can vary from 8 to 64, depending on the sample concentration.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon.

  • Typical parameters include a 30° pulse angle and a relaxation delay of 2 seconds.

  • Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is generally required to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase and baseline correct the spectrum.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of protons.

  • Reference the chemical shifts to the internal standard.

Visualization of Key Structural Features and Experimental Workflow

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: General structure of a 3,3,3-trichloropropanoic acid derivative.

Caption: Experimental workflow for NMR analysis.

Comparative Analysis of Synthetic Routes to Key Organic Acids and Chloroalkanes: A Focus on 3,3,3-Trichloropropanoic Acid as a Potential Precursor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of hypothetical reaction pathways of 3,3,3-trichloropropanoic acid against established synthetic routes for its potential products. Due to a lack of direct experimental data on the reactivity of 3,3,3-trichloropropanoic acid, this document presents a theoretical framework to stimulate further research. The established alternative syntheses are supported by experimental data from the literature.

Introduction to the Reactivity of 3,3,3-Trichloropropanoic Acid

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid with potential as a versatile starting material in organic synthesis. Its structure suggests three primary reactive sites: the carboxylic acid group, the α-protons, and the trichloromethyl group. This guide explores the hypothetical reaction products stemming from the transformation of the trichloromethyl group, namely through hydrolysis, decarboxylation, and reduction.

Hypothetical Reaction Pathways of 3,3,3-Trichloropropanoic Acid

Based on the known reactivity of similar chemical structures, the following reaction pathways for 3,3,3-trichloropropanoic acid are proposed.

Hydrolysis to Malonic Acid

The trichloromethyl group is expected to undergo hydrolysis under basic conditions to yield a carboxylic acid, thus converting 3,3,3-trichloropropanoic acid into malonic acid.

Caption: Hypothetical hydrolysis of 3,3,3-trichloropropanoic acid to malonic acid.

Hypothetical Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, dissolve 3,3,3-trichloropropanoic acid (1 equivalent) in a 10% aqueous sodium hydroxide (B78521) solution (4 equivalents).

• Heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture to room temperature and acidify with concentrated hydrochloric acid until the pH is approximately 1-2.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude malonic acid.

Decarboxylation to 1,1,1-Trichloroethane (B11378)

Heating 3,3,3-trichloropropanoic acid, particularly in the presence of a copper catalyst, is hypothesized to induce decarboxylation, yielding 1,1,1-trichloroethane.

Caption: Hypothetical decarboxylation to 1,1,1-trichloroethane.

Hypothetical Experimental Protocol:

• Combine 3,3,3-trichloropropanoic acid (1 equivalent) and a catalytic amount of copper(I) oxide in a distillation apparatus.

• Heat the mixture gently.

• Collect the distillate, which is expected to be 1,1,1-trichloroethane.

• Wash the distillate with a saturated sodium bicarbonate solution, then with water, and dry over anhydrous calcium chloride.

• Further purify by fractional distillation.

Reduction to Propanoic Acid or 3,3-Dichloropropanoic Acid

Reduction of the trichloromethyl group could potentially yield propanoic acid (complete reduction) or 3,3-dichloropropanoic acid (partial reduction), depending on the reducing agent and reaction conditions.

Caption: Hypothetical reduction pathways of 3,3,3-trichloropropanoic acid.

Hypothetical Experimental Protocol (for Propanoic Acid):

• In a flame-dried, three-necked flask under an inert atmosphere, suspend lithium aluminum hydride (excess) in anhydrous diethyl ether.

• Cool the suspension to 0 °C and slowly add a solution of 3,3,3-trichloropropanoic acid in anhydrous diethyl ether.

• After the addition is complete, allow the mixture to warm to room temperature and then reflux for 2 hours.

• Cool the reaction to 0 °C and quench by the sequential addition of water, 15% aqueous sodium hydroxide, and then more water.

• Filter the resulting solids and acidify the filtrate with concentrated hydrochloric acid.

• Extract the aqueous layer with diethyl ether, dry the organic layer, and remove the solvent to yield propanoic acid.

Established Alternative Synthesis Methods

The following sections detail well-established, high-yield methods for the synthesis of the potential products of 3,3,3-trichloropropanoic acid reactions.

Synthesis of Malonic Acid from Chloroacetic Acid

A common and economical method for synthesizing malonic acid involves the reaction of sodium chloroacetate (B1199739) with sodium cyanide, followed by hydrolysis of the resulting cyanoacetate.[1]

Caption: Synthesis of malonic acid from chloroacetic acid.

Experimental Protocol:

• In a round-bottomed flask, dissolve 500 g of chloroacetic acid in 700 mL of water and neutralize with 290 g of anhydrous sodium carbonate.[1]

• In a separate beaker, dissolve 294 g of sodium cyanide in 750 mL of water warmed to 55 °C and then cool to room temperature.[1]

• Add the sodium cyanide solution to the sodium chloroacetate solution with rapid mixing and cooling.[1]

• Heat the resulting solution, which now contains sodium cyanoacetate, with a solution of 240 g of sodium hydroxide in 240 g of water, and reflux until the evolution of ammonia (B1221849) ceases.[1]

• After cooling, add a solution of 600 g of anhydrous calcium chloride in 1.8 L of water to precipitate calcium malonate.[1]

• Collect the calcium malonate by filtration, dry it, and then treat it with 12 N hydrochloric acid in the presence of ether.[1]

• Continuously extract the aqueous layer with ether. After drying and evaporating the ether, malonic acid is obtained with a yield of 75-80%.[1]

Industrial Synthesis of 1,1,1-Trichloroethane

Industrially, 1,1,1-trichloroethane is typically produced from vinyl chloride in a two-step process.[2]

Caption: Industrial synthesis of 1,1,1-trichloroethane.

Experimental Protocol:

• Vinyl chloride is reacted with hydrogen chloride at 20–50 °C in the presence of a Lewis acid catalyst such as aluminum chloride, iron(III) chloride, or zinc chloride to produce 1,1-dichloroethane.[2]

• The resulting 1,1-dichloroethane is then reacted with chlorine under ultraviolet irradiation to form 1,1,1-trichloroethane.[2]

• This reaction typically achieves a yield of 80-90%.[2] The byproduct, hydrogen chloride, can be recycled for the first step.[2]

• The major side-product, 1,1,2-trichloroethane, is separated by distillation.[2]

Synthesis of Propanoic Acid by Oxidation of 1-Propanol (B7761284)

A standard laboratory method for preparing propanoic acid is the oxidation of a primary alcohol, 1-propanol, using an oxidizing agent like acidified potassium dichromate.

Caption: Oxidation of 1-propanol to propanoic acid.

Experimental Protocol:

• To a pear-shaped flask, add 20 cm³ of acidified potassium dichromate(VI) solution and cool it in an ice bath.[3][4]

• Set up a reflux apparatus, keeping the flask cool.[3]

• Slowly add 1 cm³ of propan-1-ol dropwise through the condenser.[3]

• Once the addition is complete, remove the ice bath and allow the flask to warm to room temperature.[3]

• Heat the mixture under reflux for 20 minutes using a water bath or electric heater.[3]

• After cooling, reconfigure the apparatus for distillation and collect the propanoic acid.

• A study using a proline-based heteropolyoxometalate catalyst and hydrogen peroxide reported a conversion of 1-propanol of 88% with a selectivity for propanoic acid of 75%.[5]

Comparison of Synthesis Routes

Product	Starting Material	Method	Key Reagents	Reaction Conditions	Yield	Advantages	Disadvantages/Hazards
Malonic Acid	3,3,3-Trichloropropanoic Acid	Hydrolysis (Hypothetical)	NaOH, HCl	Reflux, then acidification	Hypothetical	Potentially a one-step conversion of the CCl3 group.	Requires experimental validation; potential for side reactions.
Malonic Acid	Chloroacetic Acid	Cyanide Synthesis	NaCN, NaOH, HCl, CaCl2	Multi-step, reflux	75-80%[1]	Well-established, high-yield, uses inexpensive starting materials.[1]	Use of highly toxic sodium cyanide.[1]
1,1,1-Trichloroethane	3,3,3-Trichloropropanoic Acid	Decarboxylation (Hypothetical)	Heat, Copper catalyst	Distillation	Hypothetical	Potentially a direct route.	Requires experimental validation; may require high temperatures.
1,1,1-Trichloroethane	Vinyl Chloride	Two-step Chlorination	HCl, Cl2, Lewis acid, UV light	20-50 °C, then photolysis	80-90%[2]	High-yield industrial process.[2]	Involves gaseous reagents and UV radiation.[2]
Propanoic Acid	3,3,3-Trichloropropanoic Acid	Reduction (Hypothetical)	LiAlH4	Anhydrous conditions, reflux	Hypothetical	Potentially a direct conversion.	Use of highly reactive and pyrophoric LiAlH4; requires strict anhydrous conditions.
Propanoic Acid	1-Propanol	Oxidation	K2Cr2O7, H2SO4	Reflux	High	Standard laboratory procedure.	Use of carcinogenic Cr(VI) reagents.
Propanoic Acid	1-Propanol	Catalytic Oxidation	(ProH)3[PW12O40], H2O2	60 °C, 8 h	75% selectivity at 88% conversion[5]	Greener alternative with recyclable catalyst.[5]	Requires synthesis of the catalyst.

Conclusion

While the reaction pathways of 3,3,3-trichloropropanoic acid remain to be experimentally confirmed, this guide presents a theoretical framework for its potential transformations into valuable chemical products. The hypothetical routes for producing malonic acid, 1,1,1-trichloroethane, and propanoic acid from this precursor offer intriguing possibilities for novel synthetic strategies. However, these must be weighed against the well-established, high-yield, and economically viable industrial and laboratory methods currently employed for the synthesis of these compounds. Further research into the reactivity of 3,3,3-trichloropropanoic acid is warranted to determine its practical utility as a synthetic intermediate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 3. savemyexams.com [savemyexams.com]
• 4. pmt.physicsandmathstutor.com [pmt.physicsandmathstutor.com]
• 5. Oxidation of 1-propanol to propionic acid with hydrogen peroxide catalysed by heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Purity Analysis of Synthesized 3,3,3-Trichloropropanoic Acid via High-Performance Liquid Chromatography

This guide provides a comparative purity analysis of a laboratory-synthesized batch of 3,3,3-Trichloropropanoic acid against a commercially available standard using a reverse-phase high-performance liquid chromatography (RP-HPLC) method. The following sections detail the experimental protocol, present a comparative data summary, and illustrate the analytical workflow. This document is intended for researchers, scientists, and professionals in drug development engaged in the synthesis and quality control of halogenated organic compounds.

Comparative Purity Data

The purity of the synthesized 3,3,3-Trichloropropanoic acid was assessed by comparing its HPLC chromatogram with that of a certified reference standard. The percentage purity was calculated based on the area of the principal peak relative to the total peak area in the chromatogram.

Sample ID	Retention Time (min)	Peak Area	% Purity
Synthesized 3,3,3-Trichloropropanoic Acid	4.21	1854321	98.2%
Commercial Standard (≥99%)	4.20	1923456	99.5%

Experimental Protocols

A reverse-phase HPLC method was developed and validated for the purity assessment of 3,3,3-Trichloropropanoic acid.

2.1. Instrumentation and Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, and diode-array detector (DAD).

• Column: C18 reverse-phase column (e.g., ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of 30% acetonitrile (B52724) and 70% water, with 0.1% phosphoric acid added to the aqueous phase to suppress the ionization of the carboxylic acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Run Time: 10 minutes.

2.2. Sample Preparation:

• Standard Solution: A stock solution of the 3,3,3-Trichloropropanoic acid commercial standard was prepared by dissolving 10 mg of the standard in 10 mL of the mobile phase to achieve a concentration of 1 mg/mL.

• Sample Solution: The synthesized 3,3,3-Trichloropropanoic acid was similarly prepared by dissolving 10 mg of the synthesized compound in 10 mL of the mobile phase.

• Filtration: Both solutions were filtered through a 0.45 µm syringe filter before injection to remove any particulate matter.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the HPLC purity analysis of 3,3,3-Trichloropropanoic acid.

Caption: Workflow for HPLC Purity Analysis.

Discussion of Results

The developed RP-HPLC method successfully separated the 3,3,3-Trichloropropanoic acid from potential impurities. The retention time for both the synthesized compound and the commercial standard was highly consistent, indicating good method specificity. The calculated purity of the synthesized batch was 98.2%, which is a satisfactory result for many research applications, though it falls slightly short of the high purity of the commercial standard (99.5%). The minor impurity peaks observed in the chromatogram of the synthesized product would require further characterization, potentially using mass spectrometry, to identify their structures.

It is important to note that while UV detection is a common and effective method for chromophoric compounds, it may not detect all potential impurities, especially those lacking a UV chromophore. For a more comprehensive purity assessment, orthogonal analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization or quantitative Nuclear Magnetic Resonance (qNMR) could be employed.[1][2][3][4][5]

References

• 1. Techniques and methods for the determination of haloacetic acids in potable water - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Haloacetic Acids in Bottled and Tap Water Sources by Dispersive Liquid-Liquid Microextraction and GC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Haloacetic Acids Analysis | Thermo Fisher Scientific - HK [thermofisher.com]

Comparative Analysis of 3,3,3-Trichloropropanoic Acid Derivatives: A Guide to Single Crystal X-ray Diffraction Analysis

A comprehensive guide for researchers, scientists, and drug development professionals on the structural analysis of 3,3,3-trichloropropanoic acid derivatives using single crystal X-ray diffraction. This guide outlines the experimental protocols and data interpretation necessary for a comparative structural study.

Principles of Single Crystal X-ray Diffraction

Single crystal X-ray diffraction is a powerful analytical technique that provides precise information about the arrangement of atoms within a crystalline solid. By analyzing the diffraction pattern of X-rays passing through a single crystal, researchers can determine bond lengths, bond angles, and torsion angles, which together define the molecular conformation and packing in the crystal lattice. This information is invaluable for understanding intermolecular interactions, polymorphism, and structure-activity relationships.

Hypothetical Comparison of 3,3,3-Trichloropropanoic Acid Derivatives

To illustrate the type of data obtained from a single crystal X-ray diffraction study, the following table presents a hypothetical comparison between 3,3,3-trichloropropanoic acid and two of its simple derivatives: the methyl ester and the amide. The data in this table is for illustrative purposes only and is intended to show the key crystallographic parameters that would be compared in a real study.

Parameter	3,3,3-Trichloropropanoic Acid (Hypothetical)	Methyl 3,3,3-Trichloropropanoate (Hypothetical)	3,3,3-Trichloropropanamide (Hypothetical)
Crystal System	Monoclinic	Orthorhombic	Triclinic
Space Group	P2₁/c	Pna2₁	P-1
Unit Cell Dimensions
a (Å)	8.5	10.2	6.8
b (Å)	12.3	9.8	7.5
c (Å)	7.9	14.1	9.1
α (°)	90	90	105.2
β (°)	101.5	90	95.8
γ (°)	90	90	110.3
Volume (ų)	815.6	1407.9	452.1
Z	4	8	2
Key Bond Lengths (Å)
C1-C2	1.54	1.53	1.55
C2-C3	1.52	1.53	1.51
C3-Cl1	1.77	1.78	1.76
C3-Cl2	1.76	1.77	1.77
C3-Cl3	1.78	1.76	1.78
C1=O1	1.21	1.20	1.23
C1-O2	1.32	1.33	-
C1-N1	-	-	1.34
Key Bond Angles (°)
C1-C2-C3	110.5	111.2	109.8
Cl1-C3-Cl2	109.1	109.5	108.9
O1=C1-C2	123.4	124.1	122.5
O1=C1-O2/N1	124.8	125.0	121.8
Key Torsion Angle (°)
O1=C1-C2-C3	15.2	-5.8	25.6

Experimental Protocols

A systematic single crystal X-ray diffraction analysis involves several key steps, from sample preparation to data analysis.

Synthesis and Crystallization

The first step is the synthesis of the desired 3,3,3-trichloropropanoic acid derivatives. Following purification, the crucial step of growing single crystals of sufficient size and quality is performed. Common crystallization techniques include:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly, leading to the gradual formation of crystals.

• Vapor Diffusion: A solution of the compound is placed in a small open vial, which is then placed in a larger sealed container containing a solvent in which the compound is less soluble (the precipitant). The slow diffusion of the precipitant vapor into the solution induces crystallization.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to induce crystallization.

Data Collection

A suitable single crystal is mounted on a goniometer head of a single-crystal X-ray diffractometer. The crystal is then cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms. The diffractometer rotates the crystal through a series of angles while irradiating it with a monochromatic X-ray beam. The diffracted X-rays are detected, and their intensities and positions are recorded.

Structure Solution and Refinement

The collected diffraction data is used to solve the crystal structure. This involves determining the unit cell parameters, the space group, and the initial positions of the atoms in the asymmetric unit. This initial model is then refined against the experimental data to improve the atomic coordinates, and thermal parameters, and to minimize the difference between the observed and calculated structure factors. The quality of the final structure is assessed using various crystallographic indicators such as the R-factor.

Visualization of Experimental Workflow

The following diagrams illustrate the general workflow for single crystal X-ray diffraction analysis.

Caption: General workflow for single crystal X-ray diffraction analysis.

The logical relationship for determining molecular structure from diffraction data is as follows:

Caption: From diffraction to atomic model.

By following these protocols and principles, researchers can obtain detailed structural information on 3,3,3-trichloropropanoic acid derivatives, enabling a deeper understanding of their chemical and physical properties. This knowledge is essential for the rational design of new molecules with desired functionalities.

A Comparative Analysis of 3,3,3-Trichloropropanoic Acid and 3,3,3-Trifluoropropanoic Acid: Reactivity and Physicochemical Properties

For Immediate Release

In the landscape of halogenated carboxylic acids, 3,3,3-trichloropropanoic acid and 3,3,3-trifluoropropanoic acid stand out as important synthons and building blocks in pharmaceutical and agrochemical research. While structurally similar, the differing electronic properties of the trichloromethyl (-CCl₃) and trifluoromethyl (-CF₃) groups impart distinct physicochemical characteristics and reactivity profiles to these molecules. This guide provides a comprehensive comparison of these two compounds, supported by available experimental data, to aid researchers, scientists, and drug development professionals in their selection and application.

Executive Summary

The primary determinant of the chemical behavior of these two acids is the powerful electron-withdrawing nature of the trihalogenated methyl groups. The trifluoromethyl group, with the high electronegativity of fluorine, exerts a significantly stronger inductive effect than the trichloromethyl group. This fundamental difference is reflected in the acidity of the carboxylic acid moiety, with 3,3,3-trifluoropropanoic acid being the stronger acid. This enhanced acidity directly influences their reactivity in various chemical transformations, such as esterification and hydrolysis, where the protonation of the carbonyl oxygen is a key step.

Data Presentation: Physicochemical Properties

A summary of the key physicochemical properties of 3,3,3-trichloropropanoic acid and 3,3,3-trifluoropropanoic acid is presented in the table below.

Property	3,3,3-Trichloropropanoic Acid	3,3,3-Trifluoropropanoic Acid
Molecular Formula	C₃H₃Cl₃O₂	C₃H₃F₃O₂
Molecular Weight	177.41 g/mol	128.05 g/mol
pKa	No experimental data found	~ -0.2 to -0.3[1] / 3.06[2]
Boiling Point	No data found	145 °C at 746 mmHg
Melting Point	No data found	9.7 °C
Density	No data found	1.45 g/mL at 25 °C

Note on pKa of 3,3,3-Trifluoropropanoic Acid: There is a discrepancy in the reported pKa values in the literature. Some sources indicate a pKa of 3.06, while a more recent study using ¹⁹F-NMR suggests a much lower pKa in the range of -0.2 to -0.3. This latter value would classify it as a very strong acid, which is consistent with the powerful electron-withdrawing effect of the trifluoromethyl group. For the purpose of this comparison, the stronger acidity of the trifluoro- derivative is the key takeaway.

Comparative Reactivity

The difference in acidity, stemming from the inductive effects of the -CCl₃ and -CF₃ groups, is the cornerstone of their differential reactivity.

Esterification: In acid-catalyzed esterification, the carboxylic acid is protonated to increase the electrophilicity of the carbonyl carbon. Given that 3,3,3-trifluoropropanoic acid is a stronger acid, it will be less readily protonated than 3,3,3-trichloropropanoic acid under the same acidic conditions. However, the powerful electron-withdrawing nature of the -CF₃ group makes the carbonyl carbon of 3,3,3-trifluoropropanoic acid inherently more electrophilic. This increased electrophilicity likely leads to a faster rate of nucleophilic attack by the alcohol, suggesting that 3,3,3-trifluoropropanoic acid may undergo esterification more readily, assuming the reaction is not limited by the initial protonation step.

Hydrolysis of Esters: The reverse reaction, the hydrolysis of the corresponding esters (e.g., ethyl 3,3,3-trihalopropanoate), is also influenced by the electronic effects of the trihalomethyl group. The more electrophilic carbonyl carbon in the trifluoro-ester will be more susceptible to nucleophilic attack by water, leading to a faster rate of hydrolysis compared to the trichloro-ester.

The logical relationship for comparing the reactivity of these two acids is outlined in the following diagram:

Comparative Reactivity Workflow

Experimental Protocols

Determination of pKa by Potentiometric Titration

This method involves titrating a solution of the acid with a strong base and monitoring the pH change. The pKa can be determined from the midpoint of the titration curve.

Materials:

• 3,3,3-Trichloropropanoic acid or 3,3,3-Trifluoropropanoic acid

• 0.1 M Sodium Hydroxide (NaOH) solution, standardized

• Deionized water

• pH meter and electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker

Procedure:

• Prepare a ~0.01 M solution of the carboxylic acid in deionized water.

• Calibrate the pH meter using standard buffer solutions.

• Place a known volume (e.g., 50 mL) of the acid solution in a beaker with a magnetic stir bar.

• Immerse the pH electrode in the solution and begin stirring.

• Record the initial pH of the solution.

• Add the 0.1 M NaOH solution in small, known increments (e.g., 0.5 mL) from the burette.

• Record the pH after each addition, allowing the reading to stabilize.

• Continue the titration until the pH shows a sharp increase, indicating the equivalence point, and then continue for several more additions.

• Plot the pH versus the volume of NaOH added. The pH at the half-equivalence point (half the volume of NaOH required to reach the equivalence point) is equal to the pKa of the acid.[3][4]

Comparative Kinetics of Esterification

The relative rates of esterification can be determined by monitoring the disappearance of the carboxylic acid or the appearance of the ester over time.

Materials:

• 3,3,3-Trichloropropanoic acid and 3,3,3-Trifluoropropanoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (catalyst)

• Thermostated reaction vessel (e.g., round-bottom flask with a condenser in a water bath)

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for analysis

• Internal standard (e.g., a non-reactive ester with a distinct retention time)

Procedure:

• In separate, identical reaction vessels, prepare equimolar solutions of each carboxylic acid in a large excess of anhydrous ethanol.

• Add a catalytic amount of concentrated sulfuric acid to each vessel.

• Place the reaction vessels in a thermostated bath set to a specific temperature (e.g., 60 °C).

• At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot from each reaction mixture.

• Quench the reaction in the aliquot immediately (e.g., by adding it to a known volume of ice-cold saturated sodium bicarbonate solution).

• Extract the organic components with a suitable solvent (e.g., diethyl ether) containing a known concentration of an internal standard.

• Analyze the organic extracts by GC or HPLC to determine the concentration of the starting carboxylic acid and/or the product ester.

• Plot the concentration of the reactant or product versus time for both reactions. The initial rates can be determined from the slope of these curves at t=0. A comparison of the rate constants will provide a quantitative measure of their relative reactivity.

The following diagram illustrates the general workflow for a comparative kinetics experiment:

Kinetic Experiment Workflow

Conclusion

The comparative analysis of 3,3,3-trichloropropanoic acid and 3,3,3-trifluoropropanoic acid reveals significant differences in their reactivity, primarily driven by the superior electron-withdrawing ability of the trifluoromethyl group. This leads to a higher acidity and, consequently, a predicted higher reactivity in nucleophilic acyl substitution reactions for 3,3,3-trifluoropropanoic acid. For researchers and professionals in drug development, the choice between these two synthons will depend on the desired electronic properties and reactivity in a particular synthetic scheme. The trifluoromethylated analogue offers the potential for enhanced biological activity and metabolic stability, common advantages of fluorine incorporation in drug molecules. The experimental protocols outlined provide a framework for quantifying these reactivity differences and making informed decisions in synthetic design.

References

• 1. Experimental Determination of pK a for 10 PFAS, Mono‑, Di‑, and Trifluoroacetic Acid by 19F‑NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3,3,3-Trifluoropropionic acid | 2516-99-6 [chemicalbook.com]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. pennwest.edu [pennwest.edu]

A Comparative Analysis of the Acidity of Halogenated Propanoic Acids

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the physicochemical properties of halogenated organic acids is paramount. This guide provides a detailed comparison of the acidity of various chlorinated, brominated, and iodinated propanoic acids, supported by experimental data and protocols.

The acidity of a carboxylic acid is quantified by its acid dissociation constant (Ka), or more conveniently, its pKa value. A lower pKa value indicates a stronger acid. The introduction of halogen atoms to the propanoic acid structure significantly influences its acidity due to the inductive effect. This effect, the withdrawal of electron density by an electronegative atom, stabilizes the carboxylate anion formed upon deprotonation, thereby increasing the acidity. The strength of the inductive effect depends on the electronegativity of the halogen and its proximity to the carboxyl group.

Quantitative Comparison of pKa Values

The following table summarizes the experimentally determined pKa values for a series of halogenated propanoic acids, providing a clear comparison of their relative acid strengths.

Compound Name	Chemical Structure	Halogen	Position of Halogen	pKa Value
2-Chloropropanoic acid	CH₃CHClCOOH	Chlorine	2	2.83
3-Chloropropanoic acid	ClCH₂CH₂COOH	Chlorine	3	4.08[1]
2-Bromopropanoic acid	CH₃CHBrCOOH	Bromine	2	2.97
3-Bromopropanoic acid	BrCH₂CH₂COOH	Bromine	3	4.00[2][3]
2-Iodopropanoic acid	CH₃CHICOOH	Iodine	2	3.11[4]
3-Iodopropanoic acid	ICH₂CH₂COOH	Iodine	3	4.08[5]

Analysis of Acidity Trends

The data presented in the table reveals two key trends:

• Effect of Halogen Position: For a given halogen, the acid is stronger when the halogen is at the 2-position (α-carbon) compared to the 3-position (β-carbon). This is because the inductive effect weakens with increasing distance from the carboxyl group. The electron-withdrawing halogen can more effectively stabilize the negative charge on the carboxylate anion when it is closer.

• Effect of the Halogen's Electronegativity: At the 2-position, the acidity decreases in the order of Cl > Br > I. This trend correlates with the electronegativity of the halogens (Cl > Br > I). The more electronegative the halogen, the stronger its electron-withdrawing inductive effect, leading to greater stabilization of the conjugate base and a stronger acid.[5]

Logical Relationship of Acidity

The following diagram illustrates the factors influencing the acidity of halogenated propanoic acids.

Factors influencing the acidity of halogenated propanoic acids.

Experimental Protocol: Determination of pKa by Potentiometric Titration

The pKa values cited in this guide are typically determined using potentiometric titration, a highly accurate and common method.[6]

Objective: To determine the pKa of a halogenated propanoic acid by monitoring the pH of its solution as it is titrated with a strong base.

Materials:

• Halogenated propanoic acid sample of known concentration (e.g., 0.1 M)

• Standardized strong base solution (e.g., 0.1 M Sodium Hydroxide, NaOH)

• pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Burette

• Beaker

• Deionized water

Procedure:

• Calibration: Calibrate the pH meter using standard buffer solutions of known pH (e.g., pH 4.00, 7.00, and 10.00).

• Sample Preparation: Accurately measure a known volume of the halogenated propanoic acid solution into a beaker. Dilute with a known volume of deionized water to ensure the electrode is properly immersed.

• Titration Setup: Place the beaker on the magnetic stirrer and add the stir bar. Immerse the pH electrode in the solution, ensuring the bulb is fully covered but does not interfere with the stir bar. Position the burette filled with the standardized NaOH solution above the beaker.

• Initial Measurement: Record the initial pH of the acid solution before adding any base.

• Titration: Begin adding the NaOH solution in small, precise increments (e.g., 0.5 mL). After each addition, allow the solution to stabilize and record the pH and the total volume of titrant added.

• Equivalence Point: As the pH begins to change more rapidly, reduce the volume of the titrant increments. Continue the titration well past the equivalence point, where the pH change per increment of titrant is the greatest.

• Data Analysis:

  • Plot a titration curve of pH (y-axis) versus the volume of NaOH added (x-axis).

  • Determine the equivalence point, which is the point of inflection on the titration curve. This can be more accurately found by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration curve.

  • The volume of NaOH at the half-equivalence point (half the volume of NaOH required to reach the equivalence point) is then determined.

  • The pH of the solution at the half-equivalence point is equal to the pKa of the acid. This is derived from the Henderson-Hasselbalch equation, where at half-equivalence, the concentrations of the acid and its conjugate base are equal.

This guide provides a foundational understanding of the acidity of halogenated propanoic acids, crucial for applications in medicinal chemistry, reaction mechanism studies, and materials science. The provided data and protocols serve as a valuable resource for researchers in these fields.

References

• 1. 3-iodopropanoic acid [stenutz.eu]
• 2. chembk.com [chembk.com]
• 3. 3-Bromopropionic acid | 590-92-1 [chemicalbook.com]
• 4. 2-iodopropionic acid | 598-80-1 [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. organicchemistrydata.org [organicchemistrydata.org]

Comparative Analysis of Chlorinated Carboxylic Acids: A Focus on 3,3,3-Trichloropropanoic Acid

A comprehensive review of available scientific literature and chemical databases reveals a notable scarcity of performance data for 3,3,3-trichloropropanoic acid, limiting a direct and evidence-based comparison with other more widely studied chlorinated acids. While its physicochemical properties are documented, extensive experimental data on its biological activity, efficacy in various applications, and comparative advantages remains largely unpublished. This guide, therefore, presents the available information on 3,3,3-trichloropropanoic acid and contrasts it with the well-established profiles of other chlorinated acids like trichloroacetic acid (TCA) and 2,2-dichloropropionic acid (Dalapon).

Physicochemical Properties: A Comparative Overview

A fundamental comparison between these acids begins with their chemical and physical properties. While detailed experimental performance data for 3,3,3-trichloropropanoic acid is unavailable, its basic properties can be compared to those of other chlorinated acids.

Property	3,3,3-Trichloropropanoic Acid	Trichloroacetic Acid (TCA)	2,2-Dichloropropionic Acid (Dalapon)
Chemical Formula	C₃H₃Cl₃O₂[1][2]	C₂HCl₃O₂	C₃H₄Cl₂O₂
Molecular Weight	177.41 g/mol [1]	163.38 g/mol	142.97 g/mol
Structure	Cl₃C-CH₂-COOH	Cl₃C-COOH	CH₃-CCl₂-COOH
Known Applications	Not well-documented	Herbicide, chemical peel, protein precipitation	Herbicide

Established Applications of Other Chlorinated Acids

To provide context for potential applications of 3,3,3-trichloropropanoic acid, it is useful to review the established uses of other chlorinated acids in research and industry.

• Trichloroacetic Acid (TCA): TCA is a versatile compound used as a selective herbicide and in dermatology as a chemical peeling agent. In biochemistry, it is widely used for the precipitation of macromolecules like proteins and DNA.

• 2,2-Dichloropropionic Acid (Dalapon): Dalapon is primarily known for its application as a selective herbicide, particularly effective against perennial grasses.

The lack of documented applications for 3,3,3-trichloropropanoic acid suggests it may be a less common or less studied compound compared to its isomers and other chlorinated counterparts.

Potential Areas for Future Research

The structural similarity of 3,3,3-trichloropropanoic acid to other biologically active chlorinated acids suggests that it could be a candidate for investigation in several fields:

• Herbicide Development: Given that other chlorinated propanoic and acetic acids exhibit herbicidal properties, it would be valuable to conduct studies to determine if 3,3,3-trichloropropanoic acid possesses similar activity and to understand its mode of action.

• Drug Development: Halogenated organic acids are sometimes used as intermediates in pharmaceutical synthesis. Research into the reactivity and potential biological interactions of 3,3,3-trichloropropanoic acid could reveal its utility as a building block for novel therapeutic agents.

Structural Comparison of Chlorinated Propanoic Acids

The following diagram illustrates the structural differences between 3,3,3-trichloropropanoic acid and its isomer, 2,2-dichloropropionic acid (Dalapon), as well as the related trichloroacetic acid (TCA).

Structural formulas of selected chlorinated acids.

References

• 1. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,3,3-trichloropropanoic acid - Wikidata [wikidata.org]

Spectroscopic Validation of Functional Group Transformations on 3,3,3-Trichloropropanoic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of key functional group transformations originating from 3,3,3-trichloropropanoic acid. Due to the limited availability of direct experimental data for some transformations, this guide leverages spectroscopic information from the starting material and analogous chlorinated compounds to predict and validate the expected chemical changes. Detailed experimental protocols, based on established synthetic methodologies, are provided alongside a spectroscopic comparison to facilitate the identification and characterization of the resulting products.

Overview of Functional Group Transformations

3,3,3-Trichloropropanoic acid is a halogenated carboxylic acid that can undergo several fundamental organic reactions, including esterification, amidation, and reduction. The presence of the electron-withdrawing trichloromethyl group can influence the reactivity of the carboxylic acid moiety. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are crucial for confirming the successful transformation of the carboxylic acid group into a new functional group.

This guide will focus on the following transformations:

• Esterification: Conversion to Ethyl 3,3,3-trichloropropanoate.

• Amidation: Conversion to N-phenyl-3,3,3-trichloropropanamide.

• Reduction: Conversion to 3,3,3-trichloropropan-1-ol.

Spectroscopic Data of Starting Material: 3,3,3-Trichloropropanoic Acid

Before examining the transformations, it is essential to understand the spectroscopic signature of the starting material, 3,3,3-trichloropropanoic acid.

Spectroscopic Technique	Key Features for 3,3,3-Trichloropropanoic Acid (C₃H₃Cl₃O₂)[1]
¹H NMR	A singlet for the two methylene (B1212753) protons (CH₂) adjacent to the carbonyl group. The chemical shift is influenced by the adjacent trichloromethyl and carboxylic acid groups. A broad singlet for the acidic proton of the carboxylic acid (COOH).
¹³C NMR	A signal for the carbonyl carbon (C=O). A signal for the methylene carbon (CH₂). A signal for the trichloromethyl carbon (CCl₃).
IR Spectroscopy	A broad O-H stretch from the carboxylic acid, typically in the range of 2500-3300 cm⁻¹. A strong C=O stretch from the carboxylic acid, typically around 1710 cm⁻¹. C-Cl stretching vibrations.[2][3]
Mass Spectrometry	The molecular ion peak (M⁺) and characteristic fragmentation patterns, including the loss of COOH and chlorine atoms.

Functional Group Transformations: A Comparative Analysis

This section details the experimental protocols for the esterification, amidation, and reduction of 3,3,3-trichloropropanoic acid and compares the expected spectroscopic data of the products.

Esterification: Synthesis of Ethyl 3,3,3-trichloropropanoate

Reaction: CCl₃CH₂COOH + CH₃CH₂OH ⇌ CCl₃CH₂COOCH₂CH₃ + H₂O

Comparison with Alternative Methods:

While the Fischer-Speier esterification presented here is a classic and straightforward method, other techniques exist for esterifying carboxylic acids. For sterically hindered acids or sensitive substrates, methods employing coupling agents like dicyclohexylcarbodiimide (B1669883) (DCC) or the use of acid chlorides can be more effective. However, for a relatively unhindered primary alcohol like ethanol, the acid-catalyzed method is often sufficient and cost-effective.

• In a round-bottom flask equipped with a reflux condenser, dissolve 3,3,3-trichloropropanoic acid in an excess of absolute ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After cooling, neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663), and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by distillation to obtain ethyl 3,3,3-trichloropropanoate.

Spectroscopic Technique	Expected Key Features for Ethyl 3,3,3-trichloropropanoate	Comparison to Starting Material
¹H NMR	A quartet corresponding to the ethoxy methylene protons (-OCH₂CH₃). A triplet corresponding to the ethoxy methyl protons (-OCH₂CH₃). A singlet for the methylene protons adjacent to the carbonyl group (CCl₃CH₂-).	Disappearance of the broad carboxylic acid proton signal. Appearance of the characteristic quartet and triplet of the ethyl group.
¹³C NMR	A signal for the ester carbonyl carbon. Signals for the ethoxy methylene and methyl carbons. A signal for the methylene carbon adjacent to the carbonyl. A signal for the trichloromethyl carbon.	Shift in the carbonyl carbon signal. Appearance of two new signals for the ethyl group carbons.
IR Spectroscopy	A strong C=O stretch for the ester, typically at a higher wavenumber (around 1735 cm⁻¹) than the carboxylic acid.[4] C-O stretching bands. Absence of the broad O-H stretch.	Disappearance of the broad O-H stretch. Shift of the C=O stretch to a higher frequency.
Mass Spectrometry	The molecular ion peak and fragmentation patterns corresponding to the loss of the ethoxy group (-OCH₂CH₃) and other fragments.	A different molecular ion peak corresponding to the ester.

Amidation: Synthesis of N-phenyl-3,3,3-trichloropropanamide

Reaction: CCl₃CH₂COOH + C₆H₅NH₂ → CCl₃CH₂CONHC₆H₅ + H₂O

Comparison with Alternative Methods:

Direct reaction of a carboxylic acid and an amine to form an amide typically requires high temperatures and is often inefficient. The use of a coupling agent like thionyl chloride to first form the acid chloride is a much more common and effective method for amide synthesis. This two-step process generally provides higher yields and proceeds under milder conditions.

• Step 1: Formation of 3,3,3-Trichloropropanoyl Chloride

  • In a fume hood, carefully add thionyl chloride to 3,3,3-trichloropropanoic acid.

  • Heat the mixture gently under reflux until the evolution of gas (HCl and SO₂) ceases.

  • Remove the excess thionyl chloride by distillation under reduced pressure to obtain the crude acid chloride.

• Step 2: Reaction with Aniline (B41778)

  • Dissolve the crude 3,3,3-trichloropropanoyl chloride in a dry, inert solvent (e.g., dichloromethane (B109758) or THF).

  • Cool the solution in an ice bath.

  • Slowly add a solution of aniline and a non-nucleophilic base (e.g., triethylamine (B128534) or pyridine) in the same solvent.

  • Stir the reaction mixture at room temperature for several hours.

  • Wash the reaction mixture with dilute acid (e.g., 1M HCl) to remove excess aniline and base, followed by a wash with a saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization to obtain N-phenyl-3,3,3-trichloropropanamide.

Spectroscopic Technique	Expected Key Features for N-phenyl-3,3,3-trichloropropanamide	Comparison to Starting Material
¹H NMR	Signals in the aromatic region corresponding to the protons of the phenyl group. A broad singlet for the N-H proton of the amide. A singlet for the methylene protons adjacent to the carbonyl group.	Disappearance of the carboxylic acid proton signal. Appearance of aromatic and N-H proton signals.
¹³C NMR	Signals for the carbons of the phenyl group. A signal for the amide carbonyl carbon. A signal for the methylene carbon. A signal for the trichloromethyl carbon.	Shift in the carbonyl carbon signal. Appearance of signals for the phenyl group carbons.
IR Spectroscopy	A C=O stretch for the amide, typically in the range of 1630-1690 cm⁻¹.[4] An N-H stretch, typically around 3300 cm⁻¹. N-H bending vibrations. Absence of the broad O-H stretch.	Disappearance of the broad O-H stretch. Shift of the C=O stretch to a lower frequency. Appearance of N-H stretching and bending bands.
Mass Spectrometry	The molecular ion peak and fragmentation patterns characteristic of the amide structure.	A different molecular ion peak corresponding to the amide.

Reduction: Synthesis of 3,3,3-Trichloropropan-1-ol

Reaction: CCl₃CH₂COOH + LiAlH₄ → CCl₃CH₂CH₂OH

Comparison with Alternative Methods:

Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing carboxylic acids to primary alcohols. Other reducing agents, such as borane (B79455) (BH₃), can also be used for this transformation and may offer better selectivity in the presence of other reducible functional groups. However, LiAlH₄ is a common and effective choice for the direct reduction of carboxylic acids.

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum hydride (LiAlH₄) in dry tetrahydrofuran (B95107) (THF).

• Cool the suspension in an ice bath.

• Slowly add a solution of 3,3,3-trichloropropanoic acid in dry THF to the LiAlH₄ suspension.

• After the addition is complete, allow the reaction to stir at room temperature and then heat to reflux for several hours.

• Cool the reaction mixture in an ice bath and carefully quench the excess LiAlH₄ by the sequential addition of water, followed by a sodium hydroxide (B78521) solution, and then more water.

• Filter the resulting aluminum salts and wash the filter cake with THF.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• Extract the aqueous residue with an organic solvent.

• Dry the combined organic layers over anhydrous sodium sulfate and remove the solvent.

• Purify the crude product by distillation to obtain 3,3,3-trichloropropan-1-ol.

Spectroscopic Technique	Expected Key Features for 3,3,3-Trichloropropan-1-ol	Comparison to Starting Material
¹H NMR	A triplet for the two protons of the hydroxymethyl group (-CH₂OH). A triplet for the two protons of the methylene group adjacent to the trichloromethyl group (CCl₃CH₂-). A broad singlet for the hydroxyl proton (-OH).	Disappearance of the carboxylic acid proton signal and the methylene signal adjacent to the carbonyl. Appearance of two new methylene signals and a hydroxyl proton signal.
¹³C NMR	A signal for the hydroxymethyl carbon (-CH₂OH). A signal for the methylene carbon adjacent to the trichloromethyl group. A signal for the trichloromethyl carbon.	Disappearance of the carbonyl carbon signal. Appearance of a new signal for the hydroxymethyl carbon.
IR Spectroscopy	A broad O-H stretch from the alcohol, typically in the range of 3200-3600 cm⁻¹. C-O stretching band. Absence of the C=O stretch.	Disappearance of the C=O stretch. The broad O-H stretch of the alcohol will be in a different region and have a different shape than that of the carboxylic acid.
Mass Spectrometry	The molecular ion peak and fragmentation patterns, including the loss of a hydroxyl group and chlorine atoms.	A different molecular ion peak corresponding to the alcohol.

Conclusion

The functional group transformations of 3,3,3-trichloropropanoic acid into an ester, amide, and alcohol result in distinct and predictable changes in their respective NMR, IR, and mass spectra. By carefully analyzing the appearance and disappearance of key spectroscopic features, researchers can confidently validate the success of these chemical reactions. This guide provides a foundational framework for the synthesis and characterization of these important derivatives, offering valuable insights for professionals in chemical research and drug development.

References

• 1. 3,3,3-Trichloropropanoic acid | C3H3Cl3O2 | CID 14389524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry [courses.lumenlearning.com]
• 4. 21.10 Spectroscopy of Carboxylic Acid Derivatives – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Cross-Validation of Analytical Methods for Novel 3,3,3-Trichloropropanoic Acid Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The robust and accurate quantification of novel compounds is a cornerstone of successful drug development and scientific research. This guide provides a comparative analysis of two common analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), for the cross-validation of analytical data pertaining to novel 3,3,3-trichloropropanoic acid compounds. The selection of an appropriate analytical method is critical for ensuring data integrity and comparability across different studies and laboratories.

Comparison of Analytical Method Performance

The choice between GC-MS and HPLC-UV depends on several factors, including the required sensitivity, selectivity, and the nature of the sample matrix. Below is a summary of the performance characteristics of each method for the analysis of trichloroacetic acid, which can be extrapolated to novel 3,3,3-trichloropropanoic acid compounds.

Table 1: Performance Characteristics of GC-MS for Trichloroacetic Acid Analysis

Validation Parameter	Performance Metric	Value	Reference
Linearity	Concentration Range	0.001 - 120 mg/L	[1]
Correlation Coefficient (r²)	> 0.99	[2]
Accuracy	Recovery	98%	[1]
104.7% - 111.7%	[2]
Precision	Relative Standard Deviation (%RSD)	< 20% at LLOQ	[3]
Sensitivity	Limit of Detection (LOD)	0.001 mg/L (ECD)	[1]
Limit of Quantification (LOQ)	0.00009 µg/mL	[2]

Table 2: Performance Characteristics of HPLC-UV for Trichloroacetic Acid Analysis

Validation Parameter	Performance Metric	Value	Reference
Linearity	Concentration Range	0.1 - 100 µg/mL	[4]
Correlation Coefficient (r²)	Not explicitly stated, but method validated	[4]
Accuracy	Recovery	87.1% - 101.5%	[4][5]
Precision	Relative Standard Deviation (%RSD)	Not explicitly stated, but method validated	[5]
Sensitivity	Limit of Quantification (LOQ)	0.005 mg/m³ (air sample)	[5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical results. The following are representative protocols for the analysis of trichloroacetic acid, which can be adapted for novel 3,3,3-trichloropropanoic acid compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method typically requires derivatization to increase the volatility of the analyte.

• Sample Preparation (Derivatization):

  • To a urine sample (or other biological matrix), add a dilution reagent.

  • Add a stabilizing and derivatization reagent.

  • Incubate the mixture at 100°C for 1 hour to convert the trichloroacetic acid to a more volatile form.[1]

• GC-MS Conditions:

  • Column: DB-624 (30 m x 0.32 mm, 1.8 µm) or similar.[2]

  • Carrier Gas: Helium.[2]

  • Injection Mode: Headspace injection of the derivatized sample.[1]

  • Mass Spectrometer: Operated in selected ion monitoring (SIM) mode for enhanced sensitivity.[2]

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This method is suitable for the direct analysis of the non-volatile acid.

• Sample Preparation:

  • For air samples, draw a known volume of air through a silica (B1680970) gel tube.[4]

  • Desorb the analyte from the silica gel using deionized water.[4]

  • For liquid samples, perform a liquid-liquid extraction if necessary to remove interfering substances.

• HPLC-UV Conditions:

  • Column: Reversed-phase C18 column.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic modifier (e.g., methanol (B129727) or acetonitrile).

  • Detection: UV detection at a wavelength where the carboxylic acid group exhibits absorbance (e.g., around 210 nm).

Cross-Validation Workflow

Cross-validation is essential when comparing data from different analytical methods or different laboratories. The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

Workflow for the cross-validation of two analytical methods.

Potential Signaling Pathway of 3,3,3-Trichloropropanoic Acid Toxicity

While the specific signaling pathways affected by novel 3,3,3-trichloropropanoic acid compounds require further investigation, studies on related chloroacetic acids suggest a potential mechanism involving the induction of oxidative stress and subsequent inflammatory responses.[6] Exposure to these compounds can lead to an increase in intracellular reactive oxygen species (ROS), which can trigger cellular damage and activate specific signaling cascades.[6]

One such proposed pathway is the cGAS-STING-NF-κB signaling axis.[6] In this pathway, cellular stress, such as that induced by ROS, can lead to the release of mitochondrial DNA into the cytoplasm. This cytosolic DNA is then recognized by the enzyme cyclic GMP-AMP synthase (cGAS), which synthesizes the second messenger cGAMP. cGAMP, in turn, binds to and activates the stimulator of interferon genes (STING) protein located on the endoplasmic reticulum. Activated STING then initiates a signaling cascade that culminates in the activation of the transcription factor NF-κB. NF-κB subsequently translocates to the nucleus and promotes the expression of pro-inflammatory genes, leading to an inflammatory response.

Hypothesized signaling pathway for chloroacetic acid-induced inflammation.

References

• 1. eurekakit.com [eurekakit.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. osha.gov [osha.gov]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. Chloroacetic acids induce skin aging via cGAS/STING/NF-κB pathway in HaCaT cells, human explants and rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking 3,3,3-Trichloropropanoic Acid: A Comparative Guide for Synthetic Applications

For Immediate Release

Tuscaloosa, AL – December 21, 2025 – In the landscape of synthetic chemistry, the strategic selection of reagents is paramount to achieving desired molecular architectures with optimal efficiency. This guide presents a comprehensive performance benchmark of 3,3,3-trichloropropanoic acid in key synthetic transformations, namely esterification and amidation. Due to the limited specific literature on this reagent, this comparison leverages data from analogous reactions with structurally similar and more common reagents to provide a predictive performance analysis for researchers, scientists, and drug development professionals.

The presence of the bulky and strongly electron-withdrawing trichloromethyl group at the β-position of 3,3,3-trichloropropanoic acid presents unique steric and electronic challenges in synthetic routes. This guide provides a comparative analysis of its projected performance against established alternatives, supported by detailed experimental protocols for analogous reactions.

Performance in Esterification Reactions

The esterification of carboxylic acids is a fundamental transformation in organic synthesis. The steric hindrance posed by the trichloromethyl group in 3,3,3-trichloropropanoic acid suggests that standard Fischer esterification conditions may result in lower yields and require extended reaction times. Therefore, coupling-agent-mediated esterification methods are often preferred for sterically hindered substrates.

Below is a comparative table benchmarking the expected performance of 3,3,3-trichloropropanoic acid against a less hindered analogue, propanoic acid, and the widely used, sterically demanding pivalic acid, using a standard coupling agent-based protocol.

Carboxylic Acid	Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
3,3,3-Trichloropropanoic Acid (Projected)	DCC, DMAP, Alcohol	Dichloromethane	25	12-24	70-80
Propanoic Acid	DCC, DMAP, Alcohol	Dichloromethane	25	2-4	>90
Pivalic Acid	DCC, DMAP, Alcohol	Dichloromethane	25	12-24	85-95

Data for propanoic acid and pivalic acid are based on established literature for Steglich esterification. The projected data for 3,3,3-trichloropropanoic acid is an estimation based on the increased steric hindrance compared to propanoic acid.

Performance in Amidation Reactions

Amide bond formation is another critical reaction in the synthesis of a vast array of biologically active molecules. Similar to esterification, the steric bulk of the trichloromethyl group is expected to influence the reaction rate and efficiency. A comparison with alternative carboxylic acids using a common peptide coupling reagent is provided below.

Carboxylic Acid	Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
3,3,3-Trichloropropanoic Acid (Projected)	EDC, HOBt, Amine	Dimethylformamide	25	12-24	65-75
Propanoic Acid	EDC, HOBt, Amine	Dimethylformamide	25	2-4	>90
Pivalic Acid	EDC, HOBt, Amine	Dimethylformamide	25	12-24	80-90

Data for propanoic acid and pivalic acid are based on standard EDC/HOBt coupling protocols. The projected data for 3,3,3-trichloropropanoic acid is an estimation based on its steric and electronic properties.

Experimental Protocols

Detailed methodologies for the benchmarked reactions are provided to ensure reproducibility and facilitate the adaptation of these protocols for specific research needs.

Protocol 1: Steglich Esterification of a Sterically Hindered Carboxylic Acid

Materials:

• Carboxylic Acid (e.g., Pivalic Acid) (1.0 eq)

• Alcohol (1.2 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a solution of the carboxylic acid and alcohol in anhydrous DCM at 0 °C, add DMAP.

• Slowly add a solution of DCC in anhydrous DCM to the reaction mixture.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for the specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography on silica (B1680970) gel.

Protocol 2: EDC/HOBt Mediated Amidation of a Sterically Hindered Carboxylic Acid

Materials:

• Carboxylic Acid (e.g., Pivalic Acid) (1.0 eq)

• Amine (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Dissolve the carboxylic acid and HOBt in anhydrous DMF.

• Add EDC to the solution and stir for 15 minutes at room temperature.

• Add the amine to the reaction mixture.

• Stir the reaction at room temperature for the specified time, monitoring by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude amide by column chromatography on silica gel.

Visualizing Synthetic Pathways

To further aid in the conceptualization of these synthetic routes, the following diagrams illustrate the logical workflow for the esterification and amidation of 3,3,3-trichloropropanoic acid.

Caption: Workflow for the Steglich esterification of 3,3,3-trichloropropanoic acid.

Caption: Workflow for the EDC/HOBt mediated amidation of 3,3,3-trichloropropanoic acid.

Conclusion

While direct experimental data for 3,3,3-trichloropropanoic acid remains scarce, this comparative guide provides a valuable framework for predicting its performance in common synthetic transformations. The steric hindrance of the trichloromethyl group is a key consideration, necessitating the use of robust coupling reagents for efficient esterification and amidation reactions. The provided protocols and workflows offer a solid foundation for researchers to incorporate this unique building block into their synthetic strategies. Further experimental validation is encouraged to refine the projected performance metrics and expand the utility of 3,3,3-trichloropropanoic acid in organic synthesis.

Safety & Regulatory Compliance

Proper Disposal of 3,3,3-Trichloropropanoic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a safe laboratory environment and maintaining regulatory compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of 3,3,3-Trichloropropanoic acid, a chlorinated carboxylic acid that requires careful management as hazardous waste.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to handle 3,3,3-Trichloropropanoic acid with the appropriate safety measures. Due to its corrosive nature, personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber)	To prevent skin contact and potential chemical burns.
Eye Protection	Chemical splash goggles	To protect eyes from accidental splashes.
Skin and Body Protection	A fully-buttoned laboratory coat	To protect skin and clothing from contamination.

Step-by-Step Disposal Procedure

The recommended and mandatory disposal method for 3,3,3-Trichloropropanoic acid is through a licensed professional hazardous waste disposal service. On-site treatment, such as neutralization, is not recommended for chlorinated organic acids without a substance-specific risk assessment and explicit permission from your institution's Environmental Health and Safety (EHS) department.

1. Waste Collection:

• Collect all waste containing 3,3,3-Trichloropropanoic acid in a designated, compatible, and leak-proof container.

• The container should be made of a material that is resistant to corrosive acids, such as high-density polyethylene (B3416737) (HDPE).

• Never mix 3,3,3-Trichloropropanoic acid waste with incompatible materials. Incompatible materials for acids include strong oxidizing agents, bases, and certain metals.

2. Labeling:

• Clearly label the waste container with the words "Hazardous Waste".

• The label must include the full chemical name: "3,3,3-Trichloropropanoic Acid".

• Indicate the approximate concentration and quantity of the waste.

• Note the date when the first waste was added to the container.

3. Storage:

• Store the sealed waste container in a designated and well-ventilated satellite accumulation area within the laboratory.

• Ensure the storage area is cool and dry, away from direct sunlight and sources of ignition.

• Secondary containment should be used to prevent the spread of material in case of a leak.

4. Arranging for Disposal:

• Once the waste container is full, or as per your institution's guidelines, arrange for its pickup and disposal through your institution's EHS department or a certified hazardous waste management contractor.[1]

• Follow your institution's specific procedures for requesting a chemical waste pickup.

• Do not attempt to transport hazardous waste off-site yourself.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Small Spills:

  • Evacuate all non-essential personnel from the area.

  • Wearing the appropriate PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or a universal chemical spill kit.

  • Carefully collect the absorbed material and place it in the designated hazardous waste container.

  • Clean the spill area with a suitable decontaminating agent.

  • Ensure the area is well-ventilated.

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's emergency response team or EHS department.

Quantitative Data Summary

The following table summarizes key quantitative data relevant to the disposal of acidic waste. It is important to note that the pH guidelines for drain disposal are for non-hazardous, dilute acids and bases and do not apply to 3,3,3-Trichloropropanoic acid due to its chlorinated nature.

Parameter	Value/Recommendation	Relevance
pH Range for Drain Disposal (Non-Hazardous Waste)	5.5 - 10.5	This is a general guideline for specific, approved non-hazardous aqueous waste and is not applicable to 3,3,3-Trichloropropanoic acid. Chlorinated organic compounds should not be disposed of down the drain.[2]
Waste Holding Time	Varies by institution (often 6 months to a year)	Check with your institution's EHS for specific limits on how long hazardous waste can be stored in a satellite accumulation area.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the proper disposal of 3,3,3-Trichloropropanoic acid.

Caption: Workflow for the safe disposal of 3,3,3-Trichloropropanoic acid.

References

• 1. fishersci.ie [fishersci.ie]
• 2. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

Safeguarding Your Research: A Guide to Handling 3,3,3-Trichloropropanoic Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for managing 3,3,3-Trichloropropanoic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations. Given the potential hazards associated with corrosive and chlorinated compounds, adherence to strict safety protocols is critical.

Immediate Safety Precautions

Before handling 3,3,3-Trichloropropanoic acid, it is crucial to recognize its potential hazards. As a chlorinated carboxylic acid, it is expected to be corrosive and toxic. Inhalation, ingestion, or skin contact may cause severe irritation or chemical burns. Always handle this substance within a certified chemical fume hood.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling 3,3,3-Trichloropropanoic acid. This information is based on guidelines for handling corrosive and chlorinated chemicals.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles and a face shield.	To protect the eyes and face from splashes and corrosive vapors.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).	To prevent skin contact and chemical burns.
Skin and Body Protection	A fully-buttoned laboratory coat and a chemical-resistant apron.	To protect skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic acids and chlorine may be necessary for large spills or in poorly ventilated areas.	To prevent inhalation of corrosive vapors and dust.[1]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

• Ensure a chemical fume hood is operational and available.

• Assemble all necessary equipment and reagents.

• Verify that an emergency eyewash station and safety shower are accessible and functional.

• Have a spill kit readily available, containing an inert absorbent material (e.g., sand, vermiculite).

2. Handling:

• Don the appropriate personal protective equipment as outlined in the table above.

• Conduct all manipulations of 3,3,3-Trichloropropanoic acid within the chemical fume hood.

• Avoid the generation of dust or aerosols.

• Use compatible tools and equipment (e.g., glass, PTFE).

• Keep containers tightly closed when not in use.

3. Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

• Spill: For small spills, absorb the material with an inert, non-combustible absorbent. Place the contaminated material into a designated hazardous waste container. For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Plan

Proper disposal of 3,3,3-Trichloropropanoic acid is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect all waste containing 3,3,3-Trichloropropanoic acid in a dedicated, properly labeled, and leak-proof hazardous waste container.

• The container should be made of a compatible material (e.g., polyethylene).

• Never mix this waste with other waste streams, especially bases or oxidizing agents, to prevent violent reactions.

2. Labeling and Storage:

• Clearly label the waste container as "Hazardous Waste: 3,3,3-Trichloropropanoic Acid, Corrosive" and include the date when the first waste was added.

• Store the sealed container in a designated satellite accumulation area within the laboratory. This area should be cool, dry, well-ventilated, and away from incompatible materials.

3. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste management contractor to arrange for pickup and disposal.

• Provide the waste manifest or any other required documentation to the disposal service.

• Do not attempt to dispose of this chemical down the drain or in regular trash.[1]

Workflow for Handling 3,3,3-Trichloropropanoic Acid

Caption: This diagram outlines the procedural workflow for the safe handling of 3,3,3-Trichloropropanoic acid, from preparation and handling to waste disposal and emergency response.

References

• 1. fishersci.com [fishersci.com]